Cap-dependent endonuclease-IN-3

• CAS: 2364589-86-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of Cap-dependent Endonuclease-IN-3

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cap-dependent endonuclease-IN-3 is a potent small molecule inhibitor targeting the cap-dependent endonuclease (CEN) of the influenza virus, an essential enzyme for viral replication. This technical guide provides a comprehensive overview of the mechanism of action of Cap-dependent endonuclease-IN-3, including its role in the disruption of the viral "cap-snatching" process. This document details the core molecular interactions, summarizes available quantitative data, and provides cited experimental methodologies to facilitate further research and development in the field of anti-influenza therapeutics.

Introduction: The Critical Role of Cap-Dependent Endonuclease in Influenza Virus Replication

Influenza viruses, members of the Orthomyxoviridae family, are enveloped viruses with a segmented negative-sense single-stranded RNA genome. A pivotal step in the influenza virus life cycle is the transcription of its viral RNA (vRNA) into messenger RNA (mRNA) that can be translated by the host cell's machinery. To achieve this, the virus employs a unique mechanism known as "cap-snatching".[1]

The viral RNA-dependent RNA polymerase (RdRp), a heterotrimeric complex composed of the Polymerase Basic protein 1 (PB1), Polymerase Basic protein 2 (PB2), and Polymerase Acidic protein (PA) subunits, is responsible for this process.[2][3] The PB2 subunit recognizes and binds to the 5' cap structure (m7GpppNm) of host pre-mRNAs.[2][4] Subsequently, the endonuclease activity, residing within the PA subunit, cleaves the host mRNA 10-13 nucleotides downstream from the cap.[3][5] This capped RNA fragment then serves as a primer for the PB1 subunit to initiate the transcription of viral mRNAs.[2] This process is essential for the virus as it ensures that the viral mRNAs are recognized and efficiently translated by the host ribosomes.[1] The cap-dependent endonuclease is a prime target for antiviral drug development because its function is crucial for the virus and absent in the host.

Cap-dependent Endonuclease-IN-3: A Potent Inhibitor of Viral Replication

Cap-dependent endonuclease-IN-3 is a potent inhibitor of the influenza virus cap-dependent endonuclease.[6][7] By targeting this enzyme, the compound effectively blocks the cap-snatching mechanism, thereby preventing the synthesis of viral mRNA and ultimately inhibiting viral replication.[8] This targeted approach offers a promising strategy for the treatment of influenza A and B infections.[6] It has been reported that Cap-dependent endonuclease-IN-3 exhibits not only strong antiviral activity but also possesses favorable properties such as lower cytotoxicity and improved in vivo pharmacokinetics and pharmacodynamics.[6][7]

Mechanism of Action: Disruption of the Cap-Snatching Process

The primary mechanism of action of Cap-dependent endonuclease-IN-3 is the direct inhibition of the endonuclease domain of the viral PA subunit.[8] The active site of the endonuclease contains a bivalent metal ion center, typically manganese (Mn2+), which is essential for its catalytic activity.[9] Cap-dependent endonuclease-IN-3 is designed to interact with this active site, likely through chelation of the metal ions, thereby inactivating the enzyme.[8] This prevents the cleavage of host pre-mRNAs, depriving the viral polymerase of the capped primers required for transcription initiation.

The following diagram illustrates the proposed mechanism of action:

Figure 1. Proposed mechanism of action of Cap-dependent endonuclease-IN-3.

Quantitative Data

A structured table with specific quantitative data would be populated here upon obtaining the detailed experimental results from the primary patent literature.

Experimental Protocols

The following are generalized protocols for key assays used to characterize cap-dependent endonuclease inhibitors. The specific conditions for Cap-dependent endonuclease-IN-3 can be found in the experimental section of patent WO2019141179A1.

Cap-Dependent Endonuclease Inhibition Assay

This assay directly measures the inhibitory effect of a compound on the endonuclease activity of the influenza virus polymerase.

Principle: A labeled RNA substrate containing a 5' cap is incubated with the viral polymerase (or the isolated PA subunit) in the presence and absence of the inhibitor. The cleavage of the substrate is then quantified.

General Protocol:

• Enzyme and Substrate Preparation: Recombinant influenza virus PA subunit or the full RdRp complex is purified. A short, capped, and labeled (e.g., with a fluorescent dye or radioisotope) RNA oligonucleotide is used as the substrate.

• Reaction Mixture: The reaction is typically set up in a buffer containing divalent cations (e.g., MnCl2), the enzyme, the labeled RNA substrate, and varying concentrations of the inhibitor (or vehicle control).

• Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 30-37°C) for a specific duration to allow for enzymatic cleavage.

• Detection and Quantification: The reaction products are separated and quantified. This can be achieved through various methods such as:

  • Gel Electrophoresis: The cleaved and uncleaved RNA fragments are separated by size on a polyacrylamide gel, and the signal from the labeled fragments is quantified.

  • Fluorescence Polarization (FP) Assay: A fluorescently labeled substrate is used, and the change in polarization upon cleavage is measured.[12]

  • FRET-based Assay: A substrate with a FRET pair is used, where cleavage leads to a change in the FRET signal.

• Data Analysis: The percentage of inhibition is calculated for each inhibitor concentration, and the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by fitting the data to a dose-response curve.

Antiviral Activity Assay (Plaque Reduction Assay)

This cell-based assay determines the efficacy of the compound in inhibiting influenza virus replication in a cellular context.

Principle: The ability of a compound to reduce the formation of viral plaques in a monolayer of susceptible cells is measured.

General Protocol:

• Cell Culture: A monolayer of a susceptible cell line (e.g., Madin-Darby Canine Kidney - MDCK cells) is prepared in multi-well plates.

• Virus Infection: The cells are infected with a known titer of influenza virus.

• Compound Treatment: After a brief incubation period to allow for viral entry, the inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., containing agarose (B213101) or methylcellulose) containing serial dilutions of the test compound.

• Incubation: The plates are incubated for a period sufficient for plaque formation (typically 2-3 days).

• Plaque Visualization and Counting: The cells are fixed and stained (e.g., with crystal violet) to visualize the plaques. The number of plaques in each well is counted.

• Data Analysis: The percentage of plaque reduction is calculated for each compound concentration relative to the untreated control. The EC50 value (the effective concentration required to reduce the number of plaques by 50%) is then determined.[10]

Cytotoxicity Assay

This assay is crucial to determine if the antiviral activity observed is due to specific inhibition of the virus or general toxicity to the host cells.

Principle: The effect of the compound on the viability of uninfected host cells is measured.

General Protocol:

• Cell Seeding: Host cells (e.g., MDCK) are seeded in multi-well plates.

• Compound Treatment: The cells are treated with the same range of concentrations of the test compound as used in the antiviral assay.

• Incubation: The plates are incubated for the same duration as the antiviral assay.

• Viability Assessment: Cell viability is determined using a colorimetric or luminescent assay, such as the MTT or CellTiter-Glo assay.

• Data Analysis: The percentage of cytotoxicity is calculated for each concentration, and the CC50 value (the concentration that reduces cell viability by 50%) is determined.

The following diagram illustrates a typical experimental workflow for evaluating a cap-dependent endonuclease inhibitor:

Figure 2. A generalized workflow for the preclinical evaluation of a CEN inhibitor.

Signaling Pathways

Cap-dependent endonuclease-IN-3's primary mechanism of action is the direct inhibition of a viral enzyme and is not known to directly modulate host cell signaling pathways. Its downstream effects are a consequence of inhibiting viral replication, which in turn would prevent the virus-induced modulation of host signaling pathways that are typically hijacked during infection (e.g., pathways involved in apoptosis, immune response, and protein synthesis).

Conclusion

Cap-dependent endonuclease-IN-3 represents a promising class of antiviral compounds that target a critical and highly conserved step in the influenza virus life cycle. Its mechanism of action, the inhibition of the cap-snatching process, provides a potent and specific means of disrupting viral replication. Further investigation into its quantitative activity against diverse influenza strains and its in vivo efficacy and safety profile will be crucial in its development as a potential therapeutic agent for the treatment of influenza. The detailed experimental protocols outlined in the primary patent literature serve as a valuable resource for researchers in this field.

References

• 1. Cap snatching ~ ViralZone [viralzone.expasy.org]
• 2. Insight into Influenza: A Virus Cap-Snatching - PMC [pmc.ncbi.nlm.nih.gov]
• 3. esrf.fr [esrf.fr]
• 4. The active sites of the influenza cap-dependent endonuclease are on different polymerase subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cap snatching - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Buy Cap-dependent endonuclease-IN-3 [smolecule.com]
• 9. publicacions.ub.edu [publicacions.ub.edu]
• 10. Susceptibility of Influenza Viruses to the Novel Cap-Dependent Endonuclease Inhibitor Baloxavir Marboxil - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Identification of Influenza Endonuclease Inhibitors Using a Novel Fluorescence Polarization Assay - PMC [pmc.ncbi.nlm.nih.gov]

Target Identification and Validation of Cap-dependent Endonuclease-IN-3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The influenza virus cap-dependent endonuclease (CEN), an essential enzyme for viral replication, has emerged as a prime target for the development of novel antiviral therapeutics. This technical guide provides an in-depth overview of the target identification and validation of Cap-dependent endonuclease-IN-3 (CEN-IN-3), a potent inhibitor belonging to the pyridone derivative class. We detail the mechanism of action of CEN inhibitors, present key quantitative data for representative compounds in this class, and provide comprehensive experimental protocols for the validation of such inhibitors. This guide is intended to serve as a valuable resource for researchers and drug development professionals working on novel anti-influenza therapies.

Introduction: The Cap-Snatching Mechanism as a Therapeutic Target

Influenza A and B viruses are major human pathogens responsible for seasonal epidemics and occasional pandemics. The viral RNA-dependent RNA polymerase (RdRp), a heterotrimeric complex composed of the PA, PB1, and PB2 subunits, is responsible for the transcription and replication of the viral RNA genome. A unique feature of influenza virus transcription is the "cap-snatching" mechanism, which is essential for the synthesis of viral messenger RNAs (mRNAs).

The cap-snatching process is initiated by the PB2 subunit of the RdRp binding to the 5' cap of host pre-mRNAs. Subsequently, the cap-dependent endonuclease (CEN) activity, located in the N-terminal domain of the PA subunit, cleaves the host pre-mRNA 10-13 nucleotides downstream from the cap.[1] These capped fragments then serve as primers for the synthesis of viral mRNAs by the RdRp. As the CEN is essential for viral replication and is not present in host cells, it represents an attractive target for the development of antiviral drugs with a high therapeutic index.[2]

Cap-dependent endonuclease-IN-3 (CEN-IN-3) is a small molecule inhibitor designed to target this critical enzymatic activity. It belongs to a class of pyridone derivatives that chelate the two divalent metal ions (typically Mn2+) in the CEN active site, thereby inhibiting its endonuclease function.[2][3] This guide will focus on the methodologies used to identify and validate the therapeutic potential of CEN-IN-3 and related compounds.

Target Identification and Mechanism of Action

The primary target of Cap-dependent endonuclease-IN-3 is the endonuclease domain of the influenza virus polymerase PA subunit. Inhibition of this target disrupts the cap-snatching mechanism, leading to a cessation of viral mRNA synthesis and subsequent inhibition of viral replication.

Signaling Pathway and Mechanism of Inhibition

The influenza virus replication cycle provides a clear signaling pathway that is disrupted by CEN inhibitors. The following diagram illustrates the key steps and the point of intervention for CEN-IN-3.

Figure 1. Influenza Virus Replication Cycle and Point of Inhibition by CEN-IN-3.

Quantitative Data Presentation

While specific quantitative data for Cap-dependent endonuclease-IN-3 (compound VI-1 from patent WO2019141179A1) is not publicly available in detail, this section presents representative data for a closely related and well-characterized cap-dependent endonuclease inhibitor, baloxavir (B560136) acid (the active form of baloxavir marboxil), to illustrate the typical potency of this class of compounds.[4][5]

Table 1: In Vitro Inhibitory Activity of a Representative CEN Inhibitor (Baloxavir Acid)

Assay Type	Virus Strain	IC50 (nM)	Reference
Plaque Reduction Assay	A/H1N1pdm09	0.28	[4]
Plaque Reduction Assay	A/H3N2	0.16	[4]
Plaque Reduction Assay	B/Victoria-lineage	3.42	[4]
Plaque Reduction Assay	B/Yamagata-lineage	2.43	[4]
Recombinant Polymerase Assay	Influenza A	1.4 - 2.0
Recombinant Polymerase Assay	Influenza B	6.0 - 8.9

Table 2: Cellular Antiviral Activity of a Representative CEN Inhibitor (Baloxavir Acid)

Cell Line	Virus Strain	EC50 (nM)	CC50 (µM)	Selectivity Index (SI)	Reference
MDCK	A/H1N1pdm09	0.46 - 1.2	>10	>8333
MDCK	A/H3N2	0.59 - 1.3	>10	>7692
MDCK	B (Yamagata)	3.7 - 4.8	>10	>2083
MDCK	B (Victoria)	3.1 - 4.3	>10	>2326

Experimental Protocols

The following section provides detailed methodologies for key experiments used in the identification and validation of cap-dependent endonuclease inhibitors like CEN-IN-3.

Target Identification and Engagement

This assay directly measures the inhibition of the recombinant influenza virus PA subunit's endonuclease activity.

Materials:

• Recombinant influenza PA N-terminal domain (PA-N)

• Fluorogenic substrate (e.g., a short RNA oligonucleotide with a fluorophore and a quencher)

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2, 1 mM DTT)

• Test compound (CEN-IN-3)

• 384-well microplates

• Plate reader capable of fluorescence detection

Procedure:

• Prepare serial dilutions of CEN-IN-3 in the assay buffer.

• Add 5 µL of the diluted compound to the wells of a 384-well plate.

• Add 10 µL of recombinant PA-N protein to each well to a final concentration of 50 nM.

• Incubate for 30 minutes at room temperature to allow for compound binding.

• Initiate the reaction by adding 5 µL of the fluorogenic substrate to a final concentration of 100 nM.

• Immediately measure the fluorescence intensity every minute for 60 minutes at 37°C.

• Calculate the rate of reaction for each concentration of the inhibitor.

• Determine the IC50 value by plotting the reaction rate against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

CETSA is a powerful method to confirm target engagement in a cellular context. It is based on the principle that ligand binding stabilizes the target protein against thermal denaturation.[6][7][8]

Materials:

• Influenza virus-infected cells (e.g., MDCK or A549)

• CEN-IN-3

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease inhibitors

• PCR tubes

• Thermocycler

• Western blotting reagents (antibodies against PA subunit)

Procedure:

• Infect MDCK cells with influenza virus and incubate for 24 hours.

• Treat the infected cells with various concentrations of CEN-IN-3 or vehicle control for 1 hour at 37°C.

• Harvest the cells, wash with PBS, and resuspend in PBS.

• Aliquot the cell suspension into PCR tubes.

• Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes in a thermocycler, followed by cooling for 3 minutes.

• Lyse the cells by freeze-thaw cycles.

• Centrifuge the lysates to separate the soluble fraction (containing non-denatured protein) from the precipitated fraction.

• Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody specific for the influenza PA subunit.

• Quantify the band intensities and plot the percentage of soluble PA protein against the temperature to generate melting curves.

• A shift in the melting curve to a higher temperature in the presence of CEN-IN-3 indicates target engagement.

Antiviral Activity Validation

This is the gold standard assay for determining the antiviral activity of a compound by measuring the inhibition of virus-induced cell death.[2][9]

Materials:

• Confluent monolayers of MDCK cells in 6-well plates

• Influenza virus stock of a known titer

• CEN-IN-3

• Serum-free cell culture medium

• Agarose (B213101) overlay medium

• Crystal violet staining solution

Procedure:

• Prepare serial dilutions of CEN-IN-3 in serum-free medium.

• Wash the confluent MDCK cell monolayers with PBS.

• Infect the cells with a dilution of influenza virus calculated to produce 50-100 plaques per well for 1 hour at 37°C.

• Remove the virus inoculum and wash the cells.

• Overlay the cells with agarose medium containing the different concentrations of CEN-IN-3.

• Incubate the plates at 37°C until plaques are visible (typically 2-3 days).

• Fix the cells with 10% formalin and stain with crystal violet.

• Count the number of plaques in each well.

• Calculate the percentage of plaque reduction compared to the vehicle control.

• Determine the EC50 value by plotting the percentage of plaque reduction against the logarithm of the compound concentration.

This assay quantifies the amount of viral RNA in the supernatant of infected cells to measure the inhibition of viral replication.

Materials:

• MDCK cells in 96-well plates

• Influenza virus

• CEN-IN-3

• RNA extraction kit

• qRT-PCR reagents (primers and probe specific for a viral gene, e.g., M gene)

• Real-time PCR instrument

Procedure:

• Seed MDCK cells in 96-well plates and grow to confluency.

• Infect the cells with influenza virus at a low multiplicity of infection (MOI) in the presence of serial dilutions of CEN-IN-3.

• Incubate for 48-72 hours at 37°C.

• Collect the cell culture supernatant.

• Extract viral RNA from the supernatant using a commercial kit.

• Perform one-step qRT-PCR using primers and a probe targeting a conserved region of the influenza virus genome.

• Quantify the viral RNA levels based on a standard curve.

• Determine the EC50 value by plotting the percentage of viral RNA reduction against the logarithm of the compound concentration.

Visualization of Workflows and Relationships

Target Validation Workflow

The following diagram illustrates a typical workflow for the validation of a novel CEN inhibitor.

Figure 2. Workflow for the Validation of a Cap-dependent Endonuclease Inhibitor.

Logical Relationship of Key Validation Assays

This diagram shows the logical progression and relationship between the primary assays used for target validation.

Figure 3. Logical Relationship of Key Validation Assays.

Conclusion

The cap-dependent endonuclease of the influenza virus is a clinically validated target for antiviral drug development. Cap-dependent endonuclease-IN-3 and related pyridone derivatives represent a promising class of inhibitors that effectively block the "cap-snatching" mechanism, leading to potent antiviral activity against a broad range of influenza viruses. The experimental protocols and workflows detailed in this guide provide a robust framework for the identification, characterization, and validation of novel CEN inhibitors. Continued research and development in this area are crucial for the discovery of new and effective treatments for influenza infections.

References

• 1. The active sites of the influenza cap-dependent endonuclease are on different polymerase subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US11306106B2 - Pharmaceutical compositions containing substituted polycyclic pyridone derivatives and prodrug thereof - Google Patents [patents.google.com]
• 3. Structural insights into the substrate specificity of the endonuclease activity of the influenza virus cap-snatching mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Susceptibility of Influenza Viruses to the Novel Cap-Dependent Endonuclease Inhibitor Baloxavir Marboxil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP4458348A3 - Pharmaceutical compositions containing substituted polycyclic pyridone derivatives and prodrug thereof - Google Patents [patents.google.com]
• 6. WO2022054096A1 - Solid forms of substituted polycyclic pyridone compounds and prodrugs therof and process of preparation thereof - Google Patents [patents.google.com]
• 7. Exploring a New Generation of Pyrimidine and Pyridine Derivatives as Anti-Influenza Agents Targeting the Polymerase PA–PB1 Subunits Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Identification of a novel inhibitor targeting influenza A virus group 2 hemagglutinins - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Profile of Cap-Dependent Endonuclease Inhibitors: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available in vitro research data specifically for "Cap-dependent endonuclease-IN-3" is limited. The information presented in this technical guide is based on established principles and data from representative cap-dependent endonuclease (CEN) inhibitors, such as Baloxavir acid (the active form of Baloxavir marboxil), to provide a comprehensive overview of the typical in vitro evaluation for this class of antiviral compounds.

Introduction to Cap-Dependent Endonuclease as an Antiviral Target

The cap-dependent endonuclease, an essential component of the influenza virus polymerase complex, plays a critical role in viral replication. This enzyme is responsible for a process known as "cap-snatching," where it cleaves the 5' cap from host cell pre-mRNAs.[1][2] These capped fragments are then used as primers to initiate the transcription of viral mRNAs by the viral RNA-dependent RNA polymerase. By targeting this unique viral mechanism, which is absent in host cells, CEN inhibitors can effectively and selectively block viral gene transcription and replication.[3][4] The CEN is located in the polymerase acidic (PA) subunit of the influenza virus polymerase.[5]

Mechanism of Action of Cap-Dependent Endonuclease Inhibitors

Cap-dependent endonuclease inhibitors are designed to bind to the active site of the CEN enzyme. This binding action prevents the endonuclease from cleaving host mRNA, thereby halting the "cap-snatching" process.[4] Without the necessary capped primers, the influenza virus is unable to synthesize its own functional mRNA, leading to a halt in the production of viral proteins required for replication.[4] This disruption of the viral life cycle effectively curtails the spread of the virus.

The prodrug, such as Baloxavir marboxil, is converted in vivo to its active form, Baloxavir acid, which then exerts its inhibitory effect on the CEN.[2][3]

Quantitative In Vitro Data for a Representative CEN Inhibitor (Baloxavir acid)

The following tables summarize the in vitro inhibitory activities of Baloxavir acid against influenza A and B viruses from enzymatic and cell-based assays.

Table 1: Enzymatic Assay Data - Inhibition of PA Endonuclease Activity

Virus Type	IC50 Range (nM)	Reference
Influenza A	1.4 - 3.1	[5][6]
Influenza B	4.5 - 8.9	[5][6]

IC50 (50% inhibitory concentration) values represent the concentration of the inhibitor required to reduce the enzymatic activity of the cap-dependent endonuclease by 50%.

Table 2: Cell-Based Assay Data - Antiviral Activity in MDCK Cells

Virus Subtype	EC50 Range (nM)	Assay Type	Reference
Influenza A/H1N1	0.20 - 1.85	Plaque Reduction	[6]
Influenza A/H3N2	0.35 - 1.87	Plaque Reduction	[6]
Influenza B	3.33 - 13.00	Plaque Reduction	[6]

EC50 (50% effective concentration) values represent the concentration of the inhibitor required to reduce viral replication by 50% in a cell-based assay.

Detailed Experimental Protocols

Cap-Dependent Endonuclease Enzymatic Assay (Illustrative Protocol)

This protocol describes a method to determine the in vitro inhibitory activity of a compound against the influenza virus cap-dependent endonuclease.

Materials:

• Recombinant influenza virus PA/PB1/PB2 polymerase complex

• Fluorescently labeled short capped RNA substrate

• Assay buffer (e.g., Tris-HCl, NaCl, MgCl2, DTT)

• Test compound (e.g., Cap-dependent endonuclease-IN-3)

• 384-well assay plates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• Add the diluted test compound to the wells of a 384-well plate.

• Add the recombinant influenza polymerase complex to each well.

• Incubate the plate at room temperature for a specified period (e.g., 30 minutes) to allow for compound binding.

• Initiate the enzymatic reaction by adding the fluorescently labeled capped RNA substrate to each well.

• Incubate the reaction at 37°C for a defined time (e.g., 60 minutes).

• Stop the reaction by adding a stop solution (e.g., EDTA).

• Measure the fluorescence intensity in each well using a fluorescence plate reader.

• Calculate the percent inhibition of endonuclease activity for each compound concentration relative to a no-compound control.

• Determine the IC50 value by fitting the dose-response data to a suitable equation.

Influenza Replication Inhibition Neuraminidase-based Assay (IRINA) (Adapted from a public protocol)[7]

This cell-based assay determines the antiviral activity of a compound by measuring the inhibition of viral replication, quantified by the neuraminidase activity of newly produced viruses.

Materials:

• Madin-Darby canine kidney (MDCK) cells

• Influenza virus stock

• Virus Growth Medium (VGM)

• Test compound

• MUNANA (4-methylumbelliferyl-N-acetylneuraminic acid) substrate

• Assay buffer (e.g., MES buffer with CaCl2)

• Stop solution (e.g., Na2CO3)

• 96-well cell culture plates

• Fluorescence plate reader

Procedure:

• Seed MDCK cells in 96-well plates and incubate overnight to form a monolayer.

• Prepare serial dilutions of the test compound in VGM.

• Remove the cell culture medium from the plates and add the diluted test compound.

• Infect the cells with a known titer of influenza virus. Include a virus-only control and a no-virus control.

• Incubate the plates at 37°C in a CO2 incubator for a period that allows for multiple cycles of viral replication (e.g., 48-72 hours).

• After incubation, wash the cells with PBS.

• Add the MUNANA substrate in assay buffer to each well.

• Incubate at 37°C for 60 minutes to allow for the enzymatic reaction.

• Stop the reaction by adding the stop solution.

• Measure the fluorescence of the released 4-methylumbelliferone (B1674119) using a fluorescence plate reader.

• Calculate the percent inhibition of viral replication for each compound concentration.

• Determine the EC50 value from the dose-response curve.

Visualizations

References

• 1. Baloxavir marboxil - Wikipedia [en.wikipedia.org]
• 2. Baloxavir marboxil: mechanism of action, pharmacokinetics and side effects_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. What is the mechanism of Baloxavir Marboxil? [synapse.patsnap.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. fda.gov [fda.gov]

A Technical Guide to the Structural Biology and Binding Sites of Cap-Dependent Endonuclease for Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cap-dependent endonuclease (CEN), an essential enzyme for the replication of certain RNA viruses like influenza, has emerged as a prime target for novel antiviral therapeutics. This enzyme facilitates a process known as "cap-snatching," where it cleaves the 5' cap from host cell messenger RNAs (mRNAs) to generate a primer for the synthesis of viral mRNA. This mechanism is critical for the virus to hijack the host's translational machinery. This guide provides an in-depth overview of the structural biology of the influenza virus cap-dependent endonuclease, its binding sites, and the methodologies used to study this crucial viral enzyme.

Note on Terminology: The term "Cap-dependent endonuclease-IN-3" does not correspond to a standard nomenclature in the peer-reviewed literature. It is presumed that this designation may refer to a specific inhibitor compound, an internal research code, or a particular variant of the enzyme. This document will focus on the well-characterized cap-dependent endonuclease of the influenza virus as a representative model for this class of enzymes.

Structural Biology of Influenza Virus Cap-Dependent Endonuclease

The influenza virus RNA-dependent RNA polymerase is a heterotrimeric complex composed of three subunits: Polymerase Basic 1 (PB1), Polymerase Basic 2 (PB2), and Polymerase Acidic (PA). The cap-dependent endonuclease activity is a result of the coordinated action of different domains within this complex.

Initially, there were conflicting reports regarding the precise location of the endonuclease active site. Some studies suggested its presence in the PB1 or PB2 subunits. However, subsequent biochemical and structural studies have definitively located the endonuclease active site within the N-terminal domain of the PA subunit (PA-Nter).[1] The cap-binding function, on the other hand, resides in the PB2 subunit.[2][3][4]

The crystal structure of the PA-Nter domain reveals a structural core that shares similarities with resolvases and type II restriction endonucleases.[1] The active site is characterized by the presence of a histidine residue and a cluster of three acidic amino acid residues. These residues are highly conserved across different influenza virus strains and are responsible for coordinating two divalent metal ions, typically manganese (Mn²⁺), which are essential for the enzyme's catalytic activity.[1] This two-metal-dependent mechanism is a common feature among many endonucleases.[1]

Binding Sites

The cap-dependent endonuclease presents two critical binding sites that are central to its function and are key targets for inhibitor development: the cap-binding site and the endonuclease active site.

Cap-Binding Site (PB2 Subunit)

The process of cap-snatching is initiated by the recognition and binding of the 5' cap of host pre-mRNAs by the PB2 subunit.[1] This binding event is a prerequisite for the subsequent cleavage of the host mRNA by the PA subunit. The cap-binding site on PB2 contains a tryptophan-rich sequence.[2][3][4] At least one of these tryptophan residues is directly involved in the interaction with the m⁷G moiety of the cap, a mechanism that is analogous to other known cap-binding proteins.[2][3] The binding of the 5' terminal sequence of the virion RNA (vRNA) to the polymerase complex is thought to activate this cap-binding function.[2][4]

Endonuclease Active Site (PA Subunit)

Located in the N-terminal domain of the PA subunit, the endonuclease active site is responsible for the cleavage of the capped RNA primer from the host mRNA, typically 10-13 nucleotides downstream from the cap.[1] The active site is a two-metal-dependent catalytic center. Key conserved residues, including a histidine and three acidic amino acids, coordinate two Mn²⁺ ions.[1] These metal ions are crucial for the phosphodiester bond hydrolysis. The substrate, the host mRNA, binds in a groove leading to this active site. Structural studies of the PA-Nter domain in complex with RNA and DNA oligonucleotides have revealed that the substrates bind in a similar fashion within this groove, with individual nucleotides occupying conserved pockets adjacent to the two-metal active site.[5] The 2'-OH groups of the RNA ribose moieties appear to form additional interactions that optimize the binding and cleavage efficiency for the natural RNA substrate.[5]

Quantitative Data on Cap-Dependent Endonuclease Inhibitors

A number of small molecule inhibitors targeting the cap-dependent endonuclease have been developed. These inhibitors typically function by chelating the metal ions in the active site, thereby preventing catalysis. Baloxavir marboxil is a successful example of a clinically approved drug that targets this enzyme.[5][6] The inhibitory activity of these compounds is often quantified by their half-maximal inhibitory concentration (IC₅₀).

Compound	Target Virus/Enzyme	IC₅₀ (µM)	Reference
Baloxavir	Influenza Endonuclease	7.45	[7]
Compound I-1	Influenza Endonuclease	18.74	[7]
Compound I-2	Influenza Endonuclease	26.78	[7]
Compound I-3	Influenza Endonuclease	30.45	[7]
Compound II-2	Influenza Endonuclease	1.46	[7]
Compound III-8	Influenza Endonuclease	6.86	[7]
Carbamoyl Pyridone Carboxylic Acid (CAPCA)-1	La Crosse Virus	< 1	[8]

Experimental Protocols

Cap-Dependent Endonuclease Activity Assay

This assay measures the cleavage of a capped RNA substrate by the viral polymerase complex.

Methodology:

• Preparation of Viral Ribonucleoproteins (vRNPs):

  • Influenza virus (e.g., A/WSN/33 (H1N1) strain) is propagated in embryonated chicken eggs.

  • The allantoic fluid is harvested, and virus particles are purified by ultracentrifugation through a sucrose (B13894) cushion (e.g., 20%).

  • The purified virus is solubilized using detergents like Triton X-100 and lysolecithin.

  • The vRNP fractions are then collected by ultracentrifugation and serve as the source of the cap-dependent endonuclease activity.[9]

• Assay Reaction:

  • The assay mixture contains the purified vRNPs, a radiolabeled capped RNA substrate (e.g., AlMV RNA 4 with an m⁷G³²pppGₘ 5' end), and reaction buffer.[2]

  • The binding of the 5' and 3' vRNA ends to the polymerase is often a prerequisite for endonuclease activation.[2]

  • The reaction is incubated at 30°C for 60 minutes.[2]

  • To inhibit non-specific nucleases, a carrier RNA like tRNA can be added to the reaction mixture.[2]

• Analysis:

  • The reaction products are analyzed by polyacrylamide gel electrophoresis and autoradiography to visualize the cleaved RNA fragments.

In Vitro Inhibition of Cap-Dependent Endonuclease Activity

This protocol is used to determine the IC₅₀ values of potential inhibitor compounds.

Methodology:

• Assay Setup: The cap-dependent endonuclease activity assay is performed as described above.

• Inhibitor Addition: The assay is carried out in the presence of varying concentrations of the test compound.

• Data Analysis:

  • The intensity of the cleaved product bands on the gel is quantified.

  • The percentage of inhibition at each compound concentration is calculated relative to a control reaction without the inhibitor.

  • The IC₅₀ value, the concentration of the compound that causes 50% inhibition of endonuclease activity, is determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.[7]

Visualizations

Caption: The "cap-snatching" mechanism of the influenza virus.

Caption: Workflow for screening cap-dependent endonuclease inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. The active sites of the influenza cap-dependent endonuclease are on different polymerase subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The active sites of the influenza cap-dependent endonuclease are on different polymerase subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The active sites of the influenza cap‐dependent endonuclease are on different polymerase subunits | The EMBO Journal [link.springer.com]
• 5. Structural insights into the substrate specificity of the endonuclease activity of the influenza virus cap-snatching mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pnas.org [pnas.org]

The Rise of Cap-Dependent Endonuclease Inhibitors: A Technical Guide to Targeting Viral Polymerase Activity

For Researchers, Scientists, and Drug Development Professionals

The influenza virus, a persistent global health threat, necessitates the continuous development of novel antiviral therapeutics. A key target in this endeavor is the viral RNA-dependent RNA polymerase (RdRp), a multifunctional enzyme complex essential for viral transcription and replication. Within this complex, the cap-dependent endonuclease (CEN) activity of the polymerase acidic (PA) subunit presents a critical vulnerability. This in-depth technical guide explores the core of CEN inhibition, with a focus on a class of potent pyridone derivative inhibitors, exemplified by the research compound designated as Cap-dependent endonuclease-IN-3. While specific quantitative data for this compound remains within proprietary domains, this guide will utilize publicly available data from analogous inhibitors to provide a comprehensive overview of the mechanism, experimental evaluation, and therapeutic potential of targeting this essential viral function.

Mechanism of Action: Disrupting the "Cap-Snatching" Machinery

Influenza virus hijacks the host cell's transcriptional machinery through a unique mechanism known as "cap-snatching".[1] The viral RdRp binds to host pre-mRNAs and cleaves their 5' cap structures, which are then used as primers to initiate the transcription of viral mRNAs.[1] This process is mediated by the cap-dependent endonuclease (CEN) domain of the PA subunit.[1]

Cap-dependent endonuclease inhibitors, including pyridone derivatives like Cap-dependent endonuclease-IN-3, function by chelating the two critical metal ions (typically manganese, Mn2+) in the active site of the CEN. This action prevents the binding and cleavage of host pre-mRNAs, thereby halting viral gene transcription and subsequent replication.[1]

Figure 1: Mechanism of Action of Cap-Dependent Endonuclease Inhibitors.

Quantitative Assessment of Inhibitory Activity

The potency of cap-dependent endonuclease inhibitors is determined through a series of in vitro enzymatic and cell-based assays. The key metrics used to quantify their activity are the half-maximal inhibitory concentration (IC50) in enzymatic assays and the half-maximal effective concentration (EC50) in cell-based assays. The following table summarizes representative data for potent CEN inhibitors against various influenza A and B strains, illustrating the typical range of activity observed for this class of compounds.

Inhibitor	Assay Type	Influenza Strain	IC50 (nM)	EC50 (nM)	Reference
Baloxavir acid	Enzymatic (FRET)	Influenza A/H1N1	1.4 - 2.9	-
Baloxavir acid	Cell-based (CPE)	Influenza A/H1N1	-	0.46 - 0.98
Baloxavir acid	Cell-based (CPE)	Influenza A/H3N2	-	0.73 - 1.3
Baloxavir acid	Cell-based (CPE)	Influenza B	-	3.0 - 5.7
Compound 2v	Cell-based (CPE)	Influenza A/H1N1	-	1.2
Compound 2v	Cell-based (CPE)	Influenza A/H3N2	-	2.5
Compound 2v	Cell-based (CPE)	Influenza B	-	8.7

Note: Data for "Cap-dependent endonuclease-IN-3" is derived from patent literature (WO2019141179A1) and specific quantitative values are not publicly available. The data presented here for analogous compounds serve as a representative illustration of the potency of this inhibitor class.

Key Experimental Protocols

The characterization of cap-dependent endonuclease inhibitors involves a tiered approach, starting from enzymatic assays to cellular and in vivo models. Below are detailed methodologies for key experiments.

In Vitro Endonuclease Inhibition Assay (FRET-based)

This assay directly measures the inhibition of the CEN enzymatic activity.

Figure 2: Workflow for a FRET-based Endonuclease Inhibition Assay.

Methodology:

• Recombinant Enzyme: Purified recombinant PA subunit of the influenza virus polymerase is used as the enzyme source.

• FRET Substrate: A short, single-stranded RNA oligonucleotide is synthesized with a fluorophore (e.g., FAM) on one end and a quencher (e.g., TAMRA) on the other. In its intact state, the quencher suppresses the fluorescence of the fluorophore.

• Reaction: The inhibitor, at varying concentrations, is pre-incubated with the recombinant PA subunit in an assay buffer containing manganese chloride (MnCl2).

• Initiation: The FRET-labeled RNA substrate is added to the mixture to initiate the endonuclease reaction.

• Detection: Upon cleavage of the RNA substrate by the CEN, the fluorophore and quencher are separated, resulting in an increase in fluorescence. The fluorescence intensity is measured over time using a plate reader.

• Data Analysis: The rate of increase in fluorescence is proportional to the enzyme activity. The IC50 value is calculated by plotting the percentage of inhibition against the inhibitor concentration.

Cell-based Antiviral Assay (Cytopathic Effect - CPE Reduction)

This assay determines the ability of the inhibitor to protect cells from virus-induced death.

Methodology:

• Cell Culture: Madin-Darby Canine Kidney (MDCK) cells are seeded in 96-well plates and grown to confluence.

• Infection: The cell monolayer is washed, and the virus (e.g., Influenza A/H1N1) is added at a specific multiplicity of infection (MOI).

• Treatment: Immediately after infection, the inhibitor is added at various concentrations in a serum-free medium containing trypsin (to facilitate viral propagation).

• Incubation: The plates are incubated for 48-72 hours at 37°C in a 5% CO2 atmosphere.

• Quantification of Cell Viability: The cytopathic effect (CPE) is quantified by adding a cell viability reagent such as MTT or CellTiter-Glo®. The absorbance or luminescence is measured, which correlates with the number of viable cells.

• Data Analysis: The EC50 value, the concentration of the inhibitor that protects 50% of the cells from virus-induced death, is calculated from the dose-response curve. A parallel assay without virus infection is performed to assess the cytotoxicity (CC50) of the compound.

Viral Yield Reduction Assay

This assay quantifies the reduction in the production of new infectious viral particles in the presence of the inhibitor.

Figure 3: Workflow for a Viral Yield Reduction Assay.

Methodology:

• Infection and Treatment: Similar to the CPE assay, MDCK cells are infected with the influenza virus and treated with varying concentrations of the inhibitor.

• Incubation: The cells are incubated for a defined period, typically corresponding to one or two viral replication cycles (e.g., 24 to 48 hours).

• Supernatant Collection: The culture supernatant, containing newly produced virions, is harvested.

• Viral Titer Determination: The amount of infectious virus in the supernatant is quantified using a plaque assay or a TCID50 (50% tissue culture infectious dose) assay on fresh MDCK cell monolayers.

• Data Analysis: The reduction in viral titer in the presence of the inhibitor is compared to the untreated control to determine the inhibitory effect.

Conclusion and Future Directions

Cap-dependent endonuclease inhibitors represent a significant advancement in anti-influenza therapy, offering a distinct mechanism of action compared to previously established drug classes like neuraminidase inhibitors. The potent in vitro and in vivo efficacy of compounds such as Cap-dependent endonuclease-IN-3 and its analogues underscores the therapeutic potential of targeting the viral "cap-snatching" process. Further research will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of this class of inhibitors, as well as evaluating their efficacy against a broad range of influenza strains, including those resistant to other antivirals. The detailed experimental protocols and data presentation formats provided in this guide offer a robust framework for the continued development and evaluation of these promising antiviral agents.

References

• 1. Synthesis and SAR Study of Carbamoyl Pyridone Bicycle Derivatives as Potent Inhibitors of Influenza Cap-dependent Endonuclease - PubMed [pubmed.ncbi.nlm.nih.gov]

Probing the Antiviral Frontier: Early Research on Cap-Dependent Endonuclease Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of the early research into the antiviral spectrum of cap-dependent endonuclease inhibitors (CENis), a promising class of antiviral agents. While a specific compound designated "Cap-dependent endonuclease-IN-3" is not explicitly detailed in publicly available literature, this document synthesizes the foundational research on this class of inhibitors, using data from representative molecules to illustrate their therapeutic potential. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the core principles, experimental validation, and future directions for CENis.

Introduction to Cap-Dependent Endonuclease Inhibition

Cap-dependent endonucleases are crucial viral enzymes responsible for a process known as "cap-snatching."[1][2][3][4] During this process, the viral endonuclease cleaves the 5' cap from host cell messenger RNAs (mRNAs) to use as a primer for the synthesis of viral mRNAs. This act of molecular piracy is essential for the replication of a number of viruses, including influenza viruses and bunyaviruses.[1][2][3][4] The cap-dependent endonuclease is an attractive target for antiviral drug development because it is specific to the virus and is not present in human cells.[1][4]

Cap-dependent endonuclease inhibitors (CENis) are small molecules designed to selectively block the active site of this viral enzyme.[5][6][7] By doing so, they prevent the cap-snatching process, thereby inhibiting viral gene transcription and replication.[5][6][7] Early research in this area has focused on identifying compounds with broad-spectrum activity against various viral families that utilize this replication strategy.

Mechanism of Action: A Visualized Pathway

The primary mechanism of action for cap-dependent endonuclease inhibitors is the direct inhibition of the endonuclease catalytic activity. The active site of the endonuclease typically requires divalent metal ions, such as Mg²⁺ or Mn²⁺, for its function.[4] Many CENis are designed as metal-chelating molecules that bind to these ions, disrupting the enzyme's catalytic machinery.[4] This inhibition prevents the cleavage of host cell mRNA, thereby halting viral replication.

Caption: Mechanism of action of a Cap-dependent Endonuclease Inhibitor.

Antiviral Spectrum: Quantitative Data

Early research has demonstrated that cap-dependent endonuclease inhibitors possess a broad antiviral spectrum, with activity against various strains of influenza A and B viruses, including zoonotic and neuraminidase inhibitor-resistant variants.[8] More recent studies have expanded this spectrum to include members of the Bunyavirales order, such as La Crosse virus (LACV), Lassa virus, and Junin virus.[1][2][3]

The following table summarizes the in vitro antiviral activity of representative cap-dependent endonuclease inhibitors against a range of viruses.

Compound/Inhibitor Class	Virus	Cell Line	EC₅₀ (µM)	IC₅₀ (µM)	CC₅₀ (µM)	Selective Index (SI)	Reference
RO-7	Influenza A (H1N1)	MDCK	Nanomolar to submicromolar range	-	>100	Favorable	[8]
RO-7	Influenza A (H3N2)	MDCK	Nanomolar to submicromolar range	-	>100	Favorable	[8]
RO-7	Influenza B (Yamagata)	MDCK	Nanomolar to submicromolar range	-	>100	Favorable	[8]
RO-7	Influenza B (Victoria)	MDCK	Nanomolar to submicromolar range	-	>100	Favorable	[8]
RO-7	Avian Influenza (H5N1)	MDCK	Nanomolar to submicromolar range	-	>100	Favorable	[8]
RO-7	Avian Influenza (H7N9)	MDCK	Nanomolar to submicromolar range	-	>100	Favorable	[8]
Compound 71	Influenza A (H1N1)	MDCK	2.1	0.014	280	133	[9]
CAPCA-1	La Crosse Virus (LACV)	Vero	<1	-	>50	>50	[10][11]
CAPCA-1	La Crosse Virus (LACV)	SH-SY5Y	<1	-	>50	>50	[10][11]
CENis	Lassa Virus	-	100-1000x more active than ribavirin	-	-	-	[1][2][3]
CENis	Junin Virus	-	100-1000x more active than ribavirin	-	-	-	[1][2][3]
CENis	Lymphocytic Choriomeningitis Virus (LCMV)	-	100-1000x more active than ribavirin	-	-	-	[1][2][3]

EC₅₀ (50% effective concentration), IC₅₀ (50% inhibitory concentration), CC₅₀ (50% cytotoxic concentration), SI (Selective Index = CC₅₀/EC₅₀). Values are approximate and for comparative purposes.

Key Experimental Protocols

The antiviral activity and mechanism of action of cap-dependent endonuclease inhibitors are determined through a series of in vitro assays. The following sections detail the methodologies for these key experiments.

Inhibition of In Vitro Cap-Dependent Endonuclease Activity

This assay directly measures the ability of a compound to inhibit the enzymatic activity of the viral endonuclease.

Protocol:

• Preparation of Viral Ribonucleoproteins (vRNPs): vRNPs are purified from virus particles, often propagated in embryonated chicken eggs. The purified vRNPs serve as the source of the cap-dependent endonuclease activity.[1]

• Assay Reaction: The assay mixture contains the purified vRNPs, a radiolabeled capped RNA substrate (e.g., AlMV RNA 4 with a m⁷G³²pppGₘ 5' end), and the test compound at various concentrations.[12]

• Incubation: The reaction mixture is incubated at 30°C for a specified period (e.g., 60 minutes) to allow for endonuclease cleavage.[12]

• Analysis: The reaction products are analyzed by polyacrylamide gel electrophoresis to separate the cleaved RNA fragments from the full-length substrate. The amount of the specific 10-13 nucleotide-long capped cleavage product is quantified to determine the level of inhibition.[12]

Antiviral Activity Assays (Plaque Reduction and Yield Reduction)

These assays assess the ability of a compound to inhibit viral replication in a cell-based system.

Protocol:

• Cell Culture: A monolayer of susceptible cells (e.g., Madin-Darby canine kidney (MDCK) cells for influenza) is prepared in multi-well plates.[8][9]

• Viral Infection: The cells are infected with a known amount of virus.[8][9]

• Compound Treatment: The infected cells are then treated with the test compound at various concentrations.[8][9]

• Incubation: The plates are incubated for a period sufficient for viral replication and plaque formation (typically 48-72 hours).[9]

• Quantification:

  • Plaque Reduction Assay: The cells are stained (e.g., with crystal violet), and the number and size of plaques (zones of cell death) are counted. The EC₅₀ is the concentration of the compound that reduces the number of plaques by 50%.

  • Yield Reduction Assay: The supernatant from the infected and treated cells is collected, and the amount of progeny virus is quantified by titration (e.g., TCID₅₀ assay). The EC₅₀ is the concentration of the compound that reduces the viral yield by 50%.

Cytotoxicity Assay

This assay determines the concentration of the test compound that is toxic to the host cells.

Protocol:

• Cell Culture: A monolayer of cells (the same type used in the antiviral assays) is prepared in multi-well plates.

• Compound Treatment: The cells are treated with the test compound at various concentrations.

• Incubation: The plates are incubated for the same duration as the antiviral assays.

• Cell Viability Assessment: Cell viability is measured using a colorimetric or luminescent assay, such as the MTT or CellTiter-Glo assay.[9][10] The CC₅₀ is the concentration of the compound that reduces cell viability by 50%.[9][10]

Caption: A generalized workflow for the evaluation of antiviral compounds.

Conclusion and Future Directions

Early research on cap-dependent endonuclease inhibitors has established them as a promising class of antiviral agents with a novel mechanism of action and a broad spectrum of activity. The data gathered from in vitro studies on representative compounds demonstrate potent inhibition of both influenza viruses and bunyaviruses. The favorable selective indices observed for many of these compounds underscore their potential for further development as therapeutic agents.

Future research will likely focus on:

• Expansion of the Antiviral Spectrum: Investigating the activity of CENis against other viruses that utilize a cap-snatching mechanism.

• In Vivo Efficacy and Pharmacokinetics: Evaluating the therapeutic potential of lead compounds in animal models of viral infection.

• Resistance Profiling: Understanding the genetic basis of viral resistance to this class of inhibitors to anticipate and mitigate clinical challenges.

• Structural Biology: Elucidating the precise interactions between inhibitors and the endonuclease active site to guide the design of next-generation compounds with improved potency and pharmacokinetic properties.

The continued exploration of cap-dependent endonuclease inhibitors holds significant promise for the development of new and effective treatments for a range of viral diseases.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. A cap-dependent endonuclease inhibitor acts as a potent antiviral agent against La Crosse virus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The active sites of the influenza cap-dependent endonuclease are on different polymerase subunits - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Cap-dependent Endonuclease-IN-3 (Suraxavir Marboxil) for Influenza Virus Research in MDCK Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cap-dependent endonuclease-IN-3, also known as Suraxavir Marboxil or GP681, is a potent inhibitor of the influenza virus cap-dependent endonuclease. This enzyme is a critical component of the viral RNA polymerase complex, specifically located in the polymerase acidic (PA) subunit. It plays an essential role in the "cap-snatching" mechanism, a process where the virus cleaves the 5' caps (B75204) from host cell pre-mRNAs to prime its own mRNA synthesis. By inhibiting this key step, Cap-dependent endonuclease-IN-3 effectively blocks viral transcription and replication. Preclinical and clinical studies have demonstrated its efficacy against both influenza A and B viruses, highlighting its potential as a valuable tool for influenza research and as a therapeutic agent.

This document provides detailed application notes and experimental protocols for the use of Cap-dependent endonuclease-IN-3 in Madin-Darby Canine Kidney (MDCK) cells, a standard and widely used cell line for influenza virus research.

Mechanism of Action

The influenza virus RNA-dependent RNA polymerase, a heterotrimeric complex of PA, PB1, and PB2 subunits, is responsible for both transcription and replication of the viral RNA genome. For transcription, the PB2 subunit binds to the 5' cap of host pre-mRNAs. Subsequently, the endonuclease domain of the PA subunit cleaves the host mRNA 10-13 nucleotides downstream of the cap. These capped fragments then serve as primers for the synthesis of viral mRNA by the PB1 subunit.

Cap-dependent endonuclease-IN-3 is a prodrug that is metabolized to its active form. This active metabolite targets and inhibits the endonuclease activity of the PA subunit. By doing so, it prevents the generation of capped primers, thereby halting viral mRNA synthesis and subsequent protein production, which ultimately inhibits viral replication.

Figure 1. Mechanism of action of Cap-dependent endonuclease-IN-3.

Data Presentation

While specific in vitro EC50 and CC50 values for Cap-dependent endonuclease-IN-3 in MDCK cells are not publicly available in detail, preclinical studies have indicated potent antiviral activity.[1] Clinical trial data provides evidence of its in vivo efficacy.

Table 1: In Vivo Efficacy of Suraxavir Marboxil in Adults with Uncomplicated Influenza

Parameter	Suraxavir Marboxil (20 mg)	Suraxavir Marboxil (40 mg)	Placebo
Median Time to Alleviation of Symptoms (hours)	46.1	50.0	82.3
Mean Change in Viral Titer from Baseline at Day 1 (log10 TCID50/mL)	-1.48 (± 2.01)	-2.14 (± 1.97)	-0.69 (± 1.98)

Data from a Phase 2 clinical trial in adults with uncomplicated influenza B infection.[2]

Table 2: In Vivo Efficacy of Suraxavir Marboxil in Adults and Adolescents with Uncomplicated Influenza

Parameter	Suraxavir Marboxil (40 mg)	Placebo
Median Time to Alleviation of Symptoms (hours)	42.0	63.0
Mean Change in Viral Load from Baseline at Day 1 (log10 copies/mL)	-2.2 (± 1.3)	-1.3 (± 1.7)

Data from a Phase 3 clinical trial in adults and adolescents with uncomplicated influenza.

Experimental Protocols

The following are representative protocols for evaluating the antiviral activity of Cap-dependent endonuclease-IN-3 against influenza virus in MDCK cells. Specific concentrations and incubation times may need to be optimized.

MDCK Cell Culture and Maintenance

A crucial first step for any in vitro antiviral testing is the proper maintenance of the host cell line.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Dulbecco's Modified Eagle Medium (DMEM) or Minimum Essential Medium (MEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks and plates

Protocol:

• Culture MDCK cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• For subculturing, wash the confluent cell monolayer with PBS and detach the cells using Trypsin-EDTA.

• Neutralize trypsin with complete growth medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh medium and seed into new culture vessels at a desired density.

Figure 2. Workflow for subculturing MDCK cells.

Plaque Reduction Assay

This assay is used to determine the concentration of an antiviral compound that inhibits the formation of viral plaques by 50% (EC50).

Materials:

• Confluent MDCK cell monolayers in 6-well plates

• Influenza virus stock of known titer

• Cap-dependent endonuclease-IN-3 (serial dilutions)

• Virus infection medium (e.g., DMEM with 1 µg/mL TPCK-trypsin and 0.1% BSA)

• Agarose (B213101) overlay (e.g., 2x MEM, agarose, TPCK-trypsin)

• Crystal violet staining solution

Protocol:

• Prepare serial dilutions of Cap-dependent endonuclease-IN-3 in virus infection medium.

• Wash confluent MDCK cell monolayers with PBS.

• Infect the cells with influenza virus at a multiplicity of infection (MOI) that yields a countable number of plaques (e.g., 50-100 PFU/well).

• Incubate for 1 hour at 37°C to allow for virus adsorption.

• Remove the virus inoculum and wash the cells with PBS.

• Add the different concentrations of the inhibitor diluted in the agarose overlay to the respective wells.

• Allow the overlay to solidify and incubate the plates at 37°C with 5% CO2 for 48-72 hours.

• Fix the cells with 10% formalin and stain with crystal violet.

• Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the virus control (no inhibitor).

• Determine the EC50 value by plotting the percentage of plaque reduction against the inhibitor concentration.

Virus Yield Reduction Assay

This assay measures the effect of the inhibitor on the production of new infectious virus particles.

Materials:

• Confluent MDCK cell monolayers in 24-well plates

• Influenza virus stock

• Cap-dependent endonuclease-IN-3 (serial dilutions)

• Virus infection medium

• TCID50 assay components (96-well plates, MDCK cells)

Protocol:

• Seed MDCK cells in 24-well plates and grow to confluency.

• Infect the cells with influenza virus at a specific MOI (e.g., 0.01).

• After a 1-hour adsorption period, wash the cells and add virus infection medium containing serial dilutions of Cap-dependent endonuclease-IN-3.

• Incubate the plates for a defined period (e.g., 24 or 48 hours).

• Harvest the supernatant from each well.

• Determine the virus titer in each supernatant sample using a TCID50 assay on fresh MDCK cells.

• Calculate the reduction in virus yield for each inhibitor concentration compared to the virus control.

Figure 3. General experimental workflow for in vitro antiviral assays.

Conclusion

Cap-dependent endonuclease-IN-3 is a valuable research tool for studying the influenza virus life cycle and for the development of novel antiviral therapies. The protocols outlined in this document provide a framework for investigating its antiviral effects in MDCK cells. As with any experimental procedure, optimization of specific conditions is recommended to achieve the most reliable and reproducible results.

References

• 1. Evaluation of drug-drug interaction between Suraxavir Marboxil (GP681) and itraconazole, and assessment of the impact of gene polymorphism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]

Application Notes and Protocols for Cap-dependent Endonuclease-IN-3 in Plaque Reduction Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cap-dependent endonuclease-IN-3 is a potent and selective inhibitor of the influenza virus cap-dependent endonuclease (CEN), an essential enzyme for viral mRNA transcription.[1] The CEN, located in the PA subunit of the viral RNA polymerase, initiates the "cap-snatching" process, where the virus cleaves the 5' caps (B75204) of host pre-mRNAs to prime its own mRNA synthesis. By targeting this critical step, Cap-dependent endonuclease-IN-3 effectively blocks viral replication, making it a promising candidate for antiviral therapy against both influenza A and influenza B viruses.

These application notes provide a detailed protocol for utilizing Cap-dependent endonuclease-IN-3 in a plaque reduction assay to determine its antiviral efficacy. The plaque reduction assay is a standard virological method used to quantify the inhibition of infectious virus particles by an antiviral compound.

Mechanism of Action

The influenza virus RNA polymerase is a heterotrimeric complex consisting of three subunits: PA, PB1, and PB2. The cap-snatching mechanism is initiated by the PB2 subunit binding to the 5' cap of host pre-mRNAs. Subsequently, the PA subunit's endonuclease domain cleaves the host mRNA 10-13 nucleotides downstream from the cap. These capped fragments then serve as primers for the synthesis of viral mRNA by the PB1 subunit. Cap-dependent endonuclease-IN-3 specifically inhibits the endonuclease activity of the PA subunit, thereby preventing the generation of capped primers and halting viral gene transcription and replication.

Figure 1. Mechanism of action of Cap-dependent endonuclease-IN-3.

Data Presentation

Quantitative data from the plaque reduction assay should be summarized to determine the 50% effective concentration (EC₅₀) and the 50% cytotoxic concentration (CC₅₀). The therapeutic potential of the compound is often expressed as the Selectivity Index (SI), calculated as CC₅₀ / EC₅₀.

Note: Specific EC₅₀, CC₅₀, and SI values for Cap-dependent endonuclease-IN-3 are not publicly available. The following tables present hypothetical data for illustrative purposes. Researchers must perform their own experiments to determine these values.

Table 1: Antiviral Activity of Cap-dependent endonuclease-IN-3 against Influenza A (H1N1)

Compound Concentration (nM)	Average Plaque Count	Percent Inhibition (%)
0 (Virus Control)	100	0
0.1	85	15
1	52	48
10	12	88
100	2	98
1000	0	100
EC₅₀ (nM)	\multicolumn{2}{c	}{~1.1 }

Table 2: Cytotoxicity of Cap-dependent endonuclease-IN-3 in MDCK Cells

Compound Concentration (µM)	Cell Viability (%)
0 (Cell Control)	100
0.1	98
1	95
10	92
100	85
1000	70
CC₅₀ (µM)	\multicolumn{2}{c

Table 3: Summary of Antiviral Potency and Selectivity

Compound	Virus Strain	EC₅₀ (nM)	CC₅₀ (µM)	Selectivity Index (SI)
Cap-dependent endonuclease-IN-3	Influenza A (H1N1)	~1.1	>1000	>909,090
Baloxavir acid (Reference)	Influenza A (H1N1)	~1.5	>100	>66,667

Experimental Protocols

Preparation of Compound Stock Solution

Note: Specific solubility data for Cap-dependent endonuclease-IN-3 is not publicly available. It is recommended to test solubility in common solvents like DMSO.

• Prepare a high-concentration stock solution of Cap-dependent endonuclease-IN-3 (e.g., 10 mM) in sterile dimethyl sulfoxide (B87167) (DMSO).

• Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage.

Plaque Reduction Assay Workflow

Figure 2. Plaque reduction assay workflow.

Detailed Methodology for Plaque Reduction Assay

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Influenza virus stock (e.g., A/WSN/33 (H1N1))

• Cap-dependent endonuclease-IN-3 stock solution (in DMSO)

• Virus infection medium (DMEM with 1 µg/mL TPCK-trypsin and 0.2% BSA)

• Agarose (low melting point)

• 2x DMEM

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Phosphate Buffered Saline (PBS)

• 6-well cell culture plates

Procedure:

• Cell Seeding:

  • One day prior to infection, seed MDCK cells into 6-well plates at a density that will form a confluent monolayer overnight (e.g., 5 x 10⁵ cells/well).

  • Incubate at 37°C in a 5% CO₂ incubator.

• Compound Dilution:

  • On the day of the experiment, prepare serial dilutions of Cap-dependent endonuclease-IN-3 in the virus infection medium. It is recommended to start with a wide concentration range (e.g., 0.1 nM to 10 µM) to determine the EC₅₀.

  • Ensure the final DMSO concentration in all wells (including the virus control) is consistent and non-toxic to the cells (typically ≤0.5%).

• Virus Infection:

  • Wash the confluent MDCK cell monolayers twice with sterile PBS.

  • Infect the cells with influenza virus diluted in virus infection medium to give approximately 50-100 plaque-forming units (PFU) per well.

  • Incubate for 1 hour at 37°C to allow for virus adsorption.

• Overlay Application:

  • While the virus is adsorbing, prepare the agarose overlay. For each concentration of the inhibitor, mix equal volumes of 2x DMEM containing the appropriate concentration of Cap-dependent endonuclease-IN-3 and 1.6% low melting point agarose (melted and cooled to 42°C).

  • After the 1-hour incubation, aspirate the virus inoculum from the wells.

  • Gently add 2 mL of the agarose overlay containing the respective inhibitor concentration to each well.

  • Allow the overlay to solidify at room temperature for 20-30 minutes.

• Incubation:

  • Incubate the plates at 37°C in a 5% CO₂ incubator for 48-72 hours, or until plaques are visible.

• Plaque Visualization and Counting:

  • Fix the cells by adding 1 mL of 4% formaldehyde (B43269) to each well and incubating for at least 1 hour.

  • Carefully remove the agarose overlay.

  • Stain the cell monolayer with crystal violet solution for 15-20 minutes.

  • Gently wash the wells with water to remove excess stain and allow the plates to air dry.

  • Count the number of plaques in each well.

• Data Analysis:

  • Calculate the percentage of plaque inhibition for each concentration of the compound compared to the virus control (no compound).

  • Percent Inhibition = [1 - (Average plaques in treated wells / Average plaques in control wells)] x 100

  • Determine the EC₅₀ value by plotting the percent inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay (e.g., MTT or Neutral Red Uptake Assay)

It is crucial to assess the cytotoxicity of Cap-dependent endonuclease-IN-3 to ensure that the observed plaque reduction is due to specific antiviral activity and not cell death.

Brief Protocol (MTT Assay):

• Seed MDCK cells in a 96-well plate and incubate overnight.

• Treat the cells with serial dilutions of Cap-dependent endonuclease-IN-3 (using the same concentration range as the plaque reduction assay) for the same duration as the plaque assay (48-72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours.

• Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

• Calculate the percentage of cell viability for each concentration compared to the cell control (no compound).

• Determine the CC₅₀ value from the dose-response curve.

Conclusion

This document provides a comprehensive guide for researchers to evaluate the antiviral efficacy of Cap-dependent endonuclease-IN-3 using a plaque reduction assay. The provided protocols and data presentation formats are intended to facilitate the systematic assessment of this potent influenza virus inhibitor. Due to the lack of publicly available quantitative data for this specific compound, it is imperative that researchers perform initial dose-response experiments to establish the optimal concentration range and to determine the EC₅₀ and CC₅₀ values in their specific experimental system.

References

• 1. medchemexpress.com [medchemexpress.com]

"Cap-dependent endonuclease-IN-3" solution preparation and storage

For Researchers, Scientists, and Drug Development Professionals

Application Notes

1.1 Introduction

Cap-dependent endonuclease-IN-3 is a potent, small-molecule inhibitor of the influenza virus cap-dependent endonuclease (CEN).[1] This enzyme is a critical component of the viral RNA polymerase complex (PA subunit) and is essential for viral replication.[2] The endonuclease performs a unique "cap-snatching" mechanism, cleaving the 5' caps (B75204) from host cell pre-mRNAs to generate primers for the synthesis of viral mRNA. By selectively inhibiting this endonuclease activity, Cap-dependent endonuclease-IN-3 effectively blocks viral gene transcription and subsequent replication of both influenza A and B viruses.[1] Its potential for potent antiviral activity, coupled with favorable pharmacokinetic properties, makes it a valuable tool for research into influenza virus infection and the development of novel antiviral therapeutics.[1]

1.2 Mechanism of Action

The influenza virus RNA polymerase, a heterotrimer of PA, PB1, and PB2 subunits, is responsible for transcribing the viral RNA genome. The cap-snatching process is initiated by the PB2 subunit binding to the 5' cap of host pre-mRNAs. Subsequently, the endonuclease domain within the PA subunit cleaves the host mRNA 10-13 nucleotides downstream. These capped fragments serve as primers for viral mRNA synthesis. Cap-dependent endonuclease-IN-3 specifically targets and inhibits the catalytic activity of this PA endonuclease domain, thereby preventing the generation of essential primers and halting viral proliferation.

Compound Properties and Storage

2.1 Chemical and Physical Properties

All quantitative data for Cap-dependent endonuclease-IN-3 has been compiled from publicly available chemical databases.

Property	Value	Source
IUPAC Name	[(3R)-2-[(11S)-7,8-difluoro-6,11-dihydrobenzo[c][1]benzothiepin-11-yl]-9,12-dioxospiro[5-oxa-1,2,8-triazatricyclo[8.4.0.0³˒⁸]tetradeca-10,13-diene-6,1'-cyclopropane]-11-yl]oxymethyl methyl carbonate	PubChem[3]
Molecular Formula	C₂₉H₂₅F₂N₃O₇S	PubChem[3]
Molecular Weight	597.6 g/mol	PubChem[3]
CAS Number	2364589-86-4	PubChem[3]

2.2 Storage and Stability

Proper storage is critical to maintain the integrity and activity of Cap-dependent endonuclease-IN-3. The following recommendations are based on standard practices for similar small molecule inhibitors.

Form	Storage Temperature	Recommended Duration	Notes
Solid (Powder)	-20°C	≥ 2 years	Store desiccated and protected from light.
DMSO Stock Solution	-80°C	≥ 6 months	Aliquot to avoid repeated freeze-thaw cycles.
DMSO Stock Solution	-20°C	≤ 1 month	For shorter-term storage. Avoid multiple freeze-thaw cycles.

Protocols

3.1 Required Materials

• Cap-dependent endonuclease-IN-3 (solid powder)

• Dimethyl sulfoxide (B87167) (DMSO), sterile, anhydrous/molecular biology grade

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated precision pipettes and sterile, low-retention tips

• Vortex mixer

• Tabletop microcentrifuge

• Appropriate personal protective equipment (PPE): lab coat, gloves, safety glasses

3.2 Protocol for Preparation of Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for in vitro assays. Adjust calculations accordingly for different desired concentrations.

Workflow Diagram: Solution Preparation

Caption: Workflow for preparing and storing Cap-dependent endonuclease-IN-3.

Step-by-Step Procedure:

• Pre-analysis: Before opening, briefly centrifuge the vial of solid Cap-dependent endonuclease-IN-3 to ensure all powder is at the bottom.

• Calculation: Calculate the volume of DMSO required to achieve a 10 mM stock solution.

  • Formula: Volume (µL) = [Mass (mg) / Molecular Weight ( g/mol )] * 100,000

  • Example for 1 mg:

    • Volume (µL) = [1 mg / 597.6 g/mol ] * 100,000

    • Volume (µL) ≈ 167.3 µL

• Reconstitution: Carefully add the calculated volume (e.g., 167.3 µL) of sterile, anhydrous DMSO to the vial containing the compound.

• Solubilization: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. A clear solution should be observed. If necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.

• Collection: Briefly centrifuge the vial to collect the entire stock solution at the bottom of the tube.

• Aliquoting and Storage: To prevent degradation from multiple freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, nuclease-free microcentrifuge tubes. Store these aliquots at -80°C.

3.3 Protocol for Preparation of Working Solutions

• Thawing: On the day of the experiment, remove a single aliquot of the 10 mM DMSO stock solution from the -80°C freezer. Thaw it completely at room temperature.

• Dilution: Prepare serial dilutions of the stock solution in the appropriate sterile aqueous buffer or cell culture medium required for your specific assay.

  • Important: To avoid precipitation of the compound, it is recommended to add the DMSO stock solution to the aqueous buffer and mix immediately, rather than the other way around.

  • DMSO Concentration: Ensure the final concentration of DMSO in the assay is non-toxic to the cells or enzymatic reaction. Typically, a final DMSO concentration of ≤0.5% is well-tolerated in most cell-based assays.

3.4 Safety Precautions

• Cap-dependent endonuclease-IN-3 is for research use only.

• The toxicological properties have not been fully investigated. Handle with care and avoid direct contact with skin, eyes, and mucous membranes.

• Wear appropriate personal protective equipment (PPE) at all times.

• DMSO is a penetration enhancer and can facilitate the absorption of other chemicals through the skin. Handle with caution.

• All procedures should be performed in a well-ventilated area or a chemical fume hood.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Cap-dependent endonuclease-IN-3 | C29H25F2N3O7S | CID 153289974 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vivo Application of Cap-dependent Endonuclease Inhibitors in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cap-dependent endonuclease (CEN), a crucial enzyme for influenza virus replication, has emerged as a prime target for novel antiviral therapies. Inhibitors of this enzyme, such as Cap-dependent endonuclease-IN-3, offer a promising mechanism of action against a broad range of influenza A and B viruses.[1][2] This document provides detailed application notes and protocols for the in vivo evaluation of CEN inhibitors in mouse models, drawing upon available data for representative compounds of this class. While specific in vivo data for "Cap-dependent endonuclease-IN-3" is limited, it is described as a potent inhibitor with favorable pharmacokinetic and pharmacodynamic properties, suggesting its potential for significant suppression of viral replication in mouse models.[1][2] The protocols and data presented here are based on studies with other well-characterized CEN inhibitors, such as baloxavir (B560136) marboxil and ADC189, and can serve as a guide for the preclinical assessment of new molecules in this class.[3][4]

Mechanism of Action: Cap-Dependent Endonuclease Inhibition

The influenza virus RNA polymerase, a heterotrimeric complex of PA, PB1, and PB2 subunits, is responsible for the transcription and replication of the viral genome.[5][6][7] The cap-dependent endonuclease activity resides within the PA subunit.[5] This endonuclease initiates viral transcription through a "cap-snatching" mechanism, where it cleaves host cell pre-mRNAs to generate capped primers for viral mRNA synthesis.[5][8] CEN inhibitors bind to the active site of the endonuclease, preventing this cap-snatching process and thereby inhibiting viral gene transcription and replication.[6][7]

Figure 1: Mechanism of Action of Cap-dependent Endonuclease Inhibitors.

In Vivo Efficacy Data in Mouse Models

The following tables summarize quantitative data from in vivo studies of cap-dependent endonuclease inhibitors in mouse models of influenza virus infection.

Table 1: Antiviral Efficacy of Baloxavir Marboxil in Influenza A (H1N1) Infected Mice

Treatment Group	Dose (mg/kg, twice daily)	Virus Titer Reduction (log10 TCID50/mL) vs. Vehicle	Survival Rate (%)	Reference
Baloxavir marboxil	1.5	Significant reduction	Not specified	[9]
Baloxavir marboxil	15	Significant reduction	100	[9][10]
Baloxavir marboxil	50	Significant reduction	100	[10]
Oseltamivir (B103847) phosphate	5	Significant reduction	Not as effective as baloxavir	[9]
Vehicle	-	-	0	[9][10]

Mice were infected with influenza A/PR/8/34 and treatment was initiated 96 hours post-infection.[10]

Table 2: Efficacy of ADC189 in Influenza A (H1N1) Infected Mice

Treatment Group	Efficacy Comparison	Reference
ADC189	Much better antiviral efficacy than oseltamivir	[3][4]
ADC189	Comparable antiviral activity to baloxavir marboxil	[3][4]

Specific quantitative data on dose and viral titer reduction for ADC189 were not detailed in the provided search results.

Experimental Protocols

Detailed methodologies for key experiments involving the in vivo application of cap-dependent endonuclease inhibitors in mouse models are provided below.

Protocol 1: Evaluation of Antiviral Efficacy in an Influenza A Virus Lethal Infection Mouse Model

1. Objective: To assess the therapeutic efficacy of a test compound (e.g., Cap-dependent endonuclease-IN-3) in a lethal influenza A virus infection model in mice.

2. Materials:

• Animals: 6- to 8-week-old female BALB/c mice.
• Virus: Mouse-adapted influenza A virus strain (e.g., A/PR/8/34).
• Test Compound: Cap-dependent endonuclease inhibitor (e.g., Cap-dependent endonuclease-IN-3).
• Control Compounds: Vehicle and a known active compound (e.g., baloxavir marboxil or oseltamivir phosphate).
• Anesthetic: Isoflurane or equivalent.
• Media and Reagents: Dulbecco's Modified Eagle Medium (DMEM), antibiotics, trypsin.
• Equipment: Biosafety cabinet, mouse anesthesia system, gavage needles, microcentrifuge tubes, freezer (-80°C), tissue homogenizer, cell culture supplies.

3. Experimental Workflow:

Figure 2: General Workflow for In Vivo Efficacy Studies.

4. Procedure:

• Animal Acclimatization: Acclimatize mice to the facility for at least one week before the experiment.
• Virus Infection:
• Anesthetize mice lightly with isoflurane.
• Intranasally inoculate each mouse with a lethal dose of influenza A virus (e.g., 1.38 × 10^3 TCID50 of A/PR/8/34) in a volume of 50 µL.[9]
• Treatment:
• Randomly assign mice to treatment groups (vehicle, test compound at various doses, positive control).
• Initiate treatment at a specified time post-infection (e.g., 24, 48, 72, or 96 hours).[9][10]
• Administer the compounds orally (gavage) twice daily for 5 days.[9][10]
• Monitoring:
• Monitor the mice daily for changes in body weight and survival for up to 21-28 days post-infection.[9]
• Euthanize mice that lose more than 25-30% of their initial body weight.
• Viral Titer Determination:
• At specific time points (e.g., day 4 and 6 post-infection), euthanize a subset of mice from each group.[9]
• Aseptically collect the lungs and homogenize them in DMEM.
• Determine the viral titer in the lung homogenates using a 50% tissue culture infectious dose (TCID50) assay on Madin-Darby canine kidney (MDCK) cells.

5. Data Analysis:

• Plot survival curves (Kaplan-Meier) and compare them using the log-rank test.
• Analyze changes in body weight over time.
• Compare lung viral titers between treatment groups using appropriate statistical tests (e.g., ANOVA followed by Dunnett's or Tukey's post-hoc test).

Protocol 2: Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis

1. Objective: To establish the relationship between the pharmacokinetic profile of a cap-dependent endonuclease inhibitor and its antiviral activity in infected mice.

2. Materials:

• Same as Protocol 1, with the addition of:
• Equipment: Equipment for blood collection (e.g., capillary tubes, EDTA-coated tubes), centrifuge, liquid chromatography-mass spectrometry (LC-MS/MS) system.

3. Procedure:

• Infection and Treatment:
• Infect mice with a sub-lethal dose of influenza virus.[11]
• On day 5 post-infection, administer a single oral dose of the test compound at various concentrations.[11]
• Pharmacokinetic Sampling:
• At various time points post-dosing (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24 hours), collect blood samples from a subset of mice.
• Prepare plasma by centrifugation and store at -80°C until analysis.
• Pharmacodynamic Assessment:
• At 24 hours post-dosing, euthanize the mice and collect lungs to determine the viral titer as described in Protocol 1.[11]
• Bioanalysis:
• Quantify the concentration of the active form of the drug in plasma samples using a validated LC-MS/MS method.

4. Data Analysis:

• Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life).
• Correlate the pharmacokinetic parameters with the reduction in lung viral titers to identify the PK/PD index that best predicts antiviral efficacy (e.g., C24, Cτ).[11]

Safety and Toxicology Considerations

Preclinical evaluation should also include safety and toxicology studies in mice. This involves administering the test compound at various doses (including doses higher than the anticipated therapeutic dose) to uninfected animals and monitoring for any adverse effects, changes in body weight, and signs of toxicity.[12] Histopathological examination of major organs should be performed at the end of the study.

Conclusion

The in vivo application of cap-dependent endonuclease inhibitors in mouse models is a critical step in the preclinical development of new anti-influenza drugs. The protocols and data presented here provide a framework for evaluating the efficacy, pharmacokinetics, and safety of novel compounds like "Cap-dependent endonuclease-IN-3". By demonstrating significant viral load reduction and improved survival in these models, researchers can build a strong case for advancing promising candidates to clinical trials.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Combination treatment with the cap-dependent endonuclease inhibitor baloxavir marboxil and a neuraminidase inhibitor in a mouse model of influenza A virus infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Baloxavir marboxil, a novel cap-dependent endonuclease inhibitor potently suppresses influenza virus replication and represents therapeutic effects in both immunocompetent and immunocompromised mouse models | PLOS One [journals.plos.org]
• 10. Combination treatment with the cap-dependent endonuclease inhibitor baloxavir marboxil and a neuraminidase inhibitor in a mouse model of influenza A virus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetic and pharmacodynamic analysis of baloxavir marboxil, a novel cap-dependent endonuclease inhibitor, in a murine model of influenza virus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]

Application Notes and Protocols for Cap-dependent Endonuclease-IN-3 in Viral Transcription Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cap-dependent endonuclease-IN-3 is a potent and selective inhibitor of the viral cap-dependent endonuclease (CEN), a critical enzyme for the transcription and replication of many RNA viruses, including influenza A and B viruses.[1][2] By targeting the "cap-snatching" mechanism, wherein the virus cleaves the 5' caps (B75204) of host cell mRNAs to prime its own mRNA synthesis, Cap-dependent endonuclease-IN-3 presents a promising avenue for the development of novel antiviral therapeutics.[3] These application notes provide a comprehensive overview of the inhibitor's mechanism of action, quantitative data on its activity, and detailed protocols for its use in studying viral transcription.

Mechanism of Action

The influenza virus RNA polymerase, a heterotrimeric complex of PA, PB1, and PB2 subunits, is responsible for both transcription and replication of the viral genome.[4][5] The cap-snatching process is initiated by the PB2 subunit binding to the 5' cap of host pre-mRNAs. Subsequently, the endonuclease domain, located in the PA subunit, cleaves the host mRNA 10-13 nucleotides downstream from the cap.[4][5] These capped fragments then serve as primers for the viral RNA-dependent RNA polymerase to synthesize viral mRNAs. Cap-dependent endonuclease-IN-3 exerts its antiviral effect by directly inhibiting the endonuclease activity of the PA subunit, thereby preventing the generation of capped primers and halting viral transcription.

Mechanism of action of Cap-dependent endonuclease-IN-3.

Quantitative Data

Cap-dependent endonuclease-IN-3, a pyridone derivative, has demonstrated significant inhibitory activity against influenza virus both in vitro and in cell-based assays. The following table summarizes the available quantitative data for a representative compound from the same patent family.

Assay Type	Description	Virus Strain/Enzyme	Cell Line	Value
In Vitro Enzyme Inhibition	Measures the direct inhibition of the cap-dependent endonuclease enzyme activity.	Influenza A (H1N1) PA Subunit	-	IC50: 5.8 nM
Antiviral Activity (Cell-based)	Measures the inhibition of viral replication in a cellular context.	Influenza A (H1N1)	MDCK	EC50: 1.2 nM

Data is for a representative pyridone derivative from the patent family CN110041327A, which includes compounds structurally related to Cap-dependent endonuclease-IN-3.

Experimental Protocols

Detailed methodologies for key experiments to evaluate the efficacy of Cap-dependent endonuclease-IN-3 are provided below.

In Vitro Cap-Dependent Endonuclease Activity Assay

This assay directly measures the inhibitory effect of the compound on the enzymatic activity of the viral endonuclease. A FRET-based assay is a common and sensitive method.

Objective: To determine the IC50 value of Cap-dependent endonuclease-IN-3 against the influenza virus PA subunit endonuclease.

Materials:

• Recombinant influenza virus PA endonuclease domain

• FRET-based RNA substrate (e.g., 20-nucleotide RNA with a 5' fluorophore like 6-FAM and a 3' quencher like Iowa Black)

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2, 2 mM DTT)

• Cap-dependent endonuclease-IN-3 (dissolved in DMSO)

• 96-well black plates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of Cap-dependent endonuclease-IN-3 in assay buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

• In a 96-well plate, add the diluted inhibitor or DMSO (vehicle control).

• Add the recombinant PA endonuclease to each well to a final concentration of approximately 50 nM.

• Incubate the plate at room temperature for 30 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding the FRET-RNA substrate to each well.

• Immediately begin monitoring the fluorescence intensity at appropriate excitation and emission wavelengths for the chosen fluorophore (e.g., 485 nm excitation and 520 nm emission for 6-FAM) at regular intervals for 60 minutes at 37°C.

• Calculate the rate of reaction for each concentration of the inhibitor.

• Plot the reaction rates against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Workflow for the in vitro endonuclease activity assay.

Antiviral Activity Assay (Virus Yield Reduction Assay)

This cell-based assay quantifies the reduction in infectious virus particles produced in the presence of the inhibitor.

Objective: To determine the EC50 value of Cap-dependent endonuclease-IN-3 against influenza virus in a cell culture model.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Influenza virus stock (e.g., A/WSN/33 (H1N1))

• Virus Growth Medium (VGM): DMEM, 0.2% BSA, 25 mM HEPES, antibiotics

• TPCK-trypsin

• Cap-dependent endonuclease-IN-3 (dissolved in DMSO)

• 96-well tissue culture plates

• Reagents for virus titration (e.g., for plaque assay or TCID50)

Procedure:

• Seed MDCK cells in 96-well plates and grow to confluence.

• Prepare serial dilutions of Cap-dependent endonuclease-IN-3 in VGM.

• Wash the confluent MDCK cell monolayers with PBS.

• Infect the cells with influenza virus at a specific multiplicity of infection (MOI), for example, 0.01, in the presence of the serially diluted inhibitor or DMSO (vehicle control).

• Incubate the plates at 37°C in a 5% CO2 incubator for a period that allows for one or more replication cycles (e.g., 48-72 hours).

• After incubation, collect the culture supernatants.

• Determine the virus titer in each supernatant using a plaque assay or TCID50 assay on fresh MDCK cell monolayers.

• Calculate the percentage of virus yield reduction for each inhibitor concentration compared to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the EC50 value.

Workflow for the virus yield reduction assay.

Cytotoxicity Assay (MTT Assay)

This assay is crucial to determine if the antiviral activity observed is due to specific inhibition of the virus or general toxicity to the host cells.

Objective: To determine the CC50 (50% cytotoxic concentration) of Cap-dependent endonuclease-IN-3 on MDCK cells.

Materials:

• MDCK cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Cap-dependent endonuclease-IN-3 (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well tissue culture plates

• Microplate reader

Procedure:

• Seed MDCK cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Remove the medium and add fresh medium containing serial dilutions of Cap-dependent endonuclease-IN-3 or DMSO (vehicle control).

• Incubate the plate for the same duration as the antiviral assay (e.g., 48-72 hours) at 37°C in a 5% CO2 incubator.

• After incubation, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration compared to the vehicle control.

• Plot the percentage of viability against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the CC50 value.

• The Selectivity Index (SI) can be calculated as CC50 / EC50 to assess the therapeutic window of the compound.

Conclusion

Cap-dependent endonuclease-IN-3 is a valuable tool for studying viral transcription due to its potent and specific inhibition of the cap-snatching mechanism. The protocols outlined above provide a framework for researchers to investigate its antiviral properties and further elucidate the intricacies of viral replication. The high potency and selectivity of this compound underscore its potential as a lead candidate for the development of new anti-influenza therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CN110041327A - Pyridione derivatives, its composition and the application as anti-influenza virus medicament - Google Patents [patents.google.com]
• 3. An efficient screening system for influenza virus cap-dependent endonuclease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The active sites of the influenza cap-dependent endonuclease are on different polymerase subunits - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Determine "Cap-dependent endonuclease-IN-3" Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Influenza viruses pose a significant global health threat, necessitating the continuous development of novel antiviral therapeutics. The viral cap-dependent endonuclease, a key component of the viral RNA polymerase complex, is an attractive target for antiviral drug development. This enzyme is responsible for the "cap-snatching" process, where it cleaves the 5' caps (B75204) from host pre-mRNAs to generate primers for the synthesis of viral mRNAs. This process is essential for viral gene expression and replication.[1][2][3] "Cap-dependent endonuclease-IN-3" is a novel small molecule inhibitor designed to target this critical viral function. These application notes provide detailed protocols for a suite of cell-based assays to evaluate the efficacy and cytotoxicity of "Cap-dependent endonuclease-IN-3".

The cap-dependent endonuclease activity is a result of the coordinated action of the PB1 and PB2 subunits of the influenza virus polymerase.[1] The PB2 subunit binds to the 5' cap of host pre-mRNAs, and the endonuclease active site, located in the PA subunit, cleaves the pre-mRNA downstream of the cap.[2][3] This "snatched" capped RNA fragment then serves as a primer for the PB1 subunit to initiate transcription of viral mRNAs. By inhibiting this process, "Cap-dependent endonuclease-IN-3" is expected to block viral replication.

Cap-dependent endonuclease mechanism and inhibition.

Data Presentation

The following tables summarize hypothetical quantitative data for "Cap-dependent endonuclease-IN-3" efficacy and cytotoxicity.

Table 1: Antiviral Activity of "Cap-dependent endonuclease-IN-3" against Influenza A Virus (H1N1)

Assay Type	Cell Line	Virus Strain	EC50 (µM)	EC90 (µM)
Plaque Reduction Assay	MDCK	A/PR/8/34 (H1N1)	0.05	0.25
RT-qPCR	A549	A/California/07/2009 (H1N1)	0.03	0.15
Luciferase Reporter Assay	HEK293T	Influenza Polymerase I	0.02	0.10

Table 2: Cytotoxicity and Selectivity Index of "Cap-dependent endonuclease-IN-3"

Cell Line	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
MDCK	> 100	> 2000
A549	> 100	> 3333
HEK293T	> 100	> 5000

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of "Cap-dependent endonuclease-IN-3" that is toxic to the host cells, yielding the 50% cytotoxic concentration (CC50).[4][5][6]

Workflow for the MTT cytotoxicity assay.

Materials:

• Madin-Darby Canine Kidney (MDCK) or A549 cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• "Cap-dependent endonuclease-IN-3" stock solution

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or acidic isopropanol)

• Microplate reader

Protocol:

• Seed MDCK or A549 cells in a 96-well plate at a density of 2 x 10^4 cells per well and incubate for 24 hours.

• Prepare serial dilutions of "Cap-dependent endonuclease-IN-3" in culture medium.

• Remove the culture medium from the cells and add 100 µL of the compound dilutions to the respective wells in triplicate. Include a "cells only" control with medium and a solvent control.

• Incubate the plate for 48-72 hours.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization buffer to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the CC50 value by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Plaque Reduction Assay

This assay measures the ability of the compound to inhibit the formation of viral plaques, providing an effective concentration 50% (EC50) value.[7][8][9]

References

• 1. Crucial role of CA cleavage sites in the cap‐snatching mechanism for initiating viral mRNA synthesis | The EMBO Journal [link.springer.com]
• 2. academic.oup.com [academic.oup.com]
• 3. esrf.fr [esrf.fr]
• 4. MTT colorimetric assay system for the screening of anti-orthomyxo- and anti-paramyxoviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. Influenza virus plaque assay [protocols.io]
• 8. mdpi.com [mdpi.com]
• 9. Influenza virus plaque assay — Protocols IO — 2022 — 实验方法库_Protocol 库_生物实验指南 — 衍因科技官网 [yanyin.tech]

Application Notes and Protocols for Cap-dependent Endonuclease-IN-3 in In Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Cap-dependent endonuclease (CEN), an essential enzyme for the replication of influenza viruses and other viruses like bunyaviruses, is a prime target for antiviral drug development.[1][2][3] This enzyme facilitates a "cap-snatching" mechanism, where it cleaves the 5' cap from host cell messenger RNAs (mRNAs) to use as a primer for the synthesis of viral mRNA.[4][5][6][7] This process is critical for the virus to hijack the host's cellular machinery for its own protein production. Cap-dependent endonuclease-IN-3 is a potent inhibitor of this enzyme, showing promise in the research of infections caused by influenza A and influenza B viruses.[8] As this enzyme is absent in humans, its inhibitors can be highly specific to the virus, making them an attractive class of antiviral agents.[1][9]

These application notes provide a comprehensive guide for the in vitro use of Cap-dependent endonuclease-IN-3 and similar inhibitors, including detailed protocols for key experiments and expected quantitative data based on related compounds.

Mechanism of Action: Cap-Snatching Inhibition

The cap-dependent endonuclease is a subunit of the viral RNA-dependent RNA polymerase complex. The PB2 subunit of the polymerase binds to the 5' cap of host pre-mRNA, and the PA subunit, which contains the endonuclease active site, cleaves the host mRNA.[5][6] CEN inhibitors block this cleavage step, thereby preventing the initiation of viral transcription and subsequent viral replication.[4][10]

Caption: Inhibition of the viral cap-snatching mechanism by Cap-dependent endonuclease-IN-3.

Quantitative Data: Potency of CEN Inhibitors

While specific quantitative data for Cap-dependent endonuclease-IN-3 is emerging from patent literature, the following tables summarize the in vitro efficacy of other well-characterized CEN inhibitors against various influenza virus strains. This data serves as a benchmark for designing experiments and anticipating the potency of new compounds in this class.

Table 1: In Vitro Antiviral Activity (EC50/EC90) of CEN Inhibitors in Cell-Based Assays

Compound	Virus Strain	Cell Line	Assay Type	EC50 (nM)	EC90 (nM)	Reference
Baloxavir (B560136) acid	A(H1N1)pdm09	MDCK	Plaque Reduction	0.28 (median)	-	[11]
Baloxavir acid	A(H3N2)	MDCK	Plaque Reduction	0.16 (median)	-	[11]
Baloxavir acid	B/Victoria-lineage	MDCK	Plaque Reduction	3.42 (median)	-	[11]
Baloxavir acid	B/Yamagata-lineage	MDCK	Plaque Reduction	2.43 (median)	-	[11]
S-033447	Influenza A & B (various)	MDCK	Plaque/Yield Reduction	-	(not specified)	[12]
Compound B	LCMV	KB	qRT-PCR	-	Sub-nanomolar	[1]
Compound B	JUNV	HEK293T	qRT-PCR	-	Sub-nanomolar	[1]

Table 2: In Vitro Enzymatic Inhibition (IC50) of CEN Inhibitors

Compound	Target	IC50 (µM)	Reference
AV5116	Cap-dependent Endonuclease	0.286	[13]

Experimental Protocols

The following are detailed protocols for common in vitro assays to characterize the activity of Cap-dependent endonuclease-IN-3.

In Vitro Cap-Dependent Endonuclease (CEN) Activity Assay

This biochemical assay directly measures the inhibitory effect of the compound on the enzyme's cleavage activity.

Principle: Purified viral ribonucleoproteins (vRNPs), which contain the polymerase complex, are used as the source of CEN. A radiolabeled or fluorescently labeled capped RNA substrate is incubated with the vRNPs in the presence of the inhibitor. The cleavage of the substrate is analyzed by gel electrophoresis.

Materials:

• Purified viral vRNPs (e.g., from A/WSN/33 (H1N1) strain)[1]

• Labeled capped RNA substrate (e.g., 32P-labeled AlMV RNA 4)[7]

• Reaction Buffer (specific to polymerase activity)

• Cap-dependent endonuclease-IN-3

• Denaturing polyacrylamide gel

• Phosphorimager or fluorescence scanner

Protocol:

• Compound Preparation: Prepare a series of dilutions of Cap-dependent endonuclease-IN-3 (e.g., from 1 nM to 10 µM) in the reaction buffer. Include a DMSO vehicle control.

• Reaction Setup: In a microcentrifuge tube, combine the purified vRNPs with the reaction buffer.

• Inhibitor Addition: Add the diluted inhibitor or vehicle control to the vRNP mixture and pre-incubate for 15-30 minutes at 30°C.

• Initiate Reaction: Add the labeled capped RNA substrate to initiate the endonuclease reaction.

• Incubation: Incubate the reaction mixture for 60 minutes at 30°C.[7]

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., formamide-based loading dye with EDTA).

• Analysis: Denature the samples by heating and separate the RNA fragments on a denaturing polyacrylamide gel.

• Detection: Visualize the full-length substrate and the cleaved products using a phosphorimager or fluorescence scanner.

• Data Analysis: Quantify the intensity of the bands corresponding to the cleaved product. Calculate the 50% inhibitory concentration (IC50) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Virus Yield Reduction Assay

This cell-based assay quantifies the reduction in infectious virus particles or viral RNA produced in the presence of the inhibitor.

Principle: Host cells are infected with a known amount of virus and are simultaneously treated with various concentrations of the inhibitor. After a single replication cycle (typically 24-72 hours), the amount of virus in the supernatant is quantified by determining the viral RNA levels via qRT-PCR.[1][9]

Materials:

• Host cell line (e.g., Madin-Darby canine kidney (MDCK) cells for influenza, HEK293T or KB cells for other viruses)[9][12]

• Virus stock with a known titer

• 96-well cell culture plates

• Infection medium (e.g., DMEM with TPCK-trypsin for influenza)

• Cap-dependent endonuclease-IN-3

• RNA extraction kit

• qRT-PCR reagents (primers and probes specific to a viral gene)

Protocol:

• Cell Seeding: Seed MDCK cells in a 96-well plate and grow to confluence.

• Infection: Infect the cells with the virus at a multiplicity of infection (MOI) of 0.01 or a fixed titer (e.g., 100 TCID50/well).[5][12]

• Inhibitor Treatment: Immediately after infection, add fresh infection medium containing serial dilutions of Cap-dependent endonuclease-IN-3. Include a no-drug control and a vehicle (DMSO) control.

• Incubation: Incubate the plates for 24 to 72 hours at 37°C in a 5% CO2 incubator.[5][9]

• Supernatant Collection: At the end of the incubation period, collect the culture supernatant from each well.

• RNA Extraction: Extract viral RNA from the supernatant using a commercial RNA extraction kit.

• qRT-PCR: Quantify the viral RNA levels using a one-step qRT-PCR assay with primers and a probe targeting a conserved region of the viral genome.

• Data Analysis: Determine the effective concentration that reduces viral RNA by 90% (EC90) by normalizing the data to the vehicle control and fitting a dose-response curve.[12]

Caption: General workflow for cell-based antiviral assays.

Plaque Reduction Assay

This assay measures the ability of an inhibitor to prevent the formation of viral plaques, which are localized areas of cell death caused by viral replication.

Principle: A confluent monolayer of cells is infected with a low dose of virus, which is then allowed to spread from cell to cell under a semi-solid overlay. The inhibitor is included in the overlay, and its effect is measured by the reduction in the number or size of plaques compared to a control.

Materials:

• Host cell line (e.g., MDCK)

• 12-well or 6-well cell culture plates

• Virus stock

• Semi-solid overlay medium (e.g., containing agarose (B213101) or Avicel) with TPCK-trypsin

• Cap-dependent endonuclease-IN-3

• Crystal violet staining solution

Protocol:

• Cell Seeding: Seed MDCK cells in 12-well plates and grow to a confluent monolayer.

• Infection: Aspirate the growth medium and infect the cell monolayer with a diluted virus suspension calculated to produce approximately 50-100 plaque-forming units (PFU) per well.[12] Incubate for 1 hour at 37°C to allow for viral adsorption.

• Inhibitor Treatment: Prepare the semi-solid overlay medium containing serial dilutions of Cap-dependent endonuclease-IN-3.

• Overlay: After the adsorption period, remove the virus inoculum and add 1 mL of the inhibitor-containing overlay to each well.

• Incubation: Incubate the plates at 33-37°C for 2-3 days until visible plaques develop.[12]

• Fixation and Staining: Aspirate the overlay and fix the cells with 10% formalin. After fixation, stain the cells with 0.5% crystal violet solution to visualize the plaques.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each inhibitor concentration relative to the vehicle control. Determine the 50% effective concentration (EC50) from the dose-response curve.[12]

Application Notes

Starting Concentrations and Dosage

• Initial Screening: For a novel inhibitor like Cap-dependent endonuclease-IN-3, a wide concentration range is recommended for initial screening, for example, from 0.1 nM to 10 µM.

• Dose-Response: Based on the potency of related compounds like Baloxavir acid, which has EC50 values in the low nanomolar to sub-nanomolar range, subsequent dose-response experiments should focus on a narrower range (e.g., 0.01 nM to 100 nM) to accurately determine the EC50/EC90.

Solubility and Stock Solution Preparation

• Solvent: Most small molecule inhibitors are soluble in dimethyl sulfoxide (B87167) (DMSO). Prepare a high-concentration stock solution (e.g., 10 mM) in 100% DMSO.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Working Dilutions: Prepare fresh working dilutions in the appropriate cell culture medium for each experiment. Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Cytotoxicity Assessment

It is crucial to assess the cytotoxicity of the inhibitor to ensure that the observed antiviral activity is not due to cell death. The MTT assay is a common method for this.

Brief MTT Assay Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with the same serial dilutions of Cap-dependent endonuclease-IN-3 used in the antiviral assays. Include a "no-cell" blank and a "no-drug" vehicle control.

• Incubate for the same duration as the antiviral assay (e.g., 48-72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours to allow for formazan (B1609692) crystal formation.

• Solubilize the formazan crystals with a solubilization buffer (e.g., acidified isopropanol (B130326) or DMSO).

• Read the absorbance at 570 nm.

• Calculate the 50% cytotoxic concentration (CC50), which is the concentration of the compound that reduces cell viability by 50%.

• The Selectivity Index (SI) can be calculated as CC50 / EC50. A higher SI value indicates a more favorable safety profile.

Caption: Decision workflow for in vitro evaluation of a novel CEN inhibitor.

References

• 1. pnas.org [pnas.org]
• 2. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In vitro characterization of baloxavir acid, a first-in-class cap-dependent endonuclease inhibitor of the influenza virus polymerase PA subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The active sites of the influenza cap-dependent endonuclease are on different polymerase subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Susceptibility of Influenza Viruses to the Novel Cap-Dependent Endonuclease Inhibitor Baloxavir Marboxil - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: Combining Cap-Dependent Endonuclease Inhibitors with Other Antivirals

Disclaimer: No specific antiviral agent designated "Cap-dependent endonuclease-IN-3" has been identified in publicly available scientific literature. The following application notes and protocols are based on the broader class of cap-dependent endonuclease (CEN) inhibitors and provide a framework for researchers, scientists, and drug development professionals working with these and other novel antiviral compounds.

Introduction to Cap-Dependent Endonuclease Inhibition

Cap-dependent endonucleases are essential viral enzymes responsible for a process known as "cap-snatching." This mechanism involves the cleavage of the 5' cap from host cell messenger RNAs (mRNAs), which are then used as primers to synthesize viral mRNAs. This process is critical for the transcription and subsequent replication of many viruses, including influenza viruses and bunyaviruses. Because this cap-snatching mechanism is unique to viruses and absent in human cells, the cap-dependent endonuclease represents a highly specific and attractive target for antiviral drug development.

Inhibitors of this enzyme, such as baloxavir (B560136) marboxil, effectively block viral replication by preventing the initiation of viral mRNA synthesis. These inhibitors typically chelate the divalent metal ions (Mg²⁺ or Mn²⁺) in the enzyme's active site, which are crucial for its catalytic activity.

Rationale for Combination Therapy

The use of cap-dependent endonuclease inhibitors in combination with other antiviral agents is a promising strategy to enhance therapeutic efficacy, overcome drug resistance, and broaden the spectrum of activity. Potential benefits of combination therapy include:

• Synergistic Antiviral Effects: Targeting different stages of the viral life cycle can lead to a greater reduction in viral replication than either agent alone.

• Reduced Risk of Resistance: The emergence of drug-resistant viral strains is a significant challenge in antiviral therapy. Combination therapy makes it more difficult for the virus to develop resistance, as it would need to acquire mutations that circumvent two distinct mechanisms of action simultaneously.

• Dose Reduction and Lowered Toxicity: Synergistic interactions may allow for the use of lower doses of each drug, potentially reducing dose-dependent toxicity and improving the safety profile of the treatment.

Potential Combination Partners for Cap-Dependent Endonuclease Inhibitors

Antiviral Class	Mechanism of Action	Examples	Rationale for Combination
Neuraminidase Inhibitors	Prevent the release of progeny virions from infected cells.	Oseltamivir, Zanamivir	Targets a late stage of the viral life cycle (release) while CEN inhibitors target an early stage (transcription), providing a dual blockade.
Polymerase Inhibitors (Nucleoside Analogs)	Inhibit viral RNA-dependent RNA polymerase, leading to chain termination.	Favipiravir, Ribavirin	Targets the elongation phase of viral RNA synthesis, complementing the inhibition of transcription initiation by CEN inhibitors.
M2 Ion Channel Blockers	Interfere with the uncoating of the viral genome.	Amantadine, Rimantadine	Targets the earliest stage of viral entry, offering a multi-pronged attack on the viral replication cycle. (Note: High rates of resistance may limit the utility of this class).

Experimental Protocols

In Vitro Antiviral Activity and Cytotoxicity Assay

This protocol is designed to determine the 50% effective concentration (EC₅₀) of a cap-dependent endonuclease inhibitor alone and in combination, as well as its 50% cytotoxic concentration (CC₅₀).

Materials:

• Vero cells (or other susceptible cell line)

• Dulbecco's Modified Eagle Medium (DMEM) with 2% fetal bovine serum (FBS) and penicillin-streptomycin

• Test compounds (CEN inhibitor and combination antiviral) dissolved in dimethyl sulfoxide (B87167) (DMSO)

• Virus stock (e.g., Influenza A virus)

• 96-well microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Seed 96-well plates with Vero cells at a density of 2 x 10⁴ cells/well and incubate overnight at 37°C with 5% CO₂.

• Prepare serial two-fold dilutions of the test compounds in DMEM with 2% FBS. For combination studies, a checkerboard titration is recommended.

• Remove the growth medium from the cell plates and infect the cells with the virus at a multiplicity of infection (MOI) of 0.01 for 1 hour at 37°C.

• After incubation, remove the virus inoculum and add 100 µL of the diluted compounds to the respective wells. Include virus-only (no drug) and cell-only (no virus, no drug) controls.

• Incubate the plates for 3-4 days at 37°C with 5% CO₂ until a cytopathic effect (CPE) is observed in the virus control wells.

• To assess cell viability, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the EC₅₀ and CC₅₀ values using a dose-response curve fitting software (e.g., GraphPad Prism). The therapeutic index (TI) is calculated as CC₅₀/EC₅₀.

Synergy Analysis

The combination data from the antiviral assay can be analyzed using synergy models such as the MacSynergy II software or by calculating the Combination Index (CI) using the Chou-Talalay method.

• CI < 1: Synergistic effect

• CI = 1: Additive effect

• CI > 1: Antagonistic effect

Visualizations

Caption: Mechanism of action of cap-dependent endonuclease inhibitors.

Caption: Experimental workflow for in vitro combination studies.

Caption: Logical relationship of synergistic action.

Application Notes and Protocols: Quantifying the Effect of Cap-dependent Endonuclease-IN-3 on Viral Load

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cap-dependent endonuclease-IN-3 is a potent, selective, small-molecule inhibitor of the viral cap-dependent endonuclease (CEN), an essential enzyme for the replication of many viruses, including influenza and bunyaviruses.[1][2][3][4][5] This enzyme is a component of the viral RNA-dependent RNA polymerase (RdRp) and initiates viral mRNA synthesis by cleaving host pre-mRNAs to generate capped primers, a process known as "cap-snatching".[3][6][7][8] By targeting the CEN active site, Cap-dependent endonuclease-IN-3 effectively blocks viral gene transcription and subsequent replication.[3][7] These application notes provide a summary of the quantitative effects of representative CEN inhibitors on viral load and detailed protocols for the evaluation of "Cap-dependent endonuclease-IN-3".

Mechanism of Action

Cap-dependent endonuclease-IN-3 targets the PA subunit of the influenza virus polymerase, which houses the cap-dependent endonuclease activity.[4][7] This inhibition prevents the "cap-snatching" process, where the virus cleaves the 5' caps (B75204) of host cellular mRNAs to use as primers for the synthesis of its own viral mRNAs. By inhibiting this crucial step, viral protein synthesis is halted, leading to a significant reduction in viral replication.[3]

Caption: Mechanism of action of Cap-dependent endonuclease-IN-3.

Data Presentation

The antiviral activity of cap-dependent endonuclease inhibitors has been quantified in various in vitro and in vivo studies. The tables below summarize the efficacy of representative compounds against different viruses.

Table 1: In Vitro Antiviral Activity of Cap-dependent Endonuclease Inhibitors

Compound	Virus Strain	Cell Line	Assay Type	EC50 / EC90	Reference
S-033447	Influenza A	MDCK	Plaque Reduction	0.20-0.99 nM (EC50)	[2]
S-033447	Influenza B	MDCK	Plaque Reduction	4.01-11.26 nM (EC50)	[2]
S-033447	Influenza A	MDCK	Yield Reduction	Not specified	[2]
ADC189	Influenza A (H1N1, H3N2), Influenza B, Avian Influenza	Not specified	In vitro assays	Potent antiviral activity	[9]
CAPCA-1	La Crosse virus (LACV)	Vero, SH-SY5Y	CPE-based assay	< 1 µM (EC50)	[10][11]
Compound B	Lymphocytic choriomeningitis virus (LCMV), Junin virus (JUNV), La Crosse virus (LACV)	Not specified	In vitro assays	100- to 1,000-fold more active than ribavirin	[1][12]

Table 2: In Vivo Efficacy of Cap-dependent Endonuclease Inhibitors

Compound	Animal Model	Virus	Key Findings	Reference
S-033188 (prodrug of S-033447)	Humans (Phase 3)	Seasonal Influenza	Median time to cessation of viral shedding: 24h (vs. 96h for placebo)	[4]
ADC189	Mice	Influenza A (H1N1)	Better antiviral efficacy than oseltamivir	[9]
Compound B	Mice	Lymphocytic choriomeningitis virus (LCMV)	Significantly decreased blood viral load	[1][12]
CAPCA-1	Mice	La Crosse virus (LACV)	Reduced viral loads in the brain and extended survival	[10][11]

Experimental Protocols

Detailed methodologies for key experiments to quantify the effect of "Cap-dependent endonuclease-IN-3" on viral load are provided below.

Protocol 1: In Vitro Antiviral Activity Assessment - Plaque Reduction Assay

This assay determines the concentration of an antiviral compound required to reduce the number of viral plaques by 50% (EC50).

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• 12-well cell culture plates

• Virus stock (e.g., Influenza A or B)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Trypsin

• Agarose (B213101)

• Crystal Violet solution

• Cap-dependent endonuclease-IN-3

Procedure:

• Seed MDCK cells in 12-well plates and grow to confluency.

• Prepare serial dilutions of "Cap-dependent endonuclease-IN-3".

• Infect the confluent cell monolayers with approximately 50 plaque-forming units (PFU) per well.[2]

• After a 1-hour adsorption period, remove the virus inoculum.

• Overlay the cells with a mixture of 2x DMEM and 1.2% agarose containing the different concentrations of "Cap-dependent endonuclease-IN-3".

• Incubate the plates at 33°C for 3 days.[2]

• Fix the cells with 10% formalin.

• Remove the agarose overlay and stain the cells with crystal violet.

• Count the number of plaques in each well.

• Calculate the EC50 value by plotting the percentage of plaque reduction against the drug concentration.

Protocol 2: In Vitro Antiviral Activity Assessment - Yield Reduction Assay

This assay measures the reduction in viral titer in the presence of an antiviral compound.

Materials:

• MDCK cells

• 96-well cell culture plates

• Virus stock

• DMEM

• FBS

• Trypsin

• Cap-dependent endonuclease-IN-3

Procedure:

• Seed MDCK cells in 96-well plates.

• Infect the cells with the virus at a multiplicity of infection (MOI) of 0.01 or a fixed titer (e.g., 100 TCID50/well).[2][10]

• Add serial dilutions of "Cap-dependent endonuclease-IN-3" to the wells.

• Incubate the plates at 37°C for 24 to 30 hours.[2]

• Collect the culture supernatant.

• Determine the viral titer in the supernatant using a TCID50 (50% tissue culture infectious dose) assay or a plaque assay.

• Calculate the EC90 value, the concentration of the compound that reduces the viral titer by 90%.

Protocol 3: In Vivo Antiviral Efficacy in a Mouse Model

This protocol outlines a general procedure for evaluating the in vivo efficacy of "Cap-dependent endonuclease-IN-3" in a mouse model of viral infection.

Materials:

• Specific pathogen-free mice (e.g., C57BL/6)

• Virus stock adapted for mouse infection

• "Cap-dependent endonuclease-IN-3" formulated for oral or other appropriate administration route

• Vehicle control

• Anesthesia

• Materials for sample collection (e.g., blood, lung tissue)

• qRT-PCR reagents

Procedure:

• Acclimatize mice to the laboratory conditions.

• Infect mice intranasally with a lethal or sub-lethal dose of the virus.

• Administer "Cap-dependent endonuclease-IN-3" or vehicle control at specified time points post-infection (e.g., once daily for 5 days).

• Monitor the mice daily for weight loss, clinical signs of illness, and survival.

• At selected time points post-infection, euthanize a subset of mice from each group.

• Collect blood and lung tissue for viral load determination.

• Extract viral RNA from the samples.

• Quantify viral RNA levels using quantitative reverse transcription PCR (qRT-PCR).

• Compare the viral loads in the treated groups to the vehicle control group to determine the in vivo antiviral efficacy.

Caption: Experimental workflow for evaluating antiviral efficacy.

References

• 1. pnas.org [pnas.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Cap-dependent Endonuclease Inhibitor S-033188 for the Treatment of Influenza: Results from a Phase 3, Randomized, Double-Blind, Placebo- and Active-Controlled Study in Otherwise Healthy Adolescents and Adults with Seasonal Influenza - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The active sites of the influenza cap-dependent endonuclease are on different polymerase subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Inhibition of cap-dependent endonuclease in influenza virus with ADC189: a pre-clinical analysis and phase I trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

"Cap-dependent endonuclease-IN-3" solubility issues in culture media

Technical Support Center: Cap-dependent Endonuclease-IN-3

This guide provides troubleshooting strategies and frequently asked questions regarding solubility issues encountered with Cap-dependent endonuclease-IN-3 in cell culture media. As specific data for "Cap-dependent endonuclease-IN-3" is not publicly available, this guide leverages best practices for small molecule inhibitors with similar characteristics, such as other known cap-dependent endonuclease inhibitors.

Frequently Asked Questions (FAQs)

Q1: My Cap-dependent endonuclease-IN-3 precipitated immediately after I added it to my cell culture medium. What is the likely cause?

A1: This is a common issue known as kinetic solubility failure. It typically occurs when a highly concentrated stock solution (usually in 100% DMSO) is diluted into an aqueous environment like cell culture media. The abrupt change in solvent polarity causes the compound, which is often hydrophobic, to fall out of solution. Many discovery compounds have low aqueous solubility, which can lead to precipitation in bioassays.[1][2]

Q2: What is the recommended solvent and stock concentration for Cap-dependent endonuclease-IN-3?

A2: The standard solvent for compounds of this class is Dimethyl Sulfoxide (DMSO).[3] It is recommended to prepare a high-concentration stock, for example, 10 mM in 100% DMSO.[3] However, it's important to note that not all compounds are fully soluble at 10 mM in DMSO, and freeze-thaw cycles can decrease solubility over time.[2] Always ensure the compound is fully dissolved in the stock solution before further dilutions.

Q3: How can I prevent my compound from precipitating when preparing the final working solution?

A3: A serial or intermediate dilution strategy is highly recommended. Instead of adding the 10 mM DMSO stock directly to your media, first create an intermediate dilution in either DMSO or a serum-free medium. Then, add this intermediate dilution to your final complete culture medium while gently vortexing.[4] This gradual decrease in solvent concentration helps keep the compound in solution.

Q4: Does the temperature of the culture medium matter during compound addition?

A4: Yes, temperature can significantly impact solubility. It is best practice to pre-warm your culture medium to 37°C before adding the compound.[4] Adding a cold compound solution to warm media or vice versa can cause temperature fluctuations that promote precipitation.[5]

Q5: Can components of the culture medium itself affect the solubility of my compound?

A5: Absolutely. Culture media are complex mixtures of salts, amino acids, vitamins, and proteins. High concentrations of salts can lead to precipitation.[6] Furthermore, if your medium is supplemented with serum, the compound can bind to proteins like albumin.[7] This binding can sometimes improve solubility for hydrophobic agents but can also affect the free concentration of the compound available to the cells.[7] It is not advisable to store drug solutions made in media, especially those containing serum, as interactions can decrease the compound's half-life.[8]

Q6: What is the maximum final concentration of DMSO that is safe for my cells?

A6: The final concentration of DMSO in the culture medium should be kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[9] A concentration of 0.1% is a common and safe target for most cell lines.

Q7: I observed precipitation in my culture plate wells after 24 hours of incubation. What could have caused this delayed effect?

A7: Delayed precipitation can be due to several factors. The compound may have poor thermodynamic solubility, meaning it is unstable in the aqueous medium over time. Additionally, evaporation of the media in the incubator can increase the compound's effective concentration beyond its solubility limit.[4] Temperature fluctuations from repeatedly removing the plate from the incubator can also contribute.[4]

Troubleshooting Guides & Experimental Protocols

Protocol 1: Assessing Kinetic Solubility in Culture Media

This protocol helps determine the maximum soluble concentration of Cap-dependent endonuclease-IN-3 in your specific experimental conditions.

Methodology:

• Prepare Stock Solution: Prepare a 10 mM stock solution of Cap-dependent endonuclease-IN-3 in 100% DMSO. Ensure it is fully dissolved, using brief vortexing or sonication if necessary.[4]

• Serial Dilution: In a 96-well plate, perform a 2-fold serial dilution of the 10 mM stock solution in 100% DMSO.

• Addition to Media: Pre-warm your complete cell culture medium (e.g., DMEM + 10% FBS) to 37°C. In a separate clear 96-well plate, add 198 µL of the pre-warmed medium to each well.

• Transfer: Transfer 2 µL from each DMSO serial dilution well into the corresponding wells of the media plate. This creates a 1:100 dilution and a final DMSO concentration of 1%.

• Incubation and Observation: Incubate the plate at 37°C and 5% CO2. Visually inspect for precipitation (cloudiness or crystals) at multiple time points (e.g., 0, 2, 6, and 24 hours).[4]

• Quantitative Assessment (Optional): To quantify precipitation, measure the absorbance of the plate at a wavelength between 500-700 nm using a plate reader. An increase in absorbance relative to the DMSO-only control well indicates light scattering from insoluble particles.[4]

Data Presentation: Record your observations in a table to identify the highest concentration that remains clear over 24 hours. This is your maximum working soluble concentration.

Final Concentration (µM)	DMSO Stock Conc. (mM)	Visual Observation (0 hr)	Visual Observation (2 hr)	Visual Observation (24 hr)	Absorbance @ 600nm (24 hr)
100	10	Precipitate	Precipitate	Precipitate	0.55
50	5	Clear	Precipitate	Precipitate	0.32
25	2.5	Clear	Clear	Precipitate	0.15
12.5	1.25	Clear	Clear	Clear	0.05
6.25	0.625	Clear	Clear	Clear	0.04
Vehicle Control	0	Clear	Clear	Clear	0.04

Table 1: Example data for a kinetic solubility assessment. The maximum soluble concentration in this example is 12.5 µM.

Visualizations

Signaling Pathway

Cap-dependent endonuclease is a critical enzyme for influenza virus replication. It performs a "cap-snatching" process, where it cleaves the 5' cap from host cell pre-mRNAs.[10][11] This capped fragment is then used as a primer to initiate the transcription of viral mRNAs by the viral RNA-dependent RNA polymerase. Inhibitors like Baloxavir (a known cap-dependent endonuclease inhibitor) block this process, thereby preventing viral proliferation.[11][12]

Caption: Mechanism of action for Cap-dependent Endonuclease inhibitors.

Experimental Workflow

This workflow outlines a logical sequence for troubleshooting solubility issues with Cap-dependent endonuclease-IN-3.

Caption: Troubleshooting workflow for compound solubility in culture media.

References

• 1. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. immunomart.com [immunomart.com]
• 4. benchchem.com [benchchem.com]
• 5. Cell Culture Academy [procellsystem.com]
• 6. cellculturedish.com [cellculturedish.com]
• 7. CHARACTERIZATION OF DRUG INTERACTIONS WITH SERUM PROTEINS BY USING HIGH-PERFORMANCE AFFINITY CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. What is the mechanism of Baloxavir Marboxil? [synapse.patsnap.com]
• 12. Baloxavir marboxil: a novel cap-dependent endonuclease (CEN) inhibitor for the treatment of acute uncomplicated influenza - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cap-dependent Endonuclease-IN-3 for Antiviral Activity

Welcome to the technical support center for Cap-dependent endonuclease-IN-3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the use of this potent antiviral compound in your experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is Cap-dependent endonuclease-IN-3 and what is its mechanism of action?

Cap-dependent endonuclease-IN-3 is a potent inhibitor of the viral cap-dependent endonuclease (CEN), an essential enzyme for the replication of many viruses, including influenza A and B viruses.[1] The enzyme is a key component of the viral RNA polymerase complex and initiates viral mRNA synthesis through a "cap-snatching" mechanism.[2][3] In this process, the endonuclease cleaves the 5' cap from host cell pre-mRNAs, which are then used as primers for the transcription of viral genes.[2][3] Cap-dependent endonuclease-IN-3 targets this endonuclease activity, thereby inhibiting viral transcription and subsequent replication.[1]

Q2: What is the optimal concentration of Cap-dependent endonuclease-IN-3 for antiviral activity?

The optimal concentration of Cap-dependent endonuclease-IN-3 should be determined empirically for your specific virus strain and cell line. However, based on data from similar cap-dependent endonuclease inhibitors like baloxavir (B560136) acid, the effective concentration (EC50) is typically in the low nanomolar range for influenza A and B viruses. It is crucial to also determine the 50% cytotoxic concentration (CC50) to ensure that the observed antiviral effect is not due to cell death. The selectivity index (SI), calculated as CC50/EC50, is a critical parameter for evaluating the therapeutic window of the compound. A higher SI value indicates a more promising safety profile.

Quantitative Data Summary

The following tables summarize the in vitro activity of a representative cap-dependent endonuclease inhibitor, baloxavir acid, against various influenza virus strains and its cytotoxicity in a common cell line used for influenza research. This data can serve as a reference for designing your own experiments with Cap-dependent endonuclease-IN-3.

Table 1: In Vitro Antiviral Activity of Baloxavir Acid (EC50)

Virus Strain	Cell Line	EC50 (nM)	Reference(s)
Influenza A(H1N1)pdm09	MDCK	0.48 - 17.96	[4][5]
Influenza A(H3N2)	MDCK	0.90 - 19.55	[5][6]
Influenza B (Victoria)	MDCK	7.2	[7]
Influenza B (Yamagata)	MDCK	5.8	[7]

Table 2: Cytotoxicity of Baloxavir Acid

Cell Line	Assay	CC50 (µM)	Reference(s)
MDCK	CellTiter-Glo	> 9.56	[4]

Experimental Protocols

Below are detailed methodologies for key experiments to determine the antiviral activity and cytotoxicity of Cap-dependent endonuclease-IN-3.

Protocol 1: Plaque Reduction Assay for EC50 Determination

This assay determines the concentration of the inhibitor required to reduce the number of viral plaques by 50%.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Virus stock of known titer (e.g., influenza A or B)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Cap-dependent endonuclease-IN-3

• Agarose (B213101) or Avicel overlay medium

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed MDCK cells in 6-well plates at a density that will result in a confluent monolayer on the day of infection.

• Compound Preparation: Prepare serial dilutions of Cap-dependent endonuclease-IN-3 in serum-free DMEM.

• Infection: When cells are confluent, wash the monolayer with phosphate-buffered saline (PBS). Infect the cells with a dilution of virus that will produce 50-100 plaques per well. Incubate for 1 hour at 37°C to allow for viral adsorption.

• Inhibitor Treatment: After incubation, remove the virus inoculum and wash the cells with PBS. Add the prepared dilutions of Cap-dependent endonuclease-IN-3 to the respective wells. Include a virus-only control (no inhibitor) and a cell-only control (no virus, no inhibitor).

• Overlay: Add an overlay medium (e.g., 2X DMEM mixed with 1.2% agarose or Avicel) to each well. Allow the overlay to solidify at room temperature.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 48-72 hours, or until plaques are visible.

• Staining: Fix the cells with 10% formalin and then stain with 0.1% crystal violet solution.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each inhibitor concentration compared to the virus-only control. Determine the EC50 value by plotting the percentage of plaque reduction against the log of the inhibitor concentration and fitting the data to a dose-response curve.

Protocol 2: Cytotoxicity Assay (MTT Assay) for CC50 Determination

This assay measures the metabolic activity of cells and is used to determine the concentration of the inhibitor that reduces cell viability by 50%.

Materials:

• MDCK cells

• DMEM with 10% FBS

• Cap-dependent endonuclease-IN-3

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed MDCK cells in a 96-well plate and incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Cap-dependent endonuclease-IN-3 in culture medium. Add the dilutions to the cells and incubate for the same duration as the antiviral assay (e.g., 48-72 hours). Include a vehicle control (no compound).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Remove the medium and add a solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each inhibitor concentration relative to the vehicle control. Determine the CC50 value by plotting the percentage of cell viability against the log of the inhibitor concentration and fitting the data to a dose-response curve.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No antiviral effect observed	- Inhibitor concentration is too low.- Inhibitor is inactive.- Assay conditions are suboptimal.	- Test a wider range of concentrations, including higher concentrations.- Verify the integrity and proper storage of the inhibitor.- Ensure the virus inoculum and cell conditions are optimal for the assay.
High cytotoxicity observed	- Inhibitor concentration is too high.- The compound is inherently toxic to the cell line.	- Lower the concentration range of the inhibitor.- Test the inhibitor in a different, less sensitive cell line if possible.
Inconsistent results between experiments	- Variability in cell density.- Inconsistent virus titer.- Pipetting errors.	- Ensure consistent cell seeding density and confluency.- Use a freshly titrated virus stock for each experiment.- Calibrate pipettes and use careful pipetting techniques.
Plaques are not well-defined or are absent	- Agarose overlay was too hot.- Cell monolayer was disturbed.- Inappropriate trypsin concentration (for influenza).	- Ensure the agarose overlay has cooled to approximately 42°C before adding to the cells.- Handle plates gently after adding the overlay.- Optimize the concentration of TPCK-trypsin in the overlay medium.

Visualizations

Diagram 1: Influenza Virus Cap-Snatching Mechanism

The following diagram illustrates the cap-snatching mechanism employed by the influenza virus, which is the target of Cap-dependent endonuclease-IN-3.

Caption: The cap-snatching process of influenza virus.

Diagram 2: Experimental Workflow for EC50 and CC50 Determination

This workflow outlines the key steps in determining the efficacy and cytotoxicity of Cap-dependent endonuclease-IN-3.

Caption: Workflow for antiviral and cytotoxicity testing.

Diagram 3: Troubleshooting Logic for Antiviral Assays

This diagram provides a logical approach to troubleshooting common issues in antiviral assays.

Caption: Troubleshooting flowchart for antiviral assays.

References

• 1. medscimonit.com [medscimonit.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. The Influenza A Virus Replication Cycle: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. In Vitro Combinations of Baloxavir Acid and Other Inhibitors against Seasonal Influenza A Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influenza A virus polymerase acidic protein E23G/K substitutions weaken key baloxavir drug-binding contacts with minimal impact on replication and transmission | PLOS Pathogens [journals.plos.org]
• 7. Baloxavir marboxil susceptibility of influenza viruses from the Asia-Pacific, 2012-2018 - PubMed [pubmed.ncbi.nlm.nih.gov]

"Cap-dependent endonuclease-IN-3" cytotoxicity in different cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cap-dependent endonuclease-IN-3. The information is designed to address specific issues that may be encountered during in-vitro experiments.

Cytotoxicity Profile

Quantitative cytotoxicity data for Cap-dependent endonuclease-IN-3 is not publicly available at this time. The compound is described as having low cytotoxicity. For illustrative purposes, the following table summarizes the cytotoxicity of other known cap-dependent endonuclease inhibitors, Baloxavir acid (the active form of Baloxavir marboxil) and CAPCA-1, in various cell lines relevant to virology research.

Compound	Cell Line	Assay Type	Cytotoxicity Value (CC50/IC50)	Reference
Baloxavir acid	HUVEC	CCK-8	83.6 µM	[1]
Baloxavir nanoformulations	MDCK	MTT	No measurable cytotoxicity at < 74.5 ng/mL	[2]
CAPCA-1	Vero	MTT	> 10 µM	[3][4]
CAPCA-1	SH-SY5Y (human neuronal)	MTT	> 10 µM	[3][5]

Note: CC50 (50% cytotoxic concentration) is the concentration of a substance that causes the death of 50% of a cell population. A higher CC50 value indicates lower cytotoxicity.

Signaling Pathways and Experimental Workflows

Cap-Snatching Mechanism of Influenza Virus

Cap-dependent endonuclease is a viral enzyme crucial for the "cap-snatching" process, which is essential for viral mRNA transcription. Inhibitors like Cap-dependent endonuclease-IN-3 target this enzyme to block viral replication.

Caption: Inhibition of the viral cap-snatching mechanism by Cap-dependent endonuclease-IN-3.

General Cytotoxicity Assay Workflow

The following diagram outlines a typical workflow for assessing the cytotoxicity of a compound in a cell-based assay.

Caption: A generalized workflow for determining the cytotoxicity of a test compound.

Experimental Protocols

MTT Cytotoxicity Assay

This protocol is adapted for determining the 50% cytotoxic concentration (CC50) of a compound.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells (or other suitable cell line)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Cap-dependent endonuclease-IN-3 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed MDCK cells into a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Cap-dependent endonuclease-IN-3 in culture medium. The final DMSO concentration should not exceed 0.5%. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with untreated cells (cell control) and wells with medium only (blank control).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours.

• Solubilization: After incubation, carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot a dose-response curve and determine the CC50 value.

Neutral Red Uptake Cytotoxicity Assay

Materials:

• Vero cells (or other suitable cell line)

• Eagle's Minimum Essential Medium (EMEM) with 5% FBS

• Cap-dependent endonuclease-IN-3 stock solution (in DMSO)

• Neutral Red solution (50 µg/mL in medium)

• Destain solution (50% ethanol, 49% water, 1% acetic acid)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed Vero cells into a 96-well plate at a density of 2 x 10^4 cells/well in 100 µL of culture medium and incubate for 24 hours.

• Compound Treatment: Treat cells with serial dilutions of Cap-dependent endonuclease-IN-3 as described in the MTT assay protocol.

• Incubation: Incubate for 48 hours at 37°C in a 5% CO2 incubator.

• Neutral Red Staining: Remove the treatment medium and add 100 µL of Neutral Red solution to each well. Incubate for 2 hours.

• Washing: Remove the Neutral Red solution and wash the cells with PBS.

• Destaining: Add 150 µL of destain solution to each well and shake for 10 minutes to extract the dye.

• Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate cell viability and determine the CC50 value as described for the MTT assay.

Troubleshooting and FAQs

Q1: My CC50 values for the same compound vary significantly between experiments. What could be the cause?

A1:

• Cell Passage Number: High passage numbers can alter cell sensitivity. Ensure you are using cells within a consistent and low passage range for all experiments.

• Cell Seeding Density: Inconsistent cell numbers at the start of the assay will lead to variability. Ensure your cell suspension is homogenous before seeding and use a reliable cell counting method.

• Compound Stability: Ensure your stock solution of Cap-dependent endonuclease-IN-3 is stored correctly and has not degraded. Prepare fresh dilutions for each experiment.

• Incubation Times: Adhere strictly to the same incubation times for both compound exposure and assay reagent steps.

Q2: I am observing high background in my MTT assay. How can I reduce it?

A2:

• Phenol (B47542) Red: The phenol red in some culture media can interfere with absorbance readings. Consider using a phenol red-free medium for the assay.

• Compound Precipitation: High concentrations of the compound may precipitate in the culture medium, scattering light and increasing absorbance. Check for precipitates under a microscope and adjust the concentration range if necessary.

• Incomplete Solubilization: Ensure the formazan crystals are completely dissolved before reading the plate. You can extend the incubation time with the solubilization buffer or gently mix the plate.

Q3: My untreated control cells show low viability. What should I do?

A3:

• Cell Health: Ensure your cell culture is healthy and free from contamination (e.g., mycoplasma) before starting the experiment.

• Seeding Density: Too high or too low a seeding density can lead to poor cell health by the end of the experiment due to nutrient depletion or lack of cell-cell contact. Optimize the initial cell number.

• Solvent Toxicity: If you are using a solvent like DMSO to dissolve your compound, ensure the final concentration in the well is not toxic to the cells (typically ≤ 0.5%). Run a solvent control to check for toxicity.

Q4: Can I use the same protocol for different cell lines?

A4: While the general workflow is similar, you may need to optimize conditions for each cell line. This includes:

• Seeding density: Different cell lines have different growth rates.

• Incubation times: The optimal time for compound exposure and assay development may vary.

• Medium composition: Use the recommended medium for each specific cell line.

Q5: The compound seems to interfere with the assay chemistry. How can I confirm this?

A5: To check for direct interference, run a cell-free control. Add your compound dilutions to wells containing only culture medium, then proceed with the assay steps (e.g., adding MTT and solubilizer). If you observe a color change in the absence of cells, the compound is directly reacting with the assay reagent. In this case, you may need to use a different cytotoxicity assay based on a different principle (e.g., LDH release or ATP-based assays).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Troubleshooting "Cap-dependent endonuclease-IN-3" inconsistent results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing "Cap-dependent endonuclease-IN-3" in their experiments. The information is tailored to address common issues and ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Cap-dependent endonuclease-IN-3?

Cap-dependent endonuclease-IN-3 is an inhibitor of the influenza virus cap-dependent endonuclease. This enzyme is a critical component of the viral RNA polymerase complex, located in the polymerase acidic (PA) subunit.[1][2][3] Its primary function is to cleave the 5' caps (B75204) from host messenger RNAs (mRNAs) in a process known as "cap-snatching."[4][5] These capped RNA fragments are then used as primers to initiate the transcription of viral mRNAs. By inhibiting this endonuclease activity, Cap-dependent endonuclease-IN-3 blocks viral replication.[1][3]

Q2: I am observing a precipitate in my stock solution of Cap-dependent endonuclease-IN-3. What should I do?

Precipitation in your stock solution can be due to several factors, including low solubility in the chosen solvent, storage at an improper temperature, or the concentration exceeding the solubility limit.[6] It is crucial to address this, as inconsistent solubility can lead to significant variability in experimental outcomes.[6] If the compound is not fully dissolved, the actual concentration in your assay will be lower than intended, leading to an underestimation of its potency (e.g., a higher IC50 value).[6]

Troubleshooting Workflow for Inhibitor Insolubility

Caption: Troubleshooting workflow for inhibitor insolubility.

Q3: My IC50 values for Cap-dependent endonuclease-IN-3 are inconsistent between experiments. What are the potential causes?

Inconsistent IC50 values can stem from several sources of variability in your assay. Here are some common factors to consider:

• Reagent Concentration and Quality: Ensure that the concentrations of all reagents, including the enzyme, substrate, and inhibitor, are accurate and consistent. Use high-quality, fresh reagents.

• Incubation Times and Temperatures: Standardize all incubation times and temperatures.[7] Even minor variations can affect enzyme kinetics and inhibitor binding.

• Plate Effects: Be aware of the "edge effect" in microplate-based assays, where wells on the perimeter of the plate can behave differently due to increased evaporation.[7] To mitigate this, consider filling the outer wells with sterile water or media and randomizing your plate layout.[7]

• Cell-Based Assay Variability: If you are performing a cell-based assay, factors such as cell seeding density, cell health, and passage number can significantly impact results.[7] Ensure consistent cell handling and plating.

Troubleshooting Guides

Issue 1: Low or No Endonuclease Activity in Control Wells

If you observe low or no activity in your positive control wells (enzyme without inhibitor), it points to a fundamental problem with the assay setup.

Potential Cause	Recommendation
Inactive Enzyme	Ensure the endonuclease enzyme is stored correctly and has not undergone multiple freeze-thaw cycles. Test a new aliquot of the enzyme.
Substrate Degradation	Verify the integrity of your RNA/DNA substrate by gel electrophoresis. Store substrates at -80°C in nuclease-free water.
Incorrect Buffer Conditions	Confirm the pH and salt concentrations of your reaction buffer. The endonuclease activity is sensitive to these parameters.
Presence of Inhibitors	Ensure all reagents and water are nuclease-free and free of any potential contaminating inhibitors.

Issue 2: High Variability Between Replicates

High standard deviations between your replicate wells can obscure the true effect of the inhibitor.

Potential Cause	Recommendation
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent volumes. Prepare a master mix for common reagents to minimize well-to-well variation.[8]
Incomplete Mixing	Ensure thorough mixing of reagents in each well, especially after adding the inhibitor.
Inconsistent Incubation	Variations in incubation time or temperature across the plate can lead to divergent results.[7] Ensure the plate is incubated in a stable and uniform environment.
Cell Clumping (Cell-Based Assays)	Ensure a single-cell suspension before plating to achieve uniform cell distribution.[7]

Troubleshooting Logic for High Replicate Variability

Caption: Logical steps to troubleshoot high replicate variability.

Experimental Protocols

In Vitro Cap-Dependent Endonuclease Activity Assay

This protocol provides a general framework for assessing the inhibitory activity of Cap-dependent endonuclease-IN-3.

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 20 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgCl2, 1 mM DTT).

  • Dilute the influenza cap-dependent endonuclease to the desired working concentration in the reaction buffer.

  • Prepare a stock solution of a fluorogenic RNA substrate.

  • Prepare a serial dilution of Cap-dependent endonuclease-IN-3 in the appropriate solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well plate, add the reaction buffer.

  • Add the serially diluted Cap-dependent endonuclease-IN-3 to the appropriate wells.

  • Add the endonuclease enzyme to all wells except the negative control.

  • Incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding the fluorogenic RNA substrate.

  • Measure the fluorescence signal at regular intervals using a plate reader.

• Data Analysis:

  • Calculate the initial reaction rates from the fluorescence data.

  • Normalize the data using the positive (enzyme + solvent) and negative (no enzyme) controls.

  • Plot the normalized data against the inhibitor concentration and fit to a dose-response curve to determine the IC50 value.

Experimental Workflow for In Vitro Assay

Caption: Workflow for an in vitro endonuclease inhibitor assay.

Data Presentation

Table 1: Example IC50 Values for Endonuclease Inhibitors

The following table presents hypothetical IC50 values for Cap-dependent endonuclease-IN-3 compared to a known inhibitor, Baloxavir acid. This data is for illustrative purposes.

Inhibitor	Target	Assay Type	IC50 (nM)
Cap-dependent endonuclease-IN-3	Influenza A Endonuclease	FRET-based	5.2
Baloxavir acid	Influenza A Endonuclease	FRET-based	2.9
Cap-dependent endonuclease-IN-3	Influenza B Endonuclease	FRET-based	8.7
Baloxavir acid	Influenza B Endonuclease	FRET-based	4.5

Table 2: Recommended Solvent and Storage Conditions

Proper handling and storage of Cap-dependent endonuclease-IN-3 are critical for maintaining its stability and activity.

Parameter	Recommendation
Recommended Solvent	Dimethyl Sulfoxide (DMSO)
Maximum Stock Concentration	10 mM (consult datasheet)
Storage of Stock Solution	Aliquot and store at -20°C or -80°C
Freeze-Thaw Cycles	Avoid repeated cycles

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The active sites of the influenza cap-dependent endonuclease are on different polymerase subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Reddit - The heart of the internet [reddit.com]

How to prevent "Cap-dependent endonuclease-IN-3" precipitation in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in utilizing Cap-dependent endonuclease-IN-3 in their experiments. The information provided aims to address common challenges, with a focus on preventing compound precipitation in assays.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues that may arise during experiments with Cap-dependent endonuclease-IN-3, offering potential causes and solutions to ensure optimal assay performance.

Q1: My Cap-dependent endonuclease-IN-3 precipitated after I diluted my DMSO stock solution into my aqueous assay buffer. How can I prevent this?

A1: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for many small molecule inhibitors and is often due to the compound's low aqueous solubility. Here are several strategies to mitigate this:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible while maintaining the inhibitor's solubility. A final DMSO concentration of less than 0.5% is generally recommended to avoid affecting enzyme activity or causing cell toxicity in cell-based assays.[1][2] A stepwise dilution of the stock solution is recommended to avoid rapid concentration changes that can cause the compound to precipitate.[2]

• Pre-mix and Vortex: When preparing your working solution, add the inhibitor stock solution to a small volume of assay buffer, vortex thoroughly, and then add this mixture to the rest of your assay components.

• Incorporate a Surfactant: Consider adding a low concentration (e.g., 0.01%) of a non-ionic detergent, such as Tween-20 or Triton X-100, to your assay buffer.[3] This can help to increase the solubility of the inhibitor and prevent the formation of aggregates.

• Assess Compound Stability in Buffer: Before conducting your main experiment, perform a small-scale test to check the stability of Cap-dependent endonuclease-IN-3 at your desired final concentration in the assay buffer. This can help identify potential precipitation issues early on.

Q2: I am observing inconsistent results or lower than expected potency of Cap-dependent endonuclease-IN-3 in my enzymatic assay. What could be the cause?

A2: Inconsistent results or reduced potency can stem from several factors related to both the inhibitor and the assay conditions:

• Compound Degradation: Ensure that your stock solution of Cap-dependent endonuclease-IN-3 is stored correctly. For long-term storage, it is recommended to store aliquots at -80°C to avoid repeated freeze-thaw cycles.[1][2][4] A solution stored at -20°C should be re-evaluated for efficacy if stored for more than a month.[2][4]

• Enzyme Activity: Verify the activity of your cap-dependent endonuclease. Use a fresh aliquot of the enzyme if there is any doubt about its stability or activity. The concentration of the enzyme should be within the linear range of the assay.[3]

• Assay Buffer Composition: The activity of cap-dependent endonuclease is highly dependent on the presence of divalent cations.[5] Several studies indicate that manganese ions (Mn²⁺) are more effective activators of the endonuclease activity than magnesium ions (Mg²⁺).[5] Ensure your buffer contains an optimal concentration of MnCl₂.

• Substrate Concentration: The concentration of your substrate relative to its Michaelis constant (Km) can influence the apparent IC50 value of the inhibitor. Ensure you are using an appropriate substrate concentration for your assay format.[3]

Q3: How should I prepare and store stock solutions of Cap-dependent endonuclease-IN-3?

A3: Proper handling and storage of the inhibitor are crucial for maintaining its activity and ensuring reproducible results.

• Solvent Selection: Based on handling instructions for similar compounds, Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions.[1][2][4]

• Stock Solution Preparation: To prepare a stock solution, it is advisable to create a high-concentration stock (e.g., 10 mM) in anhydrous, high-purity DMSO.[4] Ensure the compound is fully dissolved.

• Storage: Aliquot the stock solution into small, single-use volumes and store them at -80°C for up to six months or at -20°C for up to one month.[1][2][4] This will minimize the number of freeze-thaw cycles, which can lead to compound degradation.[1][4]

Quantitative Data Summary

While specific solubility data for Cap-dependent endonuclease-IN-3 is not publicly available, the following table provides general guidelines for handling and storage based on information for similar small molecule inhibitors.

Parameter	Recommendation	Source
Primary Solvent for Stock	Dimethyl sulfoxide (DMSO)	[1][2][4]
Stock Solution Storage	Aliquot and store at -80°C (up to 6 months) or -20°C (up to 1 month)	[1][2][4]
Final DMSO in Assay	< 0.5%	[1][2]
Aqueous Solubility	Likely low; may require surfactants for improved solubility	[3]

Experimental Protocols

The following is a generalized protocol for a cap-dependent endonuclease enzymatic assay. This should be optimized for your specific experimental conditions.

Protocol: In Vitro Cap-Dependent Endonuclease Activity Assay

• Reagent Preparation:

  • Assay Buffer: Prepare an assay buffer containing 50 mM HEPES (pH 7.5), 100 mM KCl, 1 mM DTT, and 1 mM MnCl₂. Warm the buffer to room temperature before use.

  • Enzyme Dilution: Dilute the cap-dependent endonuclease enzyme to the desired concentration in the assay buffer. Keep the enzyme on ice.

  • Substrate Solution: Prepare the substrate (e.g., a FRET-labeled RNA oligonucleotide) in the assay buffer.

  • Inhibitor Dilutions: Prepare a serial dilution of the Cap-dependent endonuclease-IN-3 stock solution in DMSO. Then, perform a stepwise dilution into the assay buffer to achieve the final desired concentrations.

• Assay Procedure:

  • Add the diluted Cap-dependent endonuclease-IN-3 or vehicle control (DMSO in assay buffer) to the wells of a suitable microplate.

  • Add the diluted enzyme to the wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding the substrate solution to all wells.

  • Measure the signal (e.g., fluorescence) at regular intervals for a specified duration (e.g., 60 minutes) at a constant temperature (e.g., 37°C).

• Data Analysis:

  • Calculate the initial reaction rates from the linear portion of the progress curves.

  • Plot the reaction rates against the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Visualizations

Troubleshooting Workflow for Inhibitor Precipitation

Caption: A flowchart for troubleshooting precipitation of Cap-dependent endonuclease-IN-3.

Experimental Workflow for an In Vitro Endonuclease Assay

Caption: A generalized workflow for a cap-dependent endonuclease in vitro assay.

References

• 1. manuals.plus [manuals.plus]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PMC [pmc.ncbi.nlm.nih.gov]

Off-target effects of "Cap-dependent endonuclease-IN-3" in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using Cap-dependent endonuclease-IN-3. Given the limited publicly available data on this specific compound, this guidance is based on the known pharmacology of cap-dependent endonuclease (CEN) inhibitors and general principles of antiviral drug development.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Cap-dependent endonuclease-IN-3?

A1: Cap-dependent endonuclease-IN-3 is a potent inhibitor of the influenza virus cap-dependent endonuclease (CEN).[1] The CEN, located in the PA subunit of the viral RNA polymerase, is crucial for the "cap-snatching" process, where the virus cleaves the 5' caps (B75204) of host pre-mRNAs to prime its own mRNA synthesis.[2][3][4] By inhibiting this enzyme, Cap-dependent endonuclease-IN-3 blocks viral transcription and subsequent replication.[2]

Q2: What is the reported potency and cytotoxicity of Cap-dependent endonuclease-IN-3?

Hypothetical Potency and Cytotoxicity Data for a CEN Inhibitor

Parameter	Value (μM)	Description
EC50	0.005	Concentration for 50% inhibition of viral replication.
CC50	>20	Concentration for 50% reduction in cell viability.
Selectivity Index (SI)	>4000	A higher SI indicates a more favorable therapeutic window.

Q3: What are the potential off-target effects of Cap-dependent endonuclease-IN-3?

A3: As Cap-dependent endonuclease-IN-3 is a pyridone derivative, off-target effects could be a consideration, although specific off-target interactions have not been documented. Potential off-target effects for this class of compounds could include interactions with other metalloenzymes or cellular polymerases due to the metal-chelating properties often associated with CEN inhibitors. It is crucial to perform comprehensive off-target profiling.

Troubleshooting Guide

Issue 1: Inconsistent antiviral activity in cell culture experiments.

• Possible Cause 1: Compound Stability. The compound may be unstable in your cell culture medium.

  • Troubleshooting Step: Prepare fresh stock solutions and dilute to the final concentration immediately before each experiment. Assess compound stability in your specific medium over the time course of the experiment using analytical methods like HPLC.

• Possible Cause 2: Cell Density and Health. The antiviral potency can be influenced by the metabolic state and density of the host cells.

  • Troubleshooting Step: Ensure consistent cell seeding densities and monitor cell health throughout the experiment. Perform a standard cytotoxicity assay to confirm the compound is not adversely affecting the cells at the concentrations used.

• Possible Cause 3: Viral Titer. The multiplicity of infection (MOI) can impact the apparent efficacy of the inhibitor.

  • Troubleshooting Step: Use a consistent and well-characterized viral stock and MOI for all experiments. A very high MOI may overwhelm the inhibitory capacity of the compound.

Issue 2: Unexpected cytotoxicity observed.

• Possible Cause 1: Off-target effects. The compound may be interacting with essential cellular proteins.

  • Troubleshooting Step: Perform a cytotoxicity assay (e.g., MTT or LDH assay) in the absence of viral infection to determine the compound's intrinsic toxicity to the host cells. Consider profiling the compound against a panel of host cell kinases or other relevant off-targets.

• Possible Cause 2: Solvent Toxicity. The solvent used to dissolve the compound (e.g., DMSO) may be causing toxicity at the concentrations used.

  • Troubleshooting Step: Include a vehicle control (medium with the same concentration of solvent) in all experiments to assess the effect of the solvent alone. Keep the final solvent concentration below 0.5%.

Issue 3: Emergence of drug-resistant viruses.

• Possible Cause: Prolonged exposure to the inhibitor can lead to the selection of resistant viral variants. For other CEN inhibitors, resistance is often associated with mutations in the PA subunit of the viral polymerase.

  • Troubleshooting Step: Sequence the PA gene of viruses that replicate in the presence of the inhibitor to identify potential resistance mutations. Perform plaque reduction assays to confirm a shift in the EC50 value for the suspected resistant virus.

Experimental Protocols

Protocol 1: Plaque Reduction Assay for Antiviral Activity

• Cell Seeding: Seed a 6-well plate with MDCK cells to form a confluent monolayer.

• Compound Preparation: Prepare serial dilutions of Cap-dependent endonuclease-IN-3 in infection medium.

• Virus Infection: Infect the cell monolayer with a dilution of influenza virus that produces 50-100 plaques per well.

• Inhibitor Treatment: After a 1-hour adsorption period, remove the virus inoculum and overlay the cells with a mixture of 2X medium and 1.2% agarose (B213101) containing the different concentrations of the inhibitor.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 48-72 hours until plaques are visible.

• Staining: Fix the cells with 4% paraformaldehyde and stain with crystal violet to visualize and count the plaques.

• Data Analysis: Calculate the percentage of plaque inhibition for each concentration relative to the virus control and determine the EC50 value.

Protocol 2: MTT Assay for Cytotoxicity

• Cell Seeding: Seed MDCK cells in a 96-well plate.

• Compound Treatment: Add serial dilutions of Cap-dependent endonuclease-IN-3 to the wells. Include a vehicle control and a "cells only" control.

• Incubation: Incubate the plate for the same duration as the antiviral assay (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Analysis: Read the absorbance at 570 nm. Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the CC50 value.

Visualizations

Caption: Mechanism of action of Cap-dependent endonuclease-IN-3.

Caption: Experimental workflow for investigating off-target effects.

Caption: Logical steps for troubleshooting inconsistent experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and Anti-Influenza Activity of Pyridine, Pyridazine, and Pyrimidine C-Nucleosides as Favipiravir (T-705) Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Bioavailability of Cap-dependent Endonuclease-IN-3 for In Vivo Studies

Welcome to the technical support center for "Cap-dependent endonuclease-IN-3" (CDE-IN-3). This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the in vivo bioavailability of this potent inhibitor. Here you will find troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.

Frequently Asked Questions (FAQs)

Q1: We are observing very low oral bioavailability with CDE-IN-3 in our initial animal studies. What are the likely causes?

A1: Low oral bioavailability for a novel small molecule inhibitor like CDE-IN-3, which is likely a lipophilic compound, can stem from several factors. The primary reasons can be categorized as follows:

• Poor Aqueous Solubility and Dissolution: As a likely Biopharmaceutics Classification System (BCS) Class II or IV compound, CDE-IN-3 may have low solubility in gastrointestinal fluids. If the compound doesn't dissolve, it cannot be absorbed into the bloodstream.[1][2]

• Low Intestinal Permeability: The compound may not efficiently cross the intestinal epithelium to enter systemic circulation. This could be due to its physicochemical properties (e.g., high molecular weight, high number of hydrogen bond donors/acceptors) or because it is a substrate for efflux transporters like P-glycoprotein (P-gp).

• High First-Pass Metabolism: The compound may be extensively metabolized in the gut wall and/or the liver before it reaches systemic circulation.[3] Cap-dependent endonuclease inhibitors can be subject to metabolism by cytochrome P450 enzymes.

Q2: What are the critical initial steps to troubleshoot low in vivo exposure of CDE-IN-3?

A2: A systematic approach is crucial for identifying the root cause of low bioavailability. We recommend the following initial steps:

• Confirm Compound Integrity and Formulation: Verify the purity and stability of your CDE-IN-3 batch and the dosing formulation. Ensure the correct dose was administered.

• Assess In Vitro Properties:

  • Solubility: Determine the kinetic and thermodynamic solubility in relevant physiological buffers (e.g., pH 1.2, 6.8) and simulated gastric and intestinal fluids (SGF, SIF).

  • Permeability: Utilize an in vitro model such as the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell monolayers to estimate intestinal permeability.

  • Metabolic Stability: Perform in vitro metabolism studies using liver microsomes or hepatocytes to determine the intrinsic clearance rate.[4]

• Conduct a Pilot Intravenous (IV) Dosing Study: Administering CDE-IN-3 intravenously will help determine its absolute bioavailability when compared with oral dosing. This allows you to distinguish between poor absorption and high clearance.[4]

Q3: What are some common formulation strategies to enhance the bioavailability of a poorly soluble compound like CDE-IN-3?

A3: Several formulation strategies can be employed to improve the solubility and absorption of poorly soluble drugs.[1][5] These include:

• Particle Size Reduction: Decreasing the particle size through micronization or nanosizing increases the surface area for dissolution.[1][6]

• Amorphous Solid Dispersions: Dispersing CDE-IN-3 in a polymer matrix can create a higher energy amorphous form, which has improved solubility and dissolution rates compared to the crystalline form.[7]

• Lipid-Based Formulations: These formulations can enhance bioavailability by improving solubilization and increasing membrane permeability. Examples include Self-Emulsifying Drug Delivery Systems (SEDDS), Solid Lipid Nanoparticles (SLNs), and nanoemulsions.[3][5]

• Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of the drug.[1]

Troubleshooting Guide

This guide addresses specific issues you might encounter during the pre-clinical development of CDE-IN-3, focusing on challenges related to its oral bioavailability.

Issue 1: Low Aqueous Solubility of CDE-IN-3

• Question: My CDE-IN-3 inhibitor shows potent in vitro activity but has very low aqueous solubility, leading to poor dissolution and absorption. What formulation approaches can I try?

• Answer: Low aqueous solubility is a common hurdle. Here are some formulation strategies to consider, ranging from simple to more complex:

Formulation Strategy	Principle	Advantages	Disadvantages
Co-solvents	Increase solubility by altering the polarity of the solvent.	Simple to prepare for early-stage studies.	Risk of drug precipitation upon dilution in the GI tract.
Micronization/Nanonization	Increases surface area for faster dissolution.[6]	Applicable to crystalline compounds.	May not be sufficient for extremely insoluble compounds.
Amorphous Solid Dispersions	The drug is molecularly dispersed in a polymer carrier in a high-energy amorphous state.[7]	Significant improvement in dissolution rate and extent.	Potential for physical instability (recrystallization) over time.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents that form a microemulsion upon contact with GI fluids.[1][5]	Enhances solubilization and can bypass first-pass metabolism via lymphatic uptake.	Can be complex to develop and may have stability issues.
Prodrug Approach	A bioreversible derivative of the parent drug with improved solubility.[2]	Can significantly enhance aqueous solubility.	Requires chemical modification and may alter other properties.

Issue 2: Poor Intestinal Permeability

• Question: My formulation has improved the solubility of CDE-IN-3, but the oral bioavailability is still low. I suspect poor permeability. How can I address this?

• Answer: If solubility is no longer the limiting factor, poor permeability across the intestinal wall may be the issue. Consider the following:

  • Efflux Transporter Involvement: Determine if CDE-IN-3 is a substrate for efflux transporters like P-glycoprotein (P-gp). This can be assessed using in vitro cell-based assays with and without P-gp inhibitors.

  • Structural Modification: If feasible, medicinal chemistry efforts can be directed towards modifying the CDE-IN-3 structure to improve its permeability. This could involve reducing the number of hydrogen bond donors and acceptors or optimizing its lipophilicity (LogP).[3]

  • Use of Permeation Enhancers: Co-administration with permeation enhancers can transiently increase the permeability of the intestinal epithelium. However, this approach requires careful evaluation for potential toxicity.

Issue 3: High First-Pass Metabolism

• Question: CDE-IN-3 is well-absorbed from the intestine, but the systemic exposure is still low. I suspect significant first-pass metabolism. How can I mitigate this?

• Answer: First-pass metabolism in the gut wall and/or liver can significantly reduce the amount of active drug reaching systemic circulation.[3] Strategies to address this include:

  • Inhibition of Metabolic Enzymes: Co-administration of an inhibitor of the specific cytochrome P450 (CYP) enzymes responsible for the metabolism of CDE-IN-3 can increase its bioavailability. However, this can lead to drug-drug interactions and requires careful safety assessment.[3]

  • Prodrug Approach: A prodrug can be designed to be less susceptible to first-pass metabolism, releasing the active CDE-IN-3 after absorption.

  • Alternative Routes of Administration: For preclinical studies, consider routes that bypass the portal circulation, such as intravenous, intraperitoneal, or subcutaneous administration, to achieve desired systemic exposure.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic (PK) Study in Rodents

This protocol outlines a basic procedure for evaluating the oral bioavailability of CDE-IN-3 in rats.

• Animal Model: Use male Sprague-Dawley rats (or another appropriate rodent model), typically 8-10 weeks old.

• Housing and Acclimation: House the animals in a controlled environment and allow them to acclimate for at least 3 days before the study.

• Dosing Formulation Preparation: Prepare the CDE-IN-3 formulation (e.g., suspension, solution in a vehicle) at the desired concentration. Ensure the formulation is homogeneous.

• Dosing:

  • Fast the animals overnight (with free access to water) before dosing.

  • Record the body weight of each animal.

  • Administer the prepared formulation of CDE-IN-3 via oral gavage at the desired dose volume (e.g., 5-10 mL/kg for rats). Include a vehicle control group.[4]

• Blood Sampling:

  • Collect blood samples (approximately 100-200 µL) at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).[4]

  • Use an appropriate anticoagulant (e.g., K2EDTA).

  • Collect samples via a suitable route (e.g., tail vein, saphenous vein, or terminal cardiac puncture).[4]

• Plasma Processing:

  • Centrifuge the blood samples (e.g., 2000 x g for 10 minutes at 4°C) to separate plasma.

  • Transfer the plasma supernatant to labeled cryovials and store at -80°C until analysis.[4]

• Bioanalysis:

  • Develop and validate a sensitive bioanalytical method, typically LC-MS/MS, to quantify the concentration of CDE-IN-3 in the plasma samples.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software to calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life.[4][8]

Table of Typical Pharmacokinetic Parameters:

Parameter	Description
Cmax	The maximum observed concentration of the drug in plasma.
Tmax	The time at which Cmax is observed.
AUC (0-t)	The area under the plasma concentration-time curve from time zero to the last measurable concentration.
AUC (0-inf)	The area under the plasma concentration-time curve from time zero to infinity.
t1/2	The elimination half-life of the drug.
F (%)	Absolute bioavailability, calculated as (AUCoral / AUCiv) * (Doseiv / Doseoral) * 100.

Visualizations

Caption: Workflow for assessing the bioavailability of CDE-IN-3.

Caption: Mechanism of action of Cap-dependent endonuclease-IN-3.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications [mdpi.com]
• 7. tandfonline.com [tandfonline.com]
• 8. The Bioavailability of Drugs—The Current State of Knowledge | MDPI [mdpi.com]

Technical Support Center: Cap-dependent Endonuclease-IN-3 Resistance Mutation Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cap-dependent endonuclease-IN-3 and analyzing resistance mutations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Cap-dependent endonuclease-IN-3?

Cap-dependent endonuclease-IN-3 is a potent inhibitor of the influenza virus cap-dependent endonuclease (CEN), an essential enzyme for viral replication.[1] The CEN is located in the N-terminal region of the polymerase acidic (PA) protein and is responsible for the "cap-snatching" mechanism. This process involves the cleavage of the 5' caps (B75204) of host cell pre-mRNAs, which are then used as primers for the synthesis of viral mRNA. By targeting this critical step, Cap-dependent endonuclease-IN-3 effectively blocks viral transcription and subsequent replication.[1] The active site of the endonuclease contains two metal ions, which are crucial for its enzymatic activity and are the target for this class of inhibitors.

Q2: Which amino acid substitutions are known to confer resistance to cap-dependent endonuclease inhibitors like baloxavir?

The most frequently reported amino acid substitution that confers resistance to cap-dependent endonuclease inhibitors is I38T in the PA subunit of the viral RNA polymerase.[2] Other substitutions at the same position, such as I38M and I38F, have also been observed. These mutations are located at the core of the substrate-binding site.[2] While they reduce the binding affinity of the inhibitor, they appear to maintain viral fitness through compensating interactions with the RNA substrate.[2]

Q3: How can I generate cap-dependent endonuclease inhibitor-resistant influenza virus strains in vitro?

Resistant virus strains can be generated by serially passaging the virus in cell culture in the presence of sub-optimal concentrations of the inhibitor. This process involves infecting a susceptible cell line (e.g., MDCK cells) with the wild-type virus and adding a low concentration of the inhibitor. The virus-containing supernatant from this culture is then used to infect fresh cells with a slightly higher concentration of the inhibitor. This process is repeated for several passages, gradually increasing the inhibitor concentration. This selection pressure encourages the growth of virus populations with mutations that confer reduced susceptibility to the compound.

Troubleshooting Guides

Molecular Biology Assays (PCR and Sequencing)

Problem	Possible Cause(s)	Solution(s)
Low or no PCR product yield for PA gene sequencing	- Insufficient or degraded viral RNA template.	- Use a higher quality and quantity of viral RNA extract. Evaluate RNA integrity using a Bioanalyzer or similar instrument.
- PCR inhibitors present in the RNA sample.	- Re-purify the RNA sample using a column-based kit or perform an ethanol (B145695) precipitation to remove inhibitors.
- Suboptimal PCR cycling conditions or primer design.	- Optimize the annealing temperature and extension time. Ensure primers are specific to the target sequence and free of secondary structures.[3]
Ambiguous or mixed base calls in Sanger sequencing chromatogram of the PA gene	- Mixed viral population (presence of both wild-type and mutant viruses).	- If a mixed population is suspected, consider subcloning the PCR product into a plasmid vector and sequencing individual clones to identify different variants. For a qualitative assessment, the presence of a double peak at a known resistance mutation site can indicate a mixed population.[4]
- Sequencing artifacts (e.g., dye blobs, unincorporated dyes).	- Review the raw sequencing data for quality. If necessary, re-purify the PCR product before sequencing.
- Primer-dimer contamination.	- Optimize PCR conditions to reduce primer-dimer formation. Gel-purify the PCR product to isolate the specific band before sequencing.
Low-quality Next-Generation Sequencing (NGS) data for influenza genome	- Low viral titer in the original sample (high Ct value).	- For samples with high Ct values (>30), complete genome coverage may not be achievable. Consider enrichment strategies to increase the proportion of viral RNA.[5][6]
- RNA degradation.	- Ensure proper sample handling and storage to minimize RNA degradation. Use RNA integrity metrics (e.g., RIN) to assess sample quality before library preparation.
- Library preparation errors (e.g., adapter-dimers, incorrect fragment size).	- QC library preparation at each step. Use a Bioanalyzer or similar instrument to check library size and purity.[7]

Virological Assays (Plaque Assay, Microneutralization)

Problem	Possible Cause(s)	Solution(s)
No plaques or indistinct plaques in plaque assay	- Low virus titer or inactive virus stock.	- Re-titer the virus stock. Ensure proper storage of the virus at -80°C and minimize freeze-thaw cycles.[8]
- Suboptimal cell culture conditions (e.g., unhealthy cell monolayer).	- Ensure cells are healthy, within a suitable passage number, and form a confluent monolayer. Check for mycoplasma contamination.
- Incorrect overlay concentration or temperature.	- Use the correct concentration of agarose (B213101) or Avicel in the overlay. If using agarose, ensure it has cooled sufficiently before adding to the cells to avoid thermal shock.[9]
High variability in plaque size or number	- Inconsistent virus adsorption time or volume.	- Standardize the virus adsorption step, ensuring a consistent volume and incubation time for all wells. Gently rock the plates during adsorption to ensure even distribution of the virus.
- Uneven cell monolayer.	- Ensure even seeding of cells to create a uniform monolayer.
- Pipetting errors during serial dilutions.	- Use calibrated pipettes and change tips between each dilution to ensure accuracy.
Inconsistent IC50 values in antiviral susceptibility assays	- Variability in assay conditions (e.g., cell density, MOI, incubation time).	- Standardize all assay parameters, including cell seeding density, multiplicity of infection (MOI), and incubation times.[10]
- Compound precipitation at high concentrations.	- Check the solubility of the compound in the assay medium. Ensure the final DMSO concentration is not toxic to the cells (typically <0.5%).[10]
- Plate edge effects due to evaporation.	- Avoid using the outer wells of the microplate or fill them with sterile media or PBS to create a humidity barrier.[11]

Enzymatic Assays

Problem	Possible Cause(s)	Solution(s)
Low or no signal in FRET-based endonuclease assay	- Inactive enzyme.	- Ensure proper storage and handling of the recombinant endonuclease. Avoid repeated freeze-thaw cycles.
- Incorrect buffer composition or pH.	- Verify the composition and pH of the reaction buffer. The assay is sensitive to metal ion concentration (e.g., MnCl2).[12]
- Quencher/fluorophore degradation.	- Protect the FRET probe from light to prevent photobleaching. Store the probe as recommended by the manufacturer.
High background signal	- Contamination of reagents with nucleases.	- Use nuclease-free water and reagents. Maintain aseptic technique.
- Non-specific cleavage of the FRET probe.	- Include a "no enzyme" control to determine the level of background signal.
Inconsistent results between replicates	- Pipetting inaccuracies.	- Use calibrated pipettes and prepare a master mix for the reaction components to ensure consistency.[11]
- Temperature fluctuations during incubation.	- Ensure a stable and accurate incubation temperature.

Quantitative Data

Table 1: Fold-change in IC50/EC50 for Baloxavir with PA Gene Mutations

Influenza Virus Type/Subtype	PA Amino Acid Substitution	Fold-change in IC50/EC50 vs. Wild-Type	Reference
A(H1N1)pdm09	I38T	54	[5]
A(H3N2)	I38T/A	1	[13]
A(H3N2)	I38T	>40	[8]
B	I38T	>30	[8]
A(H1N1)pdm09	E23K	4.8	[8]
A(H3N2)	E23K	3.6	[8]
B	E23K	2.2	[8]
A(H1N1)pdm09	A37T	1.8	[8]
A(H3N2)	A37T	2.9	[8]
B	A37T	2.1	[8]

Note: IC50/EC50 values can vary depending on the assay system and cell line used.

Experimental Protocols

In Vitro Generation of Resistant Influenza Virus

This protocol describes the generation of cap-dependent endonuclease inhibitor-resistant influenza virus by serial passage in cell culture.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Wild-type influenza virus stock

• Cap-dependent endonuclease inhibitor (e.g., Baloxavir)

• Cell culture medium (e.g., DMEM) with supplements

• Infection medium (e.g., DMEM with TPCK-trypsin and BSA)

• 96-well and 6-well cell culture plates

Procedure:

• Seed MDCK cells in a 96-well plate to form a confluent monolayer.

• Prepare serial dilutions of the cap-dependent endonuclease inhibitor in infection medium.

• Infect the MDCK cells with the wild-type influenza virus at a specific MOI (e.g., 0.01).

• Add the diluted inhibitor to the infected cells and incubate at 37°C in a 5% CO2 incubator.

• Monitor the cells for cytopathic effect (CPE) daily.

• Harvest the supernatant from the well with the highest concentration of inhibitor that still shows CPE. This is the passage 1 (P1) virus.

• Use the P1 virus to infect a new plate of MDCK cells in the presence of a higher range of inhibitor concentrations.

• Repeat the passaging process for a desired number of passages (e.g., 10-20), gradually increasing the inhibitor concentration.

• After several passages, isolate single viral clones by plaque assay from the resistant virus population.

• Propagate the plaque-purified virus to generate a high-titer stock of the resistant mutant.

• Sequence the PA gene of the resistant virus to identify mutations.

• Phenotypically characterize the resistant virus using a plaque reduction or yield reduction assay to determine the fold-change in IC50.

Plaque Reduction Assay for Antiviral Susceptibility Testing

This protocol determines the concentration of a cap-dependent endonuclease inhibitor that reduces the number of plaques by 50% (IC50).

Materials:

• Confluent monolayer of MDCK cells in 6-well plates

• Influenza virus stock

• Cap-dependent endonuclease inhibitor

• Infection medium

• Agarose or Avicel overlay medium

• Crystal violet staining solution

Procedure:

• Prepare serial dilutions of the cap-dependent endonuclease inhibitor in infection medium.

• Wash the confluent MDCK cell monolayers with PBS.

• Infect the cells with a dilution of influenza virus that will produce a countable number of plaques (e.g., 50-100 PFU/well).

• Incubate for 1 hour at 37°C to allow for viral adsorption.

• Remove the virus inoculum and add the different concentrations of the inhibitor or a vehicle control (DMSO).

• Overlay the cells with an agarose or Avicel-containing medium.

• Incubate the plates at 37°C in a 5% CO2 incubator until plaques are visible (typically 2-3 days).

• Fix the cells with 10% formaldehyde.

• Remove the overlay and stain the cells with crystal violet.

• Count the number of plaques in each well.

• Calculate the percentage of plaque reduction for each inhibitor concentration compared to the vehicle control.

• Determine the IC50 value by plotting the percentage of plaque reduction against the log of the inhibitor concentration and fitting the data to a dose-response curve.[14]

Cap-Dependent Endonuclease Enzymatic Assay (FRET-based)

This protocol describes a fluorescence resonance energy transfer (FRET)-based assay to measure the enzymatic activity of the cap-dependent endonuclease and its inhibition.

Materials:

• Recombinant influenza virus PA N-terminal domain (endonuclease)

• FRET-based RNA substrate (e.g., a short RNA oligonucleotide with a fluorophore at the 5' end and a quencher at the 3' end)

• Cap-dependent endonuclease inhibitor

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 5 mM MgCl2, 1 mM DTT)

• 384-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the cap-dependent endonuclease inhibitor in the reaction buffer.

• In a 384-well plate, add the diluted inhibitor or a vehicle control.

• Add the recombinant endonuclease to each well.

• Incubate the plate at room temperature for a pre-incubation period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding the FRET-based RNA substrate to each well.

• Immediately measure the fluorescence signal at the appropriate excitation and emission wavelengths for the fluorophore.

• Monitor the fluorescence signal over time. Cleavage of the substrate by the endonuclease will separate the fluorophore and quencher, resulting in an increase in fluorescence.

• Calculate the initial reaction velocity for each inhibitor concentration.

• Determine the IC50 value by plotting the reaction velocity against the log of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizations

Caption: Influenza Virus Cap-Snatching Mechanism and Inhibition.

Caption: Workflow for Resistance Mutation Analysis.

Caption: Troubleshooting Logic for Experimental Issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Interpretation of Sanger Sequencing Results - CD Genomics [cd-genomics.com]
• 3. PCR Troubleshooting Guide | Thermo Fisher Scientific - CA [thermofisher.com]
• 4. Simplified Large-Scale Sanger Genome Sequencing for Influenza A/H3N2 Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.who.int [cdn.who.int]
• 6. youtube.com [youtube.com]
• 7. Our Top 5 Quality Control (QC) Metrics Every NGS User Should Know [horizondiscovery.com]
• 8. researchgate.net [researchgate.net]
• 9. Influenza virus plaque assay [protocols.io]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Propagation and Characterization of Influenza Virus Stocks That Lack High Levels of Defective Viral Genomes and Hemagglutinin Mutations [frontiersin.org]
• 14. benchchem.com [benchchem.com]

Refining "Cap-dependent endonuclease-IN-3" experimental controls

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing Cap-dependent endonuclease-IN-3, a potent inhibitor of the viral cap-dependent endonuclease (CEN). This guide is intended for professionals in virology, drug discovery, and related fields to refine experimental controls and address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Cap-dependent endonuclease-IN-3?

A1: Cap-dependent endonuclease-IN-3 is a potent and selective inhibitor of the cap-dependent endonuclease enzyme, which is crucial for the replication of several viruses, including influenza A and B.[1][2][3][4] This enzyme is a component of the viral RNA polymerase complex and initiates viral mRNA synthesis by cleaving the 5' cap from host cell pre-mRNAs, a process known as "cap-snatching".[2][4] By inhibiting this endonuclease activity, Cap-dependent endonuclease-IN-3 effectively blocks viral transcription and subsequent replication.[1][3]

Q2: What are the appropriate negative controls for in vitro experiments with Cap-dependent endonuclease-IN-3?

A2: Appropriate negative controls are essential to ensure that the observed antiviral effects are specific to the action of the inhibitor. Recommended negative controls include:

• Vehicle Control: The solvent used to dissolve Cap-dependent endonuclease-IN-3 (e.g., DMSO) should be added to cells at the same final concentration as in the experimental wells. This control accounts for any effects of the solvent on cell viability and viral replication.

• Cell Control (Mock-infected): These are uninfected cells that are not treated with the compound. They serve as a baseline for normal cell health and are used to calculate cytotoxicity.

• Virus Control (Untreated): These are cells infected with the virus but not treated with the inhibitor. This control demonstrates the expected level of viral replication and cytopathic effect (CPE) in the assay.

Q3: What are suitable positive controls for experiments involving Cap-dependent endonuclease-IN-3?

A3: Positive controls are crucial for validating the experimental setup and ensuring that the assay can detect antiviral activity. Suitable positive controls include:

• A known inhibitor of cap-dependent endonuclease: Baloxavir (B560136) marboxil (or its active form, baloxavir acid) is an FDA-approved CEN inhibitor and serves as an excellent positive control.[5][6]

• A broad-spectrum antiviral agent: For influenza virus experiments, a neuraminidase inhibitor like Oseltamivir or a broad-spectrum agent like Favipiravir can be used to confirm that the virus is susceptible to inhibition.[1]

Q4: How can I determine the optimal concentration of Cap-dependent endonuclease-IN-3 for my experiments?

A4: The optimal concentration should be determined by performing a dose-response experiment. This involves testing a range of inhibitor concentrations to determine the 50% effective concentration (EC50), which is the concentration that inhibits viral replication by 50%. It is also critical to assess the 50% cytotoxic concentration (CC50), the concentration that reduces cell viability by 50%. The therapeutic window of the compound is indicated by the selectivity index (SI), calculated as CC50 / EC50. A higher SI value is desirable.

Q5: What should I do if I observe high cytotoxicity with Cap-dependent endonuclease-IN-3?

A5: If you observe high cytotoxicity, consider the following:

• Lower the concentration range: You may be using a concentration that is too high. Adjust the concentration range in your dose-response experiments.

• Check the vehicle concentration: Ensure that the final concentration of the solvent (e.g., DMSO) is not exceeding a non-toxic level (typically <0.5%).

• Assess cell health: Ensure that the cells used in the assay are healthy and not compromised before the addition of the compound.

• Use a different cell line: Cytotoxicity can be cell-line dependent. If possible, test the compound in a different host cell line appropriate for your virus.

Q6: My antiviral assay shows inconsistent results. What are the potential causes?

A6: Inconsistent results in antiviral assays can stem from several factors:

• Virus titer variability: Ensure that the viral stock has a consistent and accurately determined titer. Use a low passage number of the virus to avoid the accumulation of mutations.

• Cell culture conditions: Maintain consistent cell seeding densities, passage numbers, and media formulations.

• Compound stability: Ensure that Cap-dependent endonuclease-IN-3 is properly stored and that the stock solutions are not degraded. Prepare fresh dilutions for each experiment.

• Assay timing: The timing of infection and compound addition is critical. Adhere strictly to the optimized protocol.

Experimental Protocols

Below are detailed methodologies for key experiments. These are generalized protocols and should be optimized for your specific cell lines, virus strains, and laboratory conditions.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of Cap-dependent endonuclease-IN-3 that is toxic to the host cells.

Methodology:

• Seed host cells (e.g., MDCK or A549 for influenza) in a 96-well plate at a density that will result in 80-90% confluency after 24-48 hours.

• Prepare serial dilutions of Cap-dependent endonuclease-IN-3 in the appropriate cell culture medium. Also, prepare a vehicle control (e.g., DMSO) at the same final concentrations.

• Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with medium only as a blank and wells with untreated cells as a 100% viability control.

• Incubate the plate for the same duration as your planned antiviral assay (e.g., 48-72 hours) at 37°C in a 5% CO2 incubator.

• Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control and determine the CC50 value using non-linear regression analysis.[7]

Antiviral Activity Assay (Cytopathic Effect Inhibition Assay)

This assay measures the ability of Cap-dependent endonuclease-IN-3 to protect cells from the virus-induced cytopathic effect (CPE).

Methodology:

• Seed host cells in a 96-well plate to achieve 80-90% confluency on the day of infection.

• Prepare serial dilutions of Cap-dependent endonuclease-IN-3 in infection medium (e.g., DMEM with 0.2% BSA and TPCK-trypsin for influenza).

• In a separate tube, mix the compound dilutions with a known amount of virus (e.g., at a Multiplicity of Infection - MOI of 0.01).

• Remove the growth medium from the cells and infect them with the virus-compound mixture.

• Include a virus control (virus, no compound), a cell control (no virus, no compound), and a vehicle control.

• Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours, or until CPE is clearly visible in the virus control wells.

• Assess cell viability using the MTT assay as described above.

• Calculate the percentage of CPE inhibition for each concentration and determine the EC50 value.[8][9]

In Vitro Endonuclease Inhibition Assay (Fluorescence Resonance Energy Transfer - FRET)

This is a direct enzymatic assay to measure the inhibition of the cap-dependent endonuclease.

Methodology:

• Synthesize or obtain a short oligonucleotide substrate with a fluorophore on one end and a quencher on the other. In its intact state, the fluorescence is quenched.

• Prepare a reaction buffer containing divalent cations (e.g., MnCl2 or MgCl2) required for endonuclease activity.

• In a 96-well plate, add the reaction buffer, the FRET substrate, and serial dilutions of Cap-dependent endonuclease-IN-3.

• Initiate the reaction by adding purified recombinant cap-dependent endonuclease enzyme.

• Include a positive control (no inhibitor) and a negative control (no enzyme).

• Monitor the increase in fluorescence over time using a fluorescence plate reader. Cleavage of the substrate by the endonuclease separates the fluorophore and quencher, resulting in a fluorescent signal.

• Calculate the rate of reaction for each inhibitor concentration and determine the IC50 value, which is the concentration that inhibits enzyme activity by 50%.

Data Presentation

The following tables provide an example of how to structure quantitative data for CEN inhibitors. Note that the values presented are for the well-characterized CEN inhibitor Baloxavir Acid (BXA) and are for illustrative purposes, as specific data for Cap-dependent endonuclease-IN-3 is not publicly available.

Table 1: In Vitro Antiviral Activity of Baloxavir Acid (BXA) against Influenza Viruses

Virus Strain	Cell Line	EC50 (nM)	Reference
A(H1N1)pdm09	MDCK	0.7 ± 0.5	[10]
A(H3N2)	MDCK	1.2 ± 0.6	[10]
B (Victoria)	MDCK	7.2 ± 3.5	[10]
B (Yamagata)	MDCK	5.8 ± 4.5	[10]

Table 2: Cytotoxicity of Baloxavir Acid (BXA)

Cell Line	CC50 (µM)	Selectivity Index (SI = CC50/EC50)	Reference
MDCK	> 10	> 14,285 (for A/H1N1pdm09)	[11]
A549	> 10	N/A	[11]

Visualizations

Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. Discovery of a Macrocyclic Influenza Cap-Dependent Endonuclease Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Antiviral Activity of Isoimperatorin Against Influenza A Virus in vitro and its Inhibition of Neuraminidase [frontiersin.org]
• 9. journals.asm.org [journals.asm.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Cap-Dependent Endonuclease Inhibitors: Baloxavir Marboxil vs. Cap-dependent endonuclease-IN-3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two cap-dependent endonuclease (CEN) inhibitors, baloxavir (B560136) marboxil and Cap-dependent endonuclease-IN-3, for the treatment of influenza virus infections. While extensive data is available for the approved drug baloxavir marboxil, information on the investigational compound "Cap-dependent endonuclease-IN-3" is limited in the public domain.

Mechanism of Action

Both baloxavir marboxil and Cap-dependent endonuclease-IN-3 target the cap-dependent endonuclease activity of the influenza virus polymerase acidic (PA) protein. This enzyme is crucial for the "cap-snatching" process, where the virus cleaves the 5' caps (B75204) from host pre-mRNAs to initiate the transcription of its own genome. By inhibiting this essential step, these compounds effectively block viral replication.

Baloxavir marboxil is a prodrug that is rapidly converted to its active form, baloxavir acid, in the body. Baloxavir acid then exerts its antiviral effect by chelating the two manganese ions in the active site of the PA endonuclease.

Figure 1: Mechanism of action of baloxavir acid.

Efficacy Data

In Vitro Efficacy

Compound	Assay	Virus Strain	IC50	EC50	Citation
Baloxavir Acid	Endonuclease Activity	Influenza A	1.4 - 3.1 nM	-	[1]
Endonuclease Activity	Influenza B	4.5 - 8.9 nM	-	[1]
Plaque Reduction	A(H1N1)pdm09	-	0.22 nM	[2]
Plaque Reduction	A(H3N2)	-	0.90 nM	[2]
Minireplicon	A(H1N1)pdm09	-	0.90–1.92 nM	[2]
Cap-dependent endonuclease-IN-3	-	-	Data not available	Data not available	-

In Vivo Efficacy (Mouse Models)

Compound	Virus Strain	Dosing	Outcome	Citation
Baloxavir Marboxil	Influenza A/PR/8/34 (H1N1)	1.6 mg/kg (single dose, prophylactic)	100% survival	[3]
Influenza B/Hong Kong/5/72	6.4 mg/kg (single dose, prophylactic)	100% survival	[3]
H5N1 HPAIV	Monotherapy	Significant reduction in viral titers in lungs, brains, and kidneys; reduced mortality compared to oseltamivir.	[4][5]
Cap-dependent endonuclease-IN-3	-	-	Data not available	-

Clinical Efficacy (Baloxavir Marboxil)

Trial	Population	Comparison	Primary Endpoint	Result	Citation
CAPSTONE-1	Otherwise healthy adults and adolescents	Placebo	Time to Alleviation of Symptoms (TTAS)	Median TTAS: 53.7 hours vs 80.2 hours for placebo (P < 0.0001)	[6]
Oseltamivir	Time to Alleviation of Symptoms (TTAS)	No significant difference (53.5 vs 53.8 hours)	[6]
CAPSTONE-2	High-risk patients	Placebo	Time to Improvement of Influenza Symptoms (TTIIS)	Median TTIIS: 73.2 hours vs 102.3 hours for placebo (P < 0.001)	[7]
Oseltamivir	Time to Improvement of Influenza Symptoms (TTIIS)	No significant difference (73.2 vs 81.0 hours)	[7]

Experimental Protocols

Cap-Dependent Endonuclease Activity Assay

A common method to determine the IC50 of CEN inhibitors is a fluorescence resonance energy transfer (FRET)-based assay.

Principle: A short, capped RNA substrate is labeled with a fluorophore and a quencher. In the absence of an inhibitor, the viral polymerase complex, containing the PA endonuclease, cleaves the RNA, separating the fluorophore and quencher and resulting in an increase in fluorescence. The inhibitor's potency is determined by measuring the reduction in fluorescence.

Protocol Outline:

• Reaction Mixture Preparation: Prepare a reaction buffer containing a recombinant influenza virus polymerase complex (PA, PB1, PB2 subunits), the FRET-based RNA substrate, and manganese chloride (MnCl₂), which is essential for endonuclease activity.

• Inhibitor Addition: Add serial dilutions of the test compound (e.g., baloxavir acid) or a vehicle control to the reaction mixture.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific duration.

• Fluorescence Reading: Measure the fluorescence intensity at appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value using a dose-response curve.

Figure 2: CEN activity assay workflow.

Virus Yield Reduction Assay

This cell-based assay is used to determine the EC50 of an antiviral compound.

Principle: Susceptible cells are infected with influenza virus in the presence of varying concentrations of the antiviral drug. After a single replication cycle, the amount of new infectious virus particles produced (progeny virus) is quantified.

Protocol Outline:

• Cell Seeding: Seed a monolayer of susceptible cells (e.g., Madin-Darby Canine Kidney - MDCK cells) in a multi-well plate.

• Infection: Infect the cells with a known multiplicity of infection (MOI) of influenza virus in the presence of serial dilutions of the test compound.

• Incubation: Incubate the infected cells for a period that allows for a single cycle of viral replication (e.g., 8-12 hours).

• Harvest Supernatant: Collect the cell culture supernatant containing the progeny virus.

• Virus Titer Determination: Quantify the amount of infectious virus in the supernatant using a plaque assay or a TCID50 (50% Tissue Culture Infectious Dose) assay on fresh cell monolayers.

• Data Analysis: Calculate the percent reduction in virus yield for each compound concentration compared to the untreated control and determine the EC50 value.

Figure 3: Virus yield reduction assay workflow.

Conclusion

Baloxavir marboxil is a well-characterized, potent inhibitor of the influenza virus cap-dependent endonuclease with proven efficacy in both preclinical models and clinical trials. In contrast, "Cap-dependent endonuclease-IN-3" is an investigational compound with limited publicly available data, preventing a direct and comprehensive comparison of its efficacy with baloxavir marboxil at this time. Further research and publication of experimental data for "Cap-dependent endonuclease-IN-3" are necessary to fully evaluate its potential as an anti-influenza therapeutic.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Influenza A virus polymerase acidic protein E23G/K substitutions weaken key baloxavir drug-binding contacts with minimal impact on replication and transmission | PLOS Pathogens [journals.plos.org]
• 3. Prophylactic Treatment with Baloxavir Protects Mice from Lethal Infection with Influenza A and B Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of the In Vitro and In Vivo Efficacy of Baloxavir Marboxil against H5 Highly Pathogenic Avian Influenza Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of the In Vitro and In Vivo Efficacy of Baloxavir Marboxil against H5 Highly Pathogenic Avian Influenza Virus Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. XOFLUZA® (baloxavir marboxil) Efficacy | HCP [xofluza-hcp.com]
• 7. tandfonline.com [tandfonline.com]

A Comparative Guide to Cap-Dependent Endonuclease Inhibitors for Influenza Treatment

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of cap-dependent endonuclease (CEN) inhibitors, a novel class of antiviral drugs for the treatment of influenza. Due to the limited publicly available data on the recently patented compound "Cap-dependent endonuclease-IN-3," this document will use the well-characterized and approved drug, Baloxavir (B560136) Marboxil, as a primary example for comparison. The experimental principles and methodologies described are broadly applicable to the validation of other CEN inhibitors, including Cap-dependent endonuclease-IN-3.

Introduction to Cap-Dependent Endonuclease Inhibitors

Influenza viruses replicate by hijacking the host cell's machinery. A critical step in this process is "cap-snatching," where the viral cap-dependent endonuclease, a component of the viral RNA polymerase complex, cleaves the 5' caps (B75204) of host messenger RNAs (mRNAs) to use as primers for the synthesis of viral mRNAs. CEN inhibitors block this crucial function, thereby preventing viral replication. This mechanism of action is distinct from that of neuraminidase inhibitors, such as oseltamivir, which prevent the release of new virus particles from infected cells.

Cap-dependent endonuclease-IN-3 is a novel, potent inhibitor of CEN that has shown promise in preclinical studies against both influenza A and B viruses. Information regarding this compound is primarily found in patent literature (WO2019141179A1), which suggests it possesses favorable antiviral activity, lower cytotoxicity, and good pharmacokinetic properties. However, specific quantitative data from peer-reviewed publications are not yet widely available.

Baloxavir Marboxil (trade name Xofluza®) is the first and currently only approved CEN inhibitor for the treatment of acute uncomplicated influenza. It is a prodrug that is rapidly converted to its active form, baloxavir acid (BXA), which potently inhibits the CEN of influenza A and B viruses.

Comparative Performance Data

The following tables summarize the in vitro activity of Baloxavir acid against various influenza strains. Due to the lack of publicly available data for Cap-dependent endonuclease-IN-3, its corresponding fields are marked as "Data not available."

Table 1: In Vitro Antiviral Activity of Baloxavir Acid against Influenza A Viruses

Influenza A Strain	Assay Type	Cell Line	IC50 / EC50 (nM)	Reference
A(H1N1)pdm09	Plaque Reduction	MDCK	0.46 - 1.85	[1]
Focus Reduction	MDCK	0.28 (median)
A(H3N2)	Plaque Reduction	MDCK	0.35 - 1.87	[1]
Focus Reduction	MDCK	0.16 (median)
A(H5N1)	Plaque Reduction	MDCK	Data available	[1]
A(H7N9)	Plaque Reduction	MDCK	Data available	[1]

Table 2: In Vitro Antiviral Activity of Baloxavir Acid against Influenza B Viruses

Influenza B Strain	Assay Type	Cell Line	IC50 / EC50 (nM)	Reference
B/Victoria-lineage	Focus Reduction	MDCK	3.42 (median)
B/Yamagata-lineage	Focus Reduction	MDCK	2.43 (median)

Table 3: Comparison of Antiviral Activity with Oseltamivir

Compound	Target	Mechanism of Action	Advantage
Cap-dependent endonuclease-IN-3	Cap-dependent endonuclease	Inhibition of viral mRNA synthesis	Data not available
Baloxavir Marboxil	Cap-dependent endonuclease	Inhibition of viral mRNA synthesis	Single-dose regimen, effective against oseltamivir-resistant strains
Oseltamivir	Neuraminidase	Inhibition of virus release	Well-established safety and efficacy profile

Experimental Protocols

Detailed methodologies are crucial for the validation and comparison of antiviral compounds. Below are standard protocols for key experiments used to evaluate CEN inhibitors.

Plaque Reduction Assay (PRA)

This assay is a gold-standard method to determine the inhibitory effect of a compound on infectious virus production.

• Cell Seeding: Madin-Darby Canine Kidney (MDCK) cells are seeded in 6-well or 12-well plates and grown to confluence.

• Virus Infection: A standardized amount of influenza virus (e.g., 100 plaque-forming units, PFU) is used to infect the MDCK cell monolayers.

• Compound Treatment: After a 1-hour virus adsorption period, the inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., agarose (B213101) or Avicel) containing serial dilutions of the test compound (e.g., Baloxavir acid).

• Incubation: Plates are incubated at 37°C in a 5% CO2 incubator for 2-3 days to allow for plaque formation.

• Plaque Visualization and Counting: The cell monolayers are fixed and stained (e.g., with crystal violet) to visualize the plaques. The number of plaques in the presence of the compound is compared to the number in the untreated control wells.

• Data Analysis: The 50% inhibitory concentration (IC50) is calculated as the compound concentration that reduces the number of plaques by 50%.

Focus Reduction Assay (FRA)

This assay is a higher-throughput alternative to the plaque reduction assay, particularly useful for viruses that do not form clear plaques.

• Cell Seeding and Infection: Similar to the PRA, MDCK cells are seeded in 96-well plates and infected with a standardized amount of virus.

• Compound Treatment: After virus adsorption, a liquid overlay medium containing serial dilutions of the test compound is added.

• Incubation: Plates are incubated for a shorter period than PRA (e.g., 24-48 hours).

• Immunostaining: The cells are fixed and permeabilized. An antibody specific to a viral protein (e.g., nucleoprotein) is added, followed by a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Focus Visualization and Counting: A substrate is added to visualize the infected cells (foci). The number of foci is counted using an automated plate reader.

• Data Analysis: The 50% effective concentration (EC50) is calculated as the compound concentration that reduces the number of foci by 50%.

50% Tissue Culture Infectious Dose (TCID50) Assay

This assay measures the dilution of a virus that is required to infect 50% of the inoculated cell cultures. It is often used to determine virus titers and can be adapted to assess antiviral activity.

• Cell Seeding: MDCK cells are seeded in 96-well plates.

• Virus Dilution and Infection: Serial 10-fold dilutions of the virus stock are prepared, and each dilution is added to multiple wells of the 96-well plate.

• Incubation: The plates are incubated for several days, and the wells are scored for the presence or absence of cytopathic effect (CPE).

• TCID50 Calculation: The TCID50 value is calculated using the Reed-Muench method.

• Antiviral Assay Adaptation: To determine antiviral activity, the assay is performed in the presence of different concentrations of the test compound, and the reduction in viral titer is measured.

Visualizations

Mechanism of Action of Cap-Dependent Endonuclease Inhibitors

Caption: Mechanism of action of cap-dependent endonuclease inhibitors.

Experimental Workflow for In Vitro Antiviral Assay

Caption: General workflow for in vitro antiviral activity assays.

Conclusion

Cap-dependent endonuclease inhibitors represent a significant advancement in the treatment of influenza, offering a novel mechanism of action that is effective against a broad range of influenza viruses, including those resistant to older classes of antivirals. While Baloxavir Marboxil has set a high benchmark with its potent activity and single-dose regimen, the emergence of new inhibitors like Cap-dependent endonuclease-IN-3 highlights the ongoing efforts to expand the therapeutic arsenal (B13267) against influenza. Further publication of peer-reviewed data for these emerging compounds will be crucial for a comprehensive comparative assessment. The experimental protocols and validation workflows outlined in this guide provide a framework for the continued evaluation of this promising class of antiviral agents.

References

• 1. WO2019141179A1 - 吡啶酮衍生物、其组合物及作为抗流感病毒药物的应用 - Google Patents [patents.google.com]

Cross-reactivity of "Cap-dependent endonuclease-IN-3" with other viral endonucleases

A Comparative Analysis of Cap-Dependent Endonuclease Inhibitor Specificity

An Examination of Cross-Reactivity with Viral Endonucleases

For researchers and drug development professionals, understanding the specificity of antiviral compounds is paramount. This guide provides a comparative overview of the cross-reactivity profile of cap-dependent endonuclease (CEN) inhibitors, a class of antiviral agents that includes compounds like "Cap-dependent endonuclease-IN-3". While specific cross-reactivity data for "Cap-dependent endonuclease-IN-3" is not extensively available in peer-reviewed literature, this guide will draw comparisons from well-characterized CEN inhibitors to provide a framework for evaluating potential off-target effects on other viral endonucleases.

The primary target of these inhibitors is the cap-dependent endonuclease of the influenza virus, an essential enzyme for viral replication.[1][2][3] This enzyme, located in the PA subunit of the viral RNA polymerase, cleaves the 5' caps (B75204) from host cell messenger RNAs (mRNAs) in a process known as "cap-snatching".[1][4][5] These capped fragments are then used as primers to synthesize viral mRNAs, making the endonuclease a critical target for antiviral drugs.[5][6]

Comparative Inhibitory Activity of CEN Inhibitors

The following table summarizes the inhibitory activity of representative cap-dependent endonuclease inhibitors against various viral endonucleases. The data is presented as the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50), which indicates the concentration of the drug required to inhibit the enzyme's activity or viral replication by 50%.

Compound	Virus Target	Assay Type	IC50 / EC50 (nM)	Reference
Baloxavir acid	Influenza A (H1N1)	Endonuclease Assay	1.4 - 2.1	[7]
Influenza A (H3N2)	Endonuclease Assay	0.9 - 1.9	[7]
Influenza B	Endonuclease Assay	4.5 - 8.2	[7]
Lassa Virus	Cell-based	>10,000	[8][9]
Junin Virus	Cell-based	>10,000	[8][9]
Compound A	Influenza A (H5N1)	Endonuclease Assay	0.8	[9]
Lassa Virus	Cell-based	13	[9]
Junin Virus	Cell-based	12	[9]
Lymphocytic Choriomeningitis Virus (LCMV)	Cell-based	10	[9]
RO-7	Influenza A (H1N1pdm09)	Plaque Reduction	0.73	[10]
Influenza A (H3N2)	Plaque Reduction	0.53	[10]
Influenza B (Victoria)	Plaque Reduction	4.6	[10]
Influenza B (Yamagata)	Plaque Reduction	2.8	[10]

Note: "Cap-dependent endonuclease-IN-3" is a potent CEN inhibitor, but specific IC50/EC50 values against a panel of diverse viral endonucleases are not publicly available.

Experimental Methodologies

To assess the cross-reactivity of CEN inhibitors, a variety of in vitro and cell-based assays are employed. A common approach is a fluorescence-based assay, such as a fluorescence resonance energy transfer (FRET) assay or a fluorescence polarization (FP) assay.

Protocol: In Vitro Endonuclease Inhibition Assay (FRET-based)

This protocol outlines a typical method to determine the inhibitory activity of a compound against a purified viral endonuclease.

• Reagent Preparation:

  • Purified recombinant viral endonuclease (e.g., Influenza PA-Nter).

  • Fluorescently labeled RNA substrate: A short RNA oligonucleotide dual-labeled with a fluorophore (e.g., FAM) and a quencher (e.g., TAMRA). In its intact state, the quencher suppresses the fluorophore's signal.

  • Assay Buffer: Typically contains HEPES, NaCl, MgCl2 or MnCl2 (as the endonuclease is metal-dependent), and a reducing agent like DTT.

  • Test Compound: "Cap-dependent endonuclease-IN-3" or other inhibitors, serially diluted to a range of concentrations.

• Assay Procedure:

  • The purified endonuclease is pre-incubated with the serially diluted test compound in the assay buffer in a microplate.

  • The FRET-labeled RNA substrate is added to initiate the reaction.

  • The plate is incubated at a controlled temperature (e.g., 37°C).

  • If the endonuclease is active, it will cleave the RNA substrate, separating the fluorophore from the quencher. This results in an increase in fluorescence intensity.

  • Fluorescence is measured at regular intervals using a plate reader.

• Data Analysis:

  • The rate of reaction is determined from the increase in fluorescence over time.

  • The percentage of inhibition for each compound concentration is calculated relative to a control with no inhibitor.

  • The IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing Mechanisms and Workflows

To better understand the underlying biological processes and experimental designs, the following diagrams are provided.

Caption: Mechanism of influenza virus "cap-snatching" and its inhibition.

Caption: Workflow for assessing endonuclease inhibitor cross-reactivity.

Conclusion

The specificity of a cap-dependent endonuclease inhibitor is a critical determinant of its therapeutic potential and safety profile. While compounds like Baloxavir show high selectivity for influenza virus endonucleases, emerging research indicates that other inhibitors may possess broader-spectrum activity against other viral families, such as Bunyavirales and Arenaviridae.[8][9] For any novel compound, including "Cap-dependent endonuclease-IN-3," a thorough evaluation against a panel of endonucleases from different virus families is essential. The methodologies and comparative data presented in this guide offer a foundational framework for researchers to conduct such assessments and to understand the potential for broader antiviral applications or off-target effects.

References

• 1. esrf.fr [esrf.fr]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cap snatching - Wikipedia [en.wikipedia.org]
• 5. Insight into Influenza: A Virus Cap-Snatching - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crucial role of CA cleavage sites in the cap‐snatching mechanism for initiating viral mRNA synthesis | The EMBO Journal [link.springer.com]
• 7. researchgate.net [researchgate.net]
• 8. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Novel Endonuclease Inhibitor Exhibits Broad-Spectrum Anti-Influenza Virus Activity In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison: Cap-dependent Endonuclease Inhibitors - Cap-dependent endonuclease-IN-3 vs. S-033188 (Baloxavir Marboxil)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two inhibitors of the influenza virus cap-dependent endonuclease: the research compound "Cap-dependent endonuclease-IN-3" and the approved antiviral drug S-033188, the prodrug of baloxavir (B560136) acid. This comparison aims to inform research and development decisions by presenting available performance data, experimental methodologies, and relevant biological pathways.

Executive Summary

Both Cap-dependent endonuclease-IN-3 and S-033188 target the highly conserved cap-dependent endonuclease of the influenza virus, an essential enzyme for viral replication. This mechanism of action, known as "cap-snatching" inhibition, prevents the virus from stealing the 5' cap structures from host messenger RNAs (mRNAs) to initiate the transcription of its own genome. S-033188, commercially known as baloxavir marboxil (Xofluza®), is a clinically approved antiviral demonstrating potent efficacy against both influenza A and B viruses. Information on Cap-dependent endonuclease-IN-3 is primarily derived from patent literature, indicating it is a promising research candidate with potent antiviral activity and favorable preclinical properties.

Mechanism of Action: Targeting Viral "Cap-Snatching"

The influenza virus RNA polymerase is a heterotrimeric complex consisting of three subunits: PA, PB1, and PB2. The cap-dependent endonuclease activity resides within the PA subunit. The process of "cap-snatching" is initiated by the PB2 subunit binding to the 5' cap of host pre-mRNAs. Subsequently, the PA subunit's endonuclease domain cleaves the host mRNA 10-13 nucleotides downstream of the cap. These capped fragments then serve as primers for the synthesis of viral mRNA by the PB1 subunit. By inhibiting the endonuclease activity of the PA subunit, both Cap-dependent endonuclease-IN-3 and S-033188 effectively halt this process, thereby suppressing viral replication.

Caption: Influenza virus cap-snatching mechanism and point of inhibition.

In Vitro Antiviral Activity

S-033188, through its active form baloxavir acid, has demonstrated potent and broad-spectrum antiviral activity against a wide range of influenza A and B strains, including those resistant to neuraminidase inhibitors.[1][2][3] Data for Cap-dependent endonuclease-IN-3 is currently limited to patent filings and shows potent activity against the influenza A/WSN/33 strain.

Compound	Virus Strain	Assay Type	EC50 / IC50 (nM)	Cytotoxicity (CC50 in MDCK cells)	Selectivity Index (SI = CC50/EC50)
Cap-dependent endonuclease-IN-3 (Compound VI-1)	A/WSN/33	CPE Inhibition	0.22	> 100,000	> 454,545
S-033188 (Baloxavir Acid)	A(H1N1)pdm09	Plaque Reduction	Median: 0.28	> 10,000	> 35,714
A(H3N2)	Plaque Reduction	Median: 0.16	> 10,000	> 62,500
B/Victoria-lineage	Plaque Reduction	Median: 3.42	> 10,000	> 2,924
B/Yamagata-lineage	Plaque Reduction	Median: 2.43	> 10,000	> 4,115

Note: Data for Cap-dependent endonuclease-IN-3 is from patent WO2019141179A1. Data for S-033188 is compiled from publicly available research.[1] The selectivity index provides a measure of the compound's therapeutic window.

In Vivo Efficacy

Preclinical studies in mouse models of influenza infection have been crucial in evaluating the in vivo potential of these inhibitors.

Compound	Animal Model	Virus Strain	Dosing Regimen	Key Findings
Cap-dependent endonuclease-IN-3 (Representative compounds from patent)	Mouse	Influenza A	Not explicitly stated for VI-1	Patent claims significant therapeutic effect.
S-033188 (Baloxavir Marboxil)	Mouse	A/PR/8/34	1.5 or 15 mg/kg, single oral dose	Completely prevented mortality. Significant reduction in viral lung titers.[4]
Mouse	A/PR/8/34	15 or 50 mg/kg, twice daily (delayed treatment)	Significantly reduced virus titer and completely prevented mortality, even with treatment initiated 96 hours post-infection.

Pharmacokinetic Profile

A favorable pharmacokinetic profile is critical for the clinical success of an antiviral agent. S-033188 is a prodrug, baloxavir marboxil, which is rapidly converted to its active form, baloxavir acid, in vivo.

Parameter	Cap-dependent endonuclease-IN-3 (Rat)	S-033188 (Baloxavir Acid in Humans)
Tmax (h)	0.583 (for a representative compound)	~4
Cmax (ng/mL)	1130 (for a representative compound)	51.9 (40 mg dose)
AUC (ng·h/mL)	2730 (for a representative compound)	4930 (40 mg dose)
Half-life (t1/2, h)	2.15 (for a representative compound)	79.1

Note: Data for Cap-dependent endonuclease-IN-3 is from patent WO2019141179A1 for a representative compound from the same chemical series. Human pharmacokinetic data for S-033188 is from clinical trial data.

Experimental Protocols

The following are generalized protocols for key experiments cited in this guide. Specific parameters may vary between studies.

In Vitro Antiviral Assay (CPE Inhibition / Plaque Reduction)

This assay determines the concentration of a compound required to inhibit the virus-induced cytopathic effect (CPE) or the formation of viral plaques in a cell monolayer.

Caption: Generalized workflow for in vitro antiviral assays.

Detailed Steps:

• Cell Seeding: Madin-Darby Canine Kidney (MDCK) cells are seeded into 96-well or 12-well plates and incubated until a confluent monolayer is formed.

• Virus Infection: The cell culture medium is removed, and the cells are infected with a known titer of influenza virus.

• Compound Addition: The test compound is serially diluted and added to the infected cell cultures.

• Incubation: The plates are incubated for a period that allows for multiple rounds of viral replication (typically 48-72 hours).

• Assessment:

  • CPE Inhibition: The extent of cell death is quantified using a cell viability assay (e.g., MTS assay). The EC50 is the concentration of the compound that protects 50% of the cells from virus-induced death.

  • Plaque Reduction: The cells are fixed and stained (e.g., with crystal violet) to visualize plaques (zones of dead cells). The IC50 is the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.

• Cytotoxicity Assay: A parallel assay is performed on uninfected cells with the test compound to determine the concentration that causes 50% cell death (CC50).

In Vivo Mouse Model of Influenza Infection

This model is used to evaluate the efficacy of antiviral compounds in a living organism.

Caption: Generalized workflow for in vivo mouse model of influenza.

Detailed Steps:

• Infection: Mice (e.g., BALB/c strain) are anesthetized and intranasally inoculated with a lethal dose of a mouse-adapted influenza virus.

• Treatment: At a predetermined time post-infection (e.g., 24, 48, 72, or 96 hours), treatment with the test compound (administered orally or via another appropriate route) or a vehicle control is initiated. Dosing may be single or multiple times.

• Monitoring: The animals are monitored daily for a set period (e.g., 14-21 days) for changes in body weight, clinical signs of illness, and survival.

• Viral Load Determination (Optional): At specific time points, a subset of mice from each group may be euthanized, and their lungs harvested to determine the viral titer by plaque assay or TCID50.

• Data Analysis: Survival curves are generated and analyzed. Reductions in viral lung titers and amelioration of clinical symptoms are also assessed to determine the compound's efficacy.

Conclusion

S-033188 (baloxavir marboxil) is a well-characterized, clinically validated cap-dependent endonuclease inhibitor with proven efficacy and a favorable safety profile. It serves as a benchmark for novel inhibitors targeting this viral enzyme. Cap-dependent endonuclease-IN-3, based on the available patent data, demonstrates high potency in vitro and holds promise as a potential therapeutic candidate. However, a comprehensive head-to-head comparison is limited by the lack of extensive, publicly available data for Cap-dependent endonuclease-IN-3. Further preclinical and clinical studies on Cap-dependent endonuclease-IN-3 are necessary to fully elucidate its therapeutic potential relative to established agents like S-033188. This guide highlights the critical role of the cap-dependent endonuclease as an antiviral target and provides a framework for the comparative evaluation of inhibitors in this class.

References

• 1. Google Patents [patents.google.com]
• 2. Patent Public Search | USPTO [ppubs.uspto.gov]
• 3. Patent Public Search Basic | USPTO [ppubs.uspto.gov]
• 4. patentscope.wipo.int [patentscope.wipo.int]

Comparative Efficacy of Cap-Dependent Endonuclease Inhibitors Against Neuraminidase Inhibitor-Resistant Influenza Strains

Introduction

This document is intended for researchers, scientists, and drug development professionals, offering a summary of experimental data, detailed methodologies of key assays, and visualizations of molecular pathways and experimental workflows.

Comparative Performance Data

In Vitro Susceptibility of NAI-Resistant Influenza Viruses to Baloxavir (B560136)

Virus Strain	NAI Resistance Mutation	Baloxavir IC₅₀ (nM)	Oseltamivir (B103847) IC₅₀ (nM)	Peramivir IC₅₀ (nM)	Zanamivir IC₅₀ (nM)	Laninamivir IC₅₀ (nM)
A(H1N1)pdm09 (NA-H275Y)	H275Y in NA	0.5 - 1.0	>1000	>100	0.5 - 1.0	1.0 - 2.0
A(H3N2) (NA-E119V)	E119V in NA	0.8 - 1.5	>100	1.0 - 2.0	0.5 - 1.0	1.0 - 2.0
B (NA-D198N)	D198N in NA	1.5 - 3.0	>100	>50	0.8 - 1.5	1.0 - 2.0

Data synthesized from multiple sources. Actual values may vary based on specific experimental conditions.[1][2]

Clinical Efficacy Comparison: Baloxavir vs. Oseltamivir

Clinical trials have compared the efficacy of a single dose of Baloxavir with a standard 5-day course of oseltamivir in patients with uncomplicated influenza.

Parameter	Baloxavir (Single Dose)	Oseltamivir (Twice daily for 5 days)	Placebo
Median Time to Alleviation of Symptoms	53.5 hours	53.8 hours	80.2 hours
Reduction in Viral Load at 24 hours	Significantly greater than Oseltamivir	-	-
Time to Cessation of Viral Shedding	24.0 hours	72.0 hours	96.0 hours

This table summarizes findings from phase 3 clinical trials.[6][7]

Baloxavir demonstrated a more rapid reduction in viral load compared to oseltamivir.[6] While the time to symptom alleviation was similar between the two active treatment groups, both were superior to placebo.[6][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to evaluate the efficacy of antiviral compounds against influenza viruses.

Plaque Reduction Assay

This assay is a standard method for determining the susceptibility of influenza viruses to antiviral drugs by quantifying the reduction in viral plaque formation in cell culture.[8][9][10]

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Antiviral compounds (e.g., Baloxavir acid, Oseltamivir carboxylate)

• Influenza virus stock

• Agarose or Avicel overlay medium

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed MDCK cells in 6-well plates at a density that will result in a confluent monolayer on the day of infection (e.g., 1.2 x 10⁶ cells/well).[10] Incubate overnight at 37°C with 5% CO₂.

• Virus Dilution: Prepare serial 10-fold dilutions of the influenza virus stock in serum-free DMEM.

• Infection: Wash the confluent MDCK cell monolayers with PBS. Inoculate the cells with 100-200 µL of the diluted virus. Incubate for 1 hour at 37°C to allow for virus adsorption, gently rocking the plates every 15 minutes.[10]

• Antiviral Treatment: During the virus adsorption period, prepare the overlay medium containing serial dilutions of the antiviral compound.

• Overlay Application: After incubation, aspirate the viral inoculum and wash the cells with PBS. Add 2 mL of the overlay medium containing the desired concentration of the antiviral drug to each well.

• Incubation: Incubate the plates at 37°C with 5% CO₂ for 2-3 days, or until visible plaques are formed.

• Plaque Visualization: Fix the cells with 10% formalin for at least 1 hour.[10] Carefully remove the overlay and stain the cell monolayer with 1% crystal violet solution for 15-30 minutes.

• Data Analysis: Wash the plates with water and allow them to dry. Count the number of plaques in each well. The 50% inhibitory concentration (IC₅₀) is calculated as the drug concentration that reduces the number of plaques by 50% compared to the virus control wells.

Neuraminidase (NA) Inhibition Assay (Fluorescence-based)

This assay measures the ability of a compound to inhibit the enzymatic activity of influenza neuraminidase, which is essential for the release of progeny virions.[11][12]

Materials:

• Influenza virus stock

• Neuraminidase inhibitors (e.g., Oseltamivir carboxylate)

• Fluorogenic substrate: 2′-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA)[11][12]

• Assay buffer (e.g., MES buffer with CaCl₂)

• Stop solution (e.g., ethanol/glycine buffer)

• Black 96-well microplates

• Fluorescence microplate reader

Procedure:

• Compound Dilution: Prepare serial dilutions of the neuraminidase inhibitor in the assay buffer in a 96-well plate.

• Virus Addition: Add a standardized amount of influenza virus to each well containing the diluted inhibitor. Incubate at 37°C for 30 minutes to allow for inhibitor binding to the enzyme.[11]

• Substrate Addition: Initiate the enzymatic reaction by adding the MUNANA substrate to all wells.[11]

• Incubation: Incubate the plate at 37°C for 60 minutes.

• Reaction Termination: Stop the reaction by adding the stop solution to each well.[12]

• Fluorescence Measurement: Measure the fluorescence of the released 4-methylumbelliferone (B1674119) (4-MU) using a microplate reader with an excitation wavelength of ~365 nm and an emission wavelength of ~450 nm.[11]

• Data Analysis: The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[11]

Visualizations

Mechanism of Action: Cap-Dependent Endonuclease vs. Neuraminidase Inhibitors

The following diagram illustrates the distinct stages of the influenza virus life cycle targeted by cap-dependent endonuclease inhibitors and neuraminidase inhibitors.

Caption: Influenza virus life cycle and points of antiviral intervention.

Experimental Workflow: Plaque Reduction Assay

This diagram outlines the key steps involved in performing a plaque reduction assay to determine antiviral efficacy.

Caption: Workflow for a typical plaque reduction assay.

References

• 1. Susceptibility of Influenza Viruses to the Novel Cap-Dependent Endonuclease Inhibitor Baloxavir Marboxil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Susceptibility of Influenza Viruses to the Novel Cap-Dependent Endonuclease Inhibitor Baloxavir Marboxil [frontiersin.org]
• 3. Frontiers | Study on the clinical efficacy and safety of baloxavir marboxil tablets in the treatment of influenza A [frontiersin.org]
• 4. eswi.org [eswi.org]
• 5. mdpi.com [mdpi.com]
• 6. Single-dose influenza drug baloxavir similar to oseltamivir in efficacy | MDedge [mdedge.com]
• 7. Clinical efficacy and Safety of Baloxavir Marboxil compared with Oseltamivir against influenza virus in children: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Influenza virus plaque assay [protocols.io]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

A Comparative Guide: Cap-Dependent Endonuclease Inhibitors vs. Favipiravir in the Context of Viral Co-Infection Models

For Researchers, Scientists, and Drug Development Professionals

The emergence of co-infections with multiple respiratory viruses presents a significant challenge to public health and antiviral drug development. This guide provides a detailed comparison of two distinct antiviral agents, the novel class of cap-dependent endonuclease (CEN) inhibitors and the broad-spectrum antiviral favipiravir (B1662787). While direct comparative studies in co-infection models are limited, this document synthesizes available preclinical data to offer insights into their respective mechanisms of action, efficacy, and potential utility in scenarios involving simultaneous viral infections. For the purpose of this guide, "Cap-dependent endonuclease inhibitors" will be represented by baloxavir (B560136) marboxil and the experimental compound CAPCA-1, as specific data for "Cap-dependent endonuclease-IN-3" is not publicly available.

Mechanisms of Action: Two Distinct Approaches to Inhibit Viral Replication

Cap-dependent endonuclease inhibitors and favipiravir target different, essential stages of the viral replication cycle.

Cap-Dependent Endonuclease (CEN) Inhibitors: This class of antivirals, including baloxavir marboxil, targets the "cap-snatching" mechanism utilized by certain RNA viruses, such as influenza and bunyaviruses.[1][2] The viral polymerase acidic (PA) protein's endonuclease domain is responsible for cleaving the 5' caps (B75204) from host cell messenger RNAs (mRNAs).[3][4] These capped fragments are then used as primers to initiate the transcription of viral mRNAs.[4] By inhibiting this endonuclease activity, CEN inhibitors effectively block the initiation of viral mRNA synthesis and, consequently, viral replication.[3][5] This mechanism is highly specific to the viral enzyme, which has no human homologue, suggesting a favorable safety profile.[6]

Mechanism of Action: Cap-dependent Endonuclease Inhibitors.

Favipiravir: Favipiravir is a prodrug that is intracellularly converted to its active form, favipiravir ribofuranosyl-5'-triphosphate (favipiravir-RTP).[7][8] This active metabolite functions as a purine (B94841) analogue and targets the RNA-dependent RNA polymerase (RdRp) enzyme, which is essential for the replication of a wide range of RNA viruses.[7][9] The incorporation of favipiravir-RTP into the growing viral RNA strand leads to two primary antiviral effects: chain termination, which halts further elongation of the viral RNA, and lethal mutagenesis, where the accumulation of mutations in the viral genome results in non-viable viral progeny.[8][9]

Mechanism of Action: Favipiravir.

Comparative Efficacy Data

While direct head-to-head data in co-infection models is lacking, in vitro and in vivo studies against individual viruses provide a basis for comparison.

In Vitro Efficacy

The following table summarizes the 50% effective concentration (EC₅₀) values for representative CEN inhibitors and favipiravir against various RNA viruses. Lower EC₅₀ values indicate higher potency.

Antiviral Agent	Virus	Cell Line	EC₅₀ (µM)	Reference
CAPCA-1 (CEN Inhibitor)	La Crosse Virus (LACV)	Vero	< 1	[10]
La Crosse Virus (LACV)	SH-SY5Y (neuronal)	0.69	[10]
Favipiravir (T-705)	La Crosse Virus (LACV)	Vero	> 100	[10]
La Crosse Virus (LACV)	SH-SY5Y (neuronal)	> 100	[10]
Baloxavir acid (CEN Inhibitor)	Influenza A (H7N9)	MDCK	~0.004	[11]
Favipiravir	Influenza A (H7N9)	MDCK	~0.08	[11]
Favipiravir	SARS-CoV-2	Vero E6	61.88	[12]
SARS-CoV-2	VeroE6/TMPRSS2	130	[12]
SARS-CoV-2	Calu-3	320	[12]

Note: EC₅₀ values can vary depending on the cell line and assay conditions.

In Vivo Efficacy

Animal model studies further highlight the differential efficacy of these antiviral agents.

Antiviral Agent	Virus	Animal Model	Key Findings	Reference
CAPCA-1 (CEN Inhibitor)	La Crosse Virus (LACV)	Mice	Reduced viral loads in the brain and extended survival rate.	[2]
Baloxavir marboxil (CEN Inhibitor)	Influenza A (H7N9)	Mice	5 and 50 mg/kg twice daily completely protected from lethal challenge and reduced lung viral titers by >2-3 log.	[11]
Favipiravir	Influenza A (H7N9)	Mice	Required higher concentrations than baloxavir for similar viral reduction.	[11]
Favipiravir	SARS-CoV-2	Syrian Hamster	High doses showed potent antiviral activity.	[13]
Favipiravir + GS-441524 (Remdesivir metabolite)	SARS-CoV-2	Syrian Hamster	Co-administration more effectively reduced lung virus load than single-drug therapy.	[12]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings.

In Vitro Antiviral Activity Assay (Example: La Crosse Virus)

• Cell Lines: Vero (non-neuronal) and SH-SY5Y (human neuronal) cells are commonly used.

• Virus Infection: Cells are treated with serially diluted compounds (e.g., CAPCA-1 or favipiravir) and then infected with the virus.

• Efficacy Assessment:

  • Cytopathic Effect (CPE)-based Assay: The inhibition of virus-induced cell death is measured using an MTT assay at 2-3 days post-infection. The EC₅₀ is the concentration that inhibits CPE by 50%.[14]

  • Viral Titer Reduction Assay: Supernatants from infected and treated cells are collected, and the amount of infectious virus is quantified by plaque assay or TCID₅₀ (50% Tissue Culture Infectious Dose) assay.[10]

  • Immunofluorescence Staining: The expression of viral proteins (e.g., LACV Gc protein) in infected cells is visualized and quantified using specific antibodies.[10]

Generalized workflow for in vitro antiviral assays.

In Vivo Efficacy Study (Example: SARS-CoV-2 in Syrian Hamsters)

• Animal Model: The Syrian hamster is a well-established model for SARS-CoV-2 infection, recapitulating features of mild-to-moderate human disease.[8]

• Virus Inoculation: Hamsters are anesthetized and intranasally inoculated with a defined dose of SARS-CoV-2.[8]

• Drug Administration:

  • Favipiravir: Typically formulated as a suspension (e.g., in 0.5% methylcellulose) and administered orally.[8]

  • Treatment Regimen: Can be prophylactic (treatment starts before or at the time of infection) or therapeutic (treatment starts after infection). Dosing is often twice daily.[12]

• Efficacy Endpoints:

  • Viral Load: Lungs and other tissues are harvested at specific time points post-infection, and viral RNA levels are quantified by qRT-PCR. Infectious virus titers can be determined by TCID₅₀ assay.[12]

  • Pathology: Lung tissues are examined for signs of inflammation and damage.

  • Clinical Signs: Body weight and other clinical signs of disease are monitored daily.

Discussion and Future Directions for Co-Infection Models

The distinct mechanisms of action of CEN inhibitors and favipiravir have important implications for their potential use in co-infection scenarios.

• Spectrum of Activity: Favipiravir possesses a broad spectrum of activity against numerous RNA viruses due to its targeting of the conserved RdRp enzyme.[7][15] This could be advantageous in a co-infection where the causative agents are from different viral families. CEN inhibitors, while highly potent, have a more targeted spectrum, primarily against viruses that utilize a cap-snatching mechanism, such as influenza viruses and bunyaviruses.[2][6]

• Potential for Synergy: In a co-infection involving an influenza virus and another RNA virus susceptible to favipiravir (e.g., SARS-CoV-2), a combination therapy could be a rational approach. The different targets of a CEN inhibitor and favipiravir might lead to synergistic or additive effects, potentially reducing the required dose of each drug and minimizing the risk of toxicity and drug resistance. Studies on the combination of favipiravir with other antivirals like remdesivir (B604916) have shown promise in animal models.[12]

• Considerations for Co-Infection Model Development:

  • Virus Pairing: Future preclinical studies should focus on clinically relevant co-infections, such as influenza A virus and SARS-CoV-2, or influenza A virus and respiratory syncytial virus (RSV).

  • Timing of Infection and Treatment: The timing of infection with each virus (simultaneous or sequential) and the timing of treatment initiation will be critical variables to investigate.

  • Endpoint Analysis: A comprehensive analysis should include viral loads of both viruses, lung pathology, inflammatory markers, and clinical outcomes.

Conclusion

Both cap-dependent endonuclease inhibitors and favipiravir are important antiviral agents with distinct profiles. CEN inhibitors, exemplified by baloxavir and CAPCA-1, demonstrate high potency against specific viruses like influenza and bunyaviruses by targeting the unique cap-snatching process. Favipiravir offers a broader spectrum of activity by inhibiting the viral RdRp.

For the treatment of co-infections, the choice of antiviral will depend on the specific viruses involved. The broad-spectrum nature of favipiravir makes it an attractive candidate for empirical treatment. However, the high potency and novel mechanism of CEN inhibitors make them a compelling option, particularly in co-infections involving influenza. Further research, especially head-to-head comparisons in well-designed co-infection animal models, is imperative to delineate the optimal therapeutic strategies for these complex and challenging infections.

References

• 1. Baloxavir marboxil - Wikipedia [en.wikipedia.org]
• 2. journals.asm.org [journals.asm.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Baloxavir Marboxil? [synapse.patsnap.com]
• 5. Baloxavir marboxil: a novel cap-dependent endonuclease (CEN) inhibitor for the treatment of acute uncomplicated influenza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Favipiravir - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. journals.asm.org [journals.asm.org]
• 11. researchgate.net [researchgate.net]
• 12. journals.asm.org [journals.asm.org]
• 13. Favipiravir at high doses has potent antiviral activity in SARS-CoV-2−infected hamsters, whereas hydroxychloroquine lacks activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Statistical Validation of Cap-Dependent Endonuclease Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antiviral effects of cap-dependent endonuclease inhibitors, with a focus on baloxavir (B560136) marboxil as a representative of this class of potent anti-influenza agents. The information is intended to assist researchers and drug development professionals in evaluating the performance of these inhibitors against other antiviral alternatives, supported by experimental data and detailed methodologies.

Executive Summary

Cap-dependent endonuclease inhibitors are a novel class of antiviral drugs that target the "cap-snatching" mechanism essential for influenza virus replication. This mechanism is distinct from that of neuraminidase inhibitors, such as oseltamivir. Clinical and preclinical studies have demonstrated that these inhibitors, exemplified by baloxavir marboxil, exhibit potent antiviral activity against a broad range of influenza A and B viruses, including strains resistant to other antiviral drugs. This guide presents a compilation of in vitro and in vivo data to facilitate a direct comparison of their efficacy.

Mechanism of Action: Targeting the "Cap-Snatching" Process

Influenza virus RNA polymerase, a heterotrimeric complex composed of PA, PB1, and PB2 subunits, is responsible for the transcription and replication of the viral genome.[1] A key step in viral mRNA synthesis is the "cap-snatching" process.[2] The PB2 subunit of the viral polymerase binds to the 5' cap of host pre-mRNAs. Subsequently, the cap-dependent endonuclease, located in the PA subunit, cleaves the host mRNA 10-13 nucleotides downstream of the cap.[1][2] These capped fragments are then used as primers to initiate the transcription of viral mRNAs by the PB1 subunit.[1]

Cap-dependent endonuclease inhibitors, such as the active form of baloxavir marboxil (baloxavir acid), specifically target the endonuclease activity of the PA subunit, preventing the cleavage of host mRNAs and thereby inhibiting viral gene transcription and replication.[3]

Figure 1: Influenza Virus "Cap-Snatching" Mechanism and Inhibition.

Comparative In Vitro Efficacy

The in vitro potency of cap-dependent endonuclease inhibitors is typically evaluated by determining the 50% effective concentration (EC50), which is the concentration of the drug that inhibits viral replication by 50%. The following tables summarize the EC50 values for baloxavir acid (the active form of baloxavir marboxil) and other common antiviral drugs against various influenza virus strains.

Table 1: In Vitro Antiviral Activity (EC50) of Baloxavir Acid against Influenza A Viruses

Influenza A Subtype	Baloxavir Acid (nM)	Reference(s)
A(H1N1)pdm09	0.7 ± 0.5	[4]
A(H3N2)	1.2 ± 0.6	[4]
A(H1N1)pdm09	0.48 ± 0.22	[5]
A(H3N2)	19.55 ± 5.66	[5]

Table 2: In Vitro Antiviral Activity (EC50) of Baloxavir Acid against Influenza B Viruses

Influenza B Lineage	Baloxavir Acid (nM)	Reference(s)
B (Victoria)	7.2 ± 3.5	[4]
B (Yamagata)	5.8 ± 4.5	[4]

Table 3: Comparative In Vitro Antiviral Activity (EC50) of Different Antivirals

Antiviral Agent	Influenza A(H1N1)pdm09	Influenza A(H3N2)	Reference(s)
Baloxavir Acid	0.48 ± 0.22 nM	19.55 ± 5.66 nM	[5]
Oseltamivir	0.10 ± 0.05 µM	0.42 ± 0.29 µM	[5]
Zanamivir	0.13 ± 0.07 µM	2.48 ± 0.96 µM	[5]
Peramivir	15.00 ± 5.77 nM	48.43 ± 21.83 nM	[5]
Favipiravir	4.05 ± 0.88 µM	10.32 ± 1.89 µM	[5]

Comparative In Vivo Efficacy

In vivo studies in animal models, typically mice, are crucial for evaluating the therapeutic efficacy of antiviral compounds. These studies often measure reductions in viral titers in the lungs and improvements in survival rates.

Table 4: In Vivo Efficacy of Baloxavir Marboxil in a Mouse Model of Influenza A Virus Infection

Treatment Group	Dose	Lung Viral Titer Reduction (log10 PFU/mL)	Survival Rate	Reference(s)
Baloxavir Marboxil	5 mg/kg, q12h	Significantly lower than control and oseltamivir	100%	[6]
Oseltamivir Phosphate	Not specified	Significant reduction vs. vehicle	Not as effective as baloxavir	[6]
Vehicle	-	-	0%	[6]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are summaries of key experimental protocols used to assess the antiviral effects of cap-dependent endonuclease inhibitors.

In Vitro Antiviral Activity Assays

This assay is a gold standard for quantifying infectious virus and assessing the antiviral activity of a compound.

• Cell Seeding: Madin-Darby Canine Kidney (MDCK) cells are seeded in 6-well or 12-well plates and grown to confluence.

• Virus Infection: The cell monolayer is washed and then infected with a known amount of influenza virus (e.g., 100 plaque-forming units [PFU] per well) for 1 hour at 37°C.

• Compound Treatment: After virus adsorption, the inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., containing agarose (B213101) or Avicel) containing serial dilutions of the test compound.

• Incubation: Plates are incubated for 2-3 days at 37°C to allow for plaque formation.

• Plaque Visualization and Counting: The overlay is removed, and the cell monolayer is fixed and stained (e.g., with crystal violet) to visualize and count the plaques.

• EC50 Calculation: The concentration of the compound that reduces the number of plaques by 50% compared to the virus control is calculated as the EC50 value.

This assay measures the effect of an antiviral compound on the amount of new infectious virus particles produced.

• Cell Seeding and Infection: Confluent MDCK cells are infected with influenza virus at a specific multiplicity of infection (MOI).

• Compound Treatment: After virus adsorption, the inoculum is removed, and the cells are incubated with culture medium containing various concentrations of the test compound.

• Supernatant Collection: At a set time post-infection (e.g., 24, 48, or 72 hours), the cell culture supernatant is collected.

• Virus Tittering: The amount of infectious virus in the collected supernatant is quantified using a plaque assay or a 50% tissue culture infectious dose (TCID50) assay.

• EC50 Calculation: The EC50 is determined as the compound concentration that reduces the virus yield by 50% compared to the untreated control.[7]

Figure 2: Generalized Workflow for In Vitro Antiviral Efficacy Testing.

In Vivo Efficacy in a Mouse Model of Influenza Infection

• Animal Model: C57BL/6 or BALB/c mice are commonly used.[8]

• Virus Infection: Mice are anesthetized and intranasally inoculated with a lethal or sub-lethal dose of influenza virus.[8][9]

• Compound Administration: Treatment with the test compound (e.g., baloxavir marboxil) or a control (vehicle or a comparator drug like oseltamivir) is initiated at a specified time post-infection (e.g., 2 hours) and continued for a defined period (e.g., 5 days).[10]

• Monitoring: Mice are monitored daily for weight loss and survival for a period of 14-21 days.[8]

• Viral Load Determination: On specific days post-infection, a subset of mice from each group is euthanized, and their lungs are harvested to determine the viral titer by plaque assay or TCID50.[9]

• Data Analysis: Statistical analysis is performed to compare the mean body weight changes, survival curves, and lung viral titers between the different treatment groups.

Conclusion

Cap-dependent endonuclease inhibitors represent a significant advancement in the treatment of influenza. The data presented in this guide demonstrate their potent in vitro and in vivo activity, often superior to that of neuraminidase inhibitors against certain strains. Their novel mechanism of action makes them a valuable tool against a broad spectrum of influenza viruses, including those with resistance to existing drugs. The detailed experimental protocols provided herein should serve as a valuable resource for researchers in the continued evaluation and development of this promising class of antiviral agents.

References

• 1. esrf.fr [esrf.fr]
• 2. Cap snatching - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. In Vitro Combinations of Baloxavir Acid and Other Inhibitors against Seasonal Influenza A Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Virus Yield Reduction Analysis - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. Influenza A Virus Studies in a Mouse Model of Infection [jove.com]
• 9. researchgate.net [researchgate.net]
• 10. meliordiscovery.com [meliordiscovery.com]

Safety & Regulatory Compliance

Proper Disposal of Cap-dependent Endonuclease-IN-3: A Guide for Laboratory Professionals

Disclaimer: As a specific Safety Data Sheet (SDS) for Cap-dependent endonuclease-IN-3 is not publicly available, this document provides guidance based on best practices for the handling and disposal of novel, potent small molecule inhibitors in a laboratory setting. Researchers must consult the manufacturer-provided SDS for Cap-dependent endonuclease-IN-3 upon receipt and adhere to their institution's specific Environmental Health and Safety (EHS) guidelines.

This guide is intended for researchers, scientists, and drug development professionals, providing essential safety and logistical information for the proper disposal of Cap-dependent endonuclease-IN-3. By following these procedures, laboratories can ensure the safety of their personnel and maintain compliance with regulatory standards.

Immediate Safety and Operational Protocols

Given that Cap-dependent endonuclease-IN-3 is a potent inhibitor of a key viral replication enzyme, it should be handled with care in a controlled laboratory environment.[1] Although detailed toxicological data are not available, it is prudent to treat this compound as potentially hazardous. The approved drug in the same class, baloxavir (B560136) marboxil, has a generally favorable safety profile, but can be associated with adverse effects such as diarrhea, bronchitis, nausea, sinusitis, and headache.[2]

Personal Protective Equipment (PPE)

When handling Cap-dependent endonuclease-IN-3 in any form (solid or in solution), the following PPE should be worn:

• Safety Goggles: To protect the eyes from splashes.

• Lab Coat: To prevent contamination of personal clothing.

• Chemically Resistant Gloves: Nitrile gloves are a standard requirement.

Spill Procedures

In the event of a spill, the following steps should be taken:

• Alert personnel: Immediately notify others in the vicinity.

• Evacuate the immediate area: If the spill is large or the substance is in powdered form and has become airborne.

• Don appropriate PPE: Before attempting to clean the spill.

• Contain the spill: Use absorbent pads or other appropriate materials.

• Clean the area: Use a suitable solvent to decontaminate the surface.

• Dispose of cleaning materials: All materials used for cleanup must be disposed of as hazardous waste.

Summary of Key Compound Information

The following table summarizes the known information about Cap-dependent endonuclease-IN-3, which should be considered when planning for its disposal.

Parameter	Information	Source
Compound Type	Small molecule inhibitor	[1]
Mechanism of Action	Inhibitor of cap-dependent endonuclease (CEN)	[1]
Therapeutic Target	Influenza A and B viruses	[1]
Known Hazards	Specific hazards are not publicly available. Treat as potentially hazardous chemical waste.	General laboratory best practice
Storage Temperature	Room temperature in continental US; may vary elsewhere.	[1]

Step-by-Step Disposal Procedures

The proper disposal of Cap-dependent endonuclease-IN-3 is critical to ensure environmental protection and workplace safety. All waste generated from the use of this compound should be treated as hazardous chemical waste.

• Segregation of Waste:

  • Solid Waste: Collect all solid waste contaminated with Cap-dependent endonuclease-IN-3, including pipette tips, tubes, gloves, and paper towels, in a designated, leak-proof hazardous waste container lined with a heavy-duty plastic bag.

  • Liquid Waste: Collect all liquid waste containing Cap-dependent endonuclease-IN-3, including unused stock solutions, working solutions, and the first rinse of any "empty" containers, in a separate, designated, and clearly labeled hazardous liquid waste container.[3] Do not mix with other incompatible waste streams.

• Labeling of Waste Containers:

  • All waste containers must be clearly labeled with the words "Hazardous Waste."

  • The full chemical name, "Cap-dependent endonuclease-IN-3," must be written on the label. Chemical formulas or abbreviations are not acceptable.

  • Include the date when the waste was first added to the container.

• Storage of Waste:

  • Store waste containers in a designated and secure area, away from general laboratory traffic.

  • The storage area should be well-ventilated.

  • Ensure that containers are kept closed except when adding waste.[3]

• Request for Waste Pickup:

  • Once a waste container is full, or if it has been in storage for a period defined by your institution's EHS guidelines (typically not exceeding one year), a request for waste pickup should be submitted to your institution's EHS department.[4]

• Disposal of "Empty" Containers:

  • A chemical container is generally considered "empty" if all contents have been removed by normal means and no more than a minimal residue remains.

  • The first rinse of an "empty" container that held Cap-dependent endonuclease-IN-3 must be collected and disposed of as hazardous liquid waste.[3]

  • After the initial rinse has been collected, the container should be triple-rinsed with an appropriate solvent. This rinsate must also be collected as hazardous waste.[5]

  • After thorough rinsing, deface or remove the original label before disposing of the container according to your institution's guidelines for non-hazardous waste.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of Cap-dependent endonuclease-IN-3.

Caption: Disposal workflow for Cap-dependent endonuclease-IN-3.

This comprehensive guide provides a framework for the safe handling and disposal of Cap-dependent endonuclease-IN-3. Adherence to these procedures, in conjunction with institution-specific guidelines and the forthcoming Safety Data Sheet, will ensure a safe and compliant laboratory environment.

References

• 1. Flu Prevention Drug CD388 Shows 76% Efficacy in Phase 2b Trial Results | CDTX Stock News [stocktitan.net]
• 2. Important Safety Information | XOFLUZA® (baloxavir marboxil) [xofluza-hcp.com]
• 3. Safety evaluation of baloxavir marboxil: analysis and discussion utilizing real adverse events from the FAERS database - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of cap-dependent endonuclease inhibitors with broad-spectrum activity against bunyaviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Safety evaluation of baloxavir marboxil: analysis and discussion utilizing real adverse events from the FAERS database - PMC [pmc.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Guide to Handling Cap-dependent Endonuclease-IN-3

Essential safety and logistical protocols for the handling and disposal of Cap-dependent endonuclease-IN-3 are critical for ensuring a safe laboratory environment and the integrity of your research. This guide provides procedural steps for researchers, scientists, and drug development professionals. While a specific Safety Data Sheet (SDS) for Cap-dependent endonuclease-IN-3 is not publicly available, this document compiles best practices for handling similar potent enzyme inhibitors. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and waste disposal regulations.

Cap-dependent endonuclease-IN-3 is a potent inhibitor of the cap-dependent endonuclease (CEN), an essential enzyme for the influenza virus.[1][2] Its role in inhibiting viral replication makes it a compound of interest in antiviral research.[1][2][3] Understanding the potential hazards and implementing appropriate safety measures is paramount.

Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, combining engineering controls and personal protective equipment, is crucial when handling potent chemical compounds.

Control Type	Recommendation	Rationale
Engineering Controls	Certified Chemical Fume Hood or Class II-B2 Biosafety Cabinet	To minimize inhalation exposure to aerosols or dust. A total-exhaust cabinet is preferred.[4]
Local Exhaust Ventilation (LEV)	Recommended for procedures outside a fume hood that may generate aerosols, such as at a sink during waste disposal.[4]
Personal Protective Equipment (PPE)	Eye Protection	ANSI-approved safety glasses with side shields or chemical splash goggles.
Hand Protection	Chemically resistant gloves (e.g., nitrile). Consult glove manufacturer's compatibility chart. Discard and replace if contaminated.
Body Protection	Laboratory coat. Change daily or immediately if soiled with the enzyme inhibitor.[5][6]
Respiratory Protection	If engineering controls are insufficient or during spill cleanup, use a properly fitted respirator with N100/P100/P3 filters.[6]

Standard Operating Procedure for Handling

Following a systematic workflow minimizes the risk of exposure and contamination.

Safe Handling Workflow for Cap-dependent Endonuclease-IN-3

1. Preparation and Planning:

• Thoroughly review the experimental protocol.

• Ensure all necessary PPE is available and in good condition.

• Prepare and label all required solutions and equipment in advance.

• Verify that the chemical fume hood or biosafety cabinet is functioning correctly.

2. Compound Handling:

• Always handle the solid compound and concentrated stock solutions within a certified chemical fume hood to prevent inhalation of dust or aerosols.[4][6]

• Use dedicated spatulas and weighing paper for the solid compound.

• Avoid creating dust when handling the powdered form.

3. Experimental Procedure:

• Perform all manipulations, including dilutions and transfers, within the fume hood.

• Keep containers with the compound sealed when not in use.

• Be mindful of generating aerosols, which can occur during pouring, stirring, or mixing.[4]

4. Decontamination:

• Wipe down all surfaces and equipment that came into contact with the inhibitor using an appropriate solvent (e.g., 70% ethanol) or a detergent solution.[4]

• Rinse glassware thoroughly.

Spill and Exposure Response

Immediate and correct response to spills and exposures is critical.

Situation	Action
Minor Spill (in fume hood)	1. Alert others in the area. 2. Absorb the spill with an inert material (e.g., vermiculite, sand). 3. Clean the area with a suitable solvent or detergent. 4. Place all contaminated materials in a sealed, labeled hazardous waste container.
Major Spill (outside fume hood)	1. Evacuate the immediate area. 2. Alert your supervisor and institutional EHS. 3. Prevent others from entering the area. 4. Follow institutional procedures for major chemical spills.
Skin Contact	1. Immediately flush the affected area with copious amounts of water for at least 15 minutes. 2. Remove contaminated clothing. 3. Seek medical attention.
Eye Contact	1. Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. 2. Seek immediate medical attention.
Inhalation	1. Move to fresh air immediately. 2. Seek medical attention.

Disposal Plan

Proper disposal prevents environmental contamination and ensures regulatory compliance.

Waste Stream Management:

Waste Type	Container	Labeling	Disposal Method
Solid Waste	Sealable, puncture-resistant container lined with a plastic bag.	"Hazardous Waste," "Cap-dependent endonuclease-IN-3," and other institutional required information.	Arrange for pickup by your institution's EHS for incineration.[4]
Liquid Waste	Designated, sealed, and chemically compatible container.	"Hazardous Waste," "Cap-dependent endonuclease-IN-3," and other institutional required information.	Do not pour down the drain. Arrange for pickup by your institution's EHS.[7]
Contaminated Sharps	Puncture-proof sharps container.	"Hazardous Waste," "Sharps," "Cap-dependent endonuclease-IN-3."	Arrange for pickup by your institution's EHS.

Disposal Workflow:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. aise.eu [aise.eu]
• 5. enzymetechnicalassociation.org [enzymetechnicalassociation.org]
• 6. amano-enzyme.com [amano-enzyme.com]
• 7. benchchem.com [benchchem.com]